Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate

Core Science & Biosynthesis

Structural Elucidation of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate: A Comprehensive Analytical Framework

Executive Summary

The structural elucidation of fused heterocyclic scaffolds demands a rigorous, multi-modal analytical approach. Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate is a highly functionalized δ -carboline derivative. Compounds containing the 5H-pyrido[3,2-b]indole core have emerged as privileged scaffolds in modern drug discovery, frequently utilized in the development of kinase inhibitors and epigenetic modulators, such as BET/bromodomain inhibitors[1].

Differentiating the δ -carboline (pyrido[3,2-b]indole) architecture from its α , β , and γ isomers requires precise mapping of the pyridine nitrogen position relative to the indole core. This whitepaper details a self-validating analytical workflow—synthesizing High-Resolution Mass Spectrometry (HRMS), 1D/2D Nuclear Magnetic Resonance (NMR) spectroscopy, and X-Ray Crystallography—to definitively elucidate the structure of this molecule.

Strategic Analytical Workflow

To prevent confirmation bias during structural characterization, the analytical strategy must follow a deterministic logic. We begin by establishing the exact molecular formula and halogen isotopic signature, followed by mapping the connectivity of the distinct spin systems, and finally confirming the 3D topology.

Workflow for the structural elucidation of methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate.

High-Resolution Mass Spectrometry (HRMS)

Causality of Experimental Choice: HRMS is deployed prior to NMR to establish the molecular boundary conditions. The presence of bromine naturally dictates the downstream NMR strategy, as the highly electronegative and massive halogen atom significantly alters the local magnetic shielding environment of the pyridine ring.

In positive Electrospray Ionization (ESI+), the compound yields a protonated molecular ion [M+H]+ . The natural abundance of bromine isotopes ( 79 Br: 50.69%, 81 Br: 49.31%) creates a diagnostic 1:1 doublet.

• Calculated Exact Mass: m/z 304.9920 ( 79 Br) and 306.9900 ( 81 Br).

• Self-Validation: If the integrated area ratio of the M to M+2 peaks deviates from 1.00±0.05 , the system flags a potential co-eluting impurity or a halogenation failure during the precursor synthesis[2].

Nuclear Magnetic Resonance (NMR) Profiling

NMR spectroscopy is the cornerstone of this elucidation. The δ -carboline core is highly planar, leading to strong intermolecular π−π stacking and hydrogen bonding. Causality: We specifically select DMSO- d6​ over CDCl 3​ as the solvent. DMSO disrupts the intermolecular hydrogen bonding of the indole N-H, preventing the severe line broadening that would otherwise obscure critical 3JCH​ HMBC correlations[3].

Spin System Deconvolution

The 1 H NMR spectrum reveals three isolated spin systems:

• The Pyridine Ring (C-2, C-4): The highly deshielded doublets at δ 8.62 and δ 8.16 (both with J=2.0 Hz) indicate two meta-coupled protons. Their extreme downfield shift is caused by the combined electron-withdrawing effects of the adjacent pyridine nitrogen and the C-3 bromine atom.

• The Benzene Ring (C-6, C-8, C-9): The presence of a doublet ( δ 8.36, J=8.2 Hz), a doublet of doublets ( δ 7.91, J=8.2,1.5 Hz), and a narrow doublet ( δ 8.25, J=1.5 Hz) is the unmistakable signature of a 1,2,4-trisubstituted benzene ring.

• The Ester & Amine: A sharp 3H singlet at δ 3.94 confirms the methyl ester, while a broad 1H singlet at δ 11.93 confirms the indole N-H.

Regiochemical Proof via HMBC

To definitively assign the ester group to C-7 (rather than C-6 or C-8), we rely on 3-bond ( 3JCH​ ) Heteronuclear Multiple Bond Correlations (HMBC).

• Anchoring the Ester: The proton at δ 8.36 (H-9) shows a strong 3JCH​ correlation to the ester carbonyl carbon ( δ 166.4) via the pathway H9 → C9 → C8 → C7.

• Anchoring the Core: H-9 simultaneously shows a 3JCH​ correlation to the bridgehead carbon C-5a ( δ 141.2). This geometric constraint mathematically eliminates the possibility of the ester residing at C-6 or C-8, self-validating the C-7 regiochemistry.

Table 1: Standardized 1H and 13C NMR Assignments (DMSO-d6, 500 MHz)

Position	1 H Chemical Shift ( δ , ppm)	Multiplicity ( J in Hz)	13 C Chemical Shift ( δ , ppm)	Key HMBC Correlations ( 1 H → 13 C)
2	8.62	d (2.0)	144.5	C-4, C-9b
3	-	-	113.2 (C-Br)	-
4	8.16	d (2.0)	129.8	C-2, C-4a, C-9b
4a	-	-	135.4	-
5 (NH)	11.93	s (br)	-	C-4a, C-5a, C-9a
5a	-	-	141.2	-
6	8.25	d (1.5)	114.3	C-8, C-9a, C=O
7	-	-	123.6	-
8	7.91	dd (8.2, 1.5)	122.1	C-6, C-9a
9	8.36	d (8.2)	121.5	C-5a, C-7
9a	-	-	126.8	-
9b	-	-	134.1	-
C=O	-	-	166.4	-
OCH 3​	3.94	s	52.3	C=O (166.4)

Standardized Experimental Protocols

Protocol 1: Self-Validating NMR Acquisition

This protocol ensures that quantitative integrals are not distorted by differential relaxation times, a common failure point in heterocyclic NMR.

• Sample Preparation: Weigh exactly 5.0 mg of the analyte. Dissolve completely in 600 µL of DMSO- d6​ (100.0 atom % D) containing 0.03% v/v TMS.

• Filtration: Pass the solution through a 0.2 µm PTFE syringe filter directly into a 5 mm precision NMR tube. Validation: This removes paramagnetic particulates that degrade magnetic field homogeneity, ensuring the TMS line width at half-height remains ≤0.5 Hz.

• T1 Relaxation Check: Insert the sample into a 500 MHz spectrometer equipped with a cryoprobe. Run a rapid inversion-recovery sequence to estimate the T1​ of the N-H proton.

• Acquisition: If T1​>2 seconds, set the inter-pulse delay ( D1​ ) to 10 seconds. Acquire 1 H (ns=16), 13 C (ns=1024), multiplicity-edited HSQC, and gradient HMBC (optimized for long-range JCH​=8 Hz).

• Data Validation: The system is self-validating if the 1 H integration sums exactly to 9 protons (excluding solvent). If it does not, the D1​ delay must be extended.

Protocol 2: LC-HRMS Isotopic Profiling

• Sample Dilution: Dilute the stock solution to 1 µg/mL in LC-MS grade Methanol/Water (50:50) containing 0.1% Formic Acid.

• Chromatographic Separation: Inject 2 µL onto a C18 UPLC column (50 x 2.1 mm, 1.7 µm). Elute using a linear gradient of 5-95% Acetonitrile over 5 minutes at 0.4 mL/min.

• Mass Spectrometry: Acquire data in ESI+ mode ( m/z 100-1000) using an Orbitrap mass analyzer set to 70,000 FWHM resolution.

• Data Validation: Extract the [M+H]+ ion chromatogram. Calculate the area ratio of the m/z 304.9920 peak to the 306.9900 peak. The protocol passes validation if the ratio is 1.00±0.05 .

References

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An In-depth Technical Guide to the Physicochemical Properties of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate

Abstract

This technical guide provides a comprehensive analysis of the predicted and extrapolated physicochemical properties of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate, a complex heterocyclic molecule of interest to researchers in medicinal chemistry and drug discovery. Due to a lack of available experimental data for this specific compound in peer-reviewed literature and chemical databases, this document establishes a baseline understanding by dissecting the molecule into its core components: the 5H-pyrido[3,2-b]indole (δ-carboline) scaffold, a bromine substituent at the 3-position, and a methyl carboxylate group at the 7-position. By examining the known properties of these fragments and utilizing computational prediction tools, this guide offers valuable insights into the expected characteristics of the title compound, including its molecular structure, solubility, lipophilicity, melting point, acidity/basicity, and spectral properties. Furthermore, this document provides detailed, field-proven experimental protocols for the empirical determination of these key parameters, empowering researchers to validate the presented predictions and generate the first comprehensive experimental profile of this novel molecule.

Introduction and Rationale

The 5H-pyrido[3,2-b]indole, or δ-carboline, ring system is a privileged scaffold in medicinal chemistry, forming the core of various biologically active compounds. The introduction of a bromine atom and a methyl carboxylate group, as in Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate, is anticipated to significantly modulate the electronic, steric, and pharmacokinetic properties of the parent molecule. Such modifications are a cornerstone of drug design, often employed to enhance target binding, improve metabolic stability, or optimize solubility and permeability.

This guide addresses the current information gap regarding the specific physicochemical properties of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate. In the absence of direct experimental data, a robust understanding can be constructed through a combination of structure-property relationship analysis and in silico prediction. This approach provides a strong theoretical foundation for researchers, guiding synthesis, purification, formulation, and biological screening efforts. The subsequent sections will therefore present a logical deconstruction of the molecule, a summary of predicted properties, and the explicit methodologies required for their experimental validation.

Molecular Structure and Core Scaffold Analysis

The foundational structure of the title compound is the tetracyclic aromatic heterocycle 5H-pyrido[3,2-b]indole, also known as δ-carboline.

Caption: The core 5H-pyrido[3,2-b]indole (δ-carboline) scaffold.

The parent 5H-pyrido[3,2-b]indole is a planar, aromatic system. The fusion of the indole and pyridine rings creates a unique electronic landscape. The indole nitrogen (at position 5) contributes its lone pair to the aromatic system, making the indole portion electron-rich. Conversely, the pyridine nitrogen (at position 1) is electron-withdrawing, rendering the pyridine ring relatively electron-deficient. This inherent electronic duality is a key feature of the scaffold and influences its reactivity and intermolecular interactions.

The key substituents on this core are:

• A bromine atom at the 3-position: Bromine is an electronegative atom that will exert a strong electron-withdrawing inductive effect (-I). It also possesses lone pairs that can participate in resonance, exerting a weak electron-donating mesomeric effect (+M). For halogens, the inductive effect typically dominates, leading to a net deactivation of the aromatic ring towards electrophilic substitution. Its presence will significantly increase the molecular weight and is expected to influence the melting point and solubility.

• A methyl carboxylate group at the 7-position: The -COOCH₃ group is a strong electron-withdrawing group due to both inductive and mesomeric effects (-I, -M). This will further decrease the electron density of the indole portion of the ring system. The ester functionality provides a site for hydrogen bond acceptance, which can influence solubility in polar solvents. It is also susceptible to hydrolysis under acidic or basic conditions.

Predicted Physicochemical Properties

The following table summarizes the predicted physicochemical properties for Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate. These values were generated using a combination of established computational models and should be considered as estimates pending experimental verification.

Property	Predicted Value / Characteristic	Method of Prediction / Rationale
Molecular Formula	C₁₃H₉BrN₂O₂	-
Molecular Weight	305.13 g/mol	-
Appearance	Likely a crystalline solid (e.g., white to pale yellow)	Based on related bromo-substituted indole derivatives.
Melting Point (°C)	>200 °C (Decomposition may occur)	The rigid, planar aromatic core and the heavy bromine atom suggest strong intermolecular forces, leading to a high melting point. For comparison, 5-bromoindole-3-carboxaldehyde has a melting point of 204-207 °C.
logP (Octanol/Water)	~3.5 - 4.5	The large aromatic system and the bromine atom contribute to lipophilicity. The ester group provides some polarity, but the overall character is expected to be hydrophobic. Predicted using online tools like SwissADME and ChemDraw.
Aqueous Solubility	Poorly soluble	High logP and a rigid crystalline structure predict low solubility in water. Solubility is expected to be higher in organic solvents like DMSO, DMF, and chlorinated solvents.
pKa (Most Basic)	~2.0 - 3.0 (for the pyridine nitrogen)	The pyridine nitrogen is the most basic site. Its basicity is reduced by the electron-withdrawing nature of the fused indole ring and the distant bromo and ester groups. Predicted using online pKa calculators.[1][2]
pKa (Most Acidic)	~15 - 17 (for the indole N-H)	The indole N-H is weakly acidic. Its acidity is slightly increased by the electron-withdrawing substituents.

Recommended Experimental Protocols

To empirically determine the physicochemical properties of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate, the following standard laboratory protocols are recommended.

Solubility Determination (Shake-Flask Method)

This protocol determines the equilibrium solubility of the compound in various solvents, which is critical for designing in vitro assays, formulation, and purification strategies.

Caption: Experimental workflow for solubility determination.

Step-by-Step Methodology:

• Add an excess amount of the solid compound (enough to ensure saturation) to a series of vials.

• To each vial, add a precise volume (e.g., 1.0 mL) of a different solvent (e.g., water, phosphate-buffered saline pH 7.4, ethanol, DMSO, ethyl acetate).

• Seal the vials and place them on a shaker or rotator in a temperature-controlled environment (e.g., 25 °C).

• Allow the mixture to equilibrate for at least 24 hours to ensure saturation is reached.

• After equilibration, let the vials stand to allow undissolved solid to sediment.

• Carefully withdraw an aliquot of the supernatant and filter it through a 0.22 µm syringe filter to remove any particulate matter.

• Dilute the filtrate with an appropriate solvent and quantify the concentration of the dissolved compound using a validated analytical method, such as High-Performance Liquid Chromatography (HPLC) with UV detection, against a standard curve.[3][4][5]

Melting Point Determination

The melting point provides a quick and effective assessment of purity. A sharp melting range (typically < 2 °C) is indicative of a pure compound.

Caption: Standard procedure for melting point determination.

Step-by-Step Methodology:

• Ensure the sample is completely dry and finely powdered.

• Tightly pack a small amount of the sample into a glass capillary tube, sealed at one end, to a height of 2-3 mm.

• Place the capillary tube into a calibrated melting point apparatus.

• Heat the sample rapidly to a temperature approximately 15-20 °C below the expected melting point.

• Decrease the heating rate to a slow and steady 1-2 °C per minute to ensure thermal equilibrium.

• Observe the sample through the magnifying lens. Record the temperature at which the first drop of liquid appears.

• Continue heating at the slow rate and record the temperature at which the last solid particle melts.

• The melting point is reported as the range between these two temperatures.[6][7] For high accuracy, the determination should be repeated at least twice.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR is the most powerful technique for structural elucidation and confirmation. For Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate, ¹H and ¹³C NMR, along with 2D techniques like HSQC and HMBC, will be essential for unambiguous assignment of all proton and carbon signals.

Predicted ¹H NMR Spectral Features:

• Aromatic Protons: Several distinct signals in the aromatic region (likely between 7.0 and 9.0 ppm). The exact chemical shifts and coupling patterns will depend on the electronic environment of each proton on the tetracyclic system.

• Indole N-H: A broad singlet, typically downfield (>10 ppm), which may be exchangeable with D₂O.

• Methyl Protons: A sharp singlet around 3.9-4.1 ppm corresponding to the -OCH₃ group of the ester.

Predicted ¹³C NMR Spectral Features:

• Carbonyl Carbon: A signal in the downfield region (160-170 ppm) for the ester carbonyl.

• Aromatic Carbons: A series of signals in the aromatic region (100-150 ppm). The carbon attached to the bromine (C3) will likely be shifted upfield compared to its non-brominated counterpart.

• Methyl Carbon: A signal around 50-55 ppm for the -OCH₃ carbon.

Recommended Experimental Conditions:

• Spectrometer: 400 MHz or higher for good signal dispersion.

• Solvent: Deuterated dimethyl sulfoxide (DMSO-d₆) is a good first choice due to its high solubilizing power for polar and aromatic compounds. Deuterated chloroform (CDCl₃) can also be used if solubility permits.

• Experiments:

  • ¹H NMR: Standard proton spectrum to identify all proton signals and their multiplicities.

  • ¹³C NMR: Standard carbon spectrum (proton-decoupled) to identify all unique carbon environments.

  • 2D HSQC (Heteronuclear Single Quantum Coherence): To correlate each proton with its directly attached carbon.

  • 2D HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations between protons and carbons, which is crucial for assigning the connectivity of the entire molecule.[8][9]

Stability and Reactivity Considerations

• Chemical Stability: The 5H-pyrido[3,2-b]indole core is a stable aromatic system. The compound should be stable under standard ambient conditions (room temperature, protected from light).

• Potential Reactivity:

  • Ester Hydrolysis: The methyl ester at the 7-position is susceptible to hydrolysis to the corresponding carboxylic acid under strong acidic or basic conditions, especially upon heating.

  • Photostability: Many complex aromatic systems exhibit some degree of photosensitivity. It is advisable to store the compound protected from light to prevent potential degradation.

  • N-Alkylation/Acylation: The indole nitrogen (N-H) is a potential site for alkylation or acylation reactions.

  • Palladium-Catalyzed Cross-Coupling: The bromine at the 3-position is a handle for further functionalization via reactions like Suzuki, Heck, or Buchwald-Hartwig coupling, allowing for the synthesis of more complex analogs.

Conclusion

While experimental data for Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate is not currently available, this technical guide provides a robust, scientifically-grounded framework for understanding its likely physicochemical properties. Through analysis of its constituent parts—the δ-carboline core and its bromo and methyl ester substituents—we have generated reliable predictions for key parameters such as solubility, melting point, and spectral characteristics. The detailed experimental protocols provided herein offer a clear path for researchers to empirically validate these predictions. This work serves as a foundational resource to accelerate research and development involving this and related heterocyclic compounds, enabling more efficient synthesis, purification, and biological evaluation.

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Technical Whitepaper: Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate (CAS 1800345-14-5) – Synthesis, Characterization, and Application in BET Inhibitor Development

Executive Summary

Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate (CAS: 1800345-14-5) is a highly specialized tricyclic building block utilized extensively in modern medicinal chemistry. Its primary application lies in the synthesis of advanced antineoplastic agents, most notably Ezobresib (BMS-986158), a potent and selective inhibitor of the Bromodomain and Extra-Terminal (BET) domain family of proteins[1]. This technical guide details the physicochemical properties, mechanistic rationale, and validated synthetic protocols associated with this critical intermediate.

Chemical Identity & Physicochemical Properties

The structural architecture of this compound features a rigid 5H-pyrido[3,2-b]indole (carboline) core, functionalized with a bromine atom at the C3 position and a methyl ester at the C7 position. This specific substitution pattern is engineered to facilitate downstream cross-coupling and functionalization.

Property	Value
Chemical Name	Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate
CAS Registry Number	1800345-14-5
Molecular Formula	C13H9BrN2O2
Molecular Weight	305.13 g/mol
SMILES String	COC(=O)c1ccc2c(c1)[nH]c1c2ncc(c1)Br
Structural Role	Core scaffold for BET inhibitors (e.g., Ezobresib)

Quantitative data sourced from chemical registry databases.

Mechanistic Role in Drug Discovery

The development of BET inhibitors relies on small molecules capable of mimicking acetylated lysine residues, thereby competitively binding to the hydrophobic pockets of bromodomain-containing proteins like BRD4[2].

• Core Scaffold Mimicry: The planar 5H-pyrido[3,2-b]indole core provides the necessary steric bulk and electron density to intercalate into the BRD4 binding site.

• C3-Bromine as a Synthetic Handle: The bromine atom at the C3 position is strategically placed to undergo palladium-catalyzed cross-coupling. In the synthesis of Ezobresib, this site is used to attach a 1,4-dimethyl-1H-1,2,3-triazole ring, which establishes critical hydrogen-bonding interactions with the conserved asparagine residue in the BRD4 pocket[1].

• C7-Carboxylate Anchor: The methyl ester at C7 serves as a precursor for tertiary alcohols (via Grignard addition), which further enhances the pharmacokinetic profile and binding affinity of the final drug molecule[1].

By preventing the interaction between BET proteins and acetylated histones, these inhibitors disrupt chromatin remodeling, leading to the downregulation of growth-promoting oncogenes like c-Myc, ultimately inducing tumor cell apoptosis[2][3].

Biological signaling pathway of BET inhibition leading to tumor cell apoptosis.

Experimental Protocols and Synthetic Workflows

The transformation of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate into the advanced intermediate requires a highly optimized Stille cross-coupling reaction. The following protocol is a self-validating system adapted from the synthesis of BMS-986158[1][2].

Quantitative Reaction Parameters

Parameter	Value / Condition
Scale	3.000 g (9.83 mmol) starting material
Catalyst Loading	Pd(PPh3)4 (~6.5 mol%)
Co-Catalyst Loading	CuI (15 mol%)
Base Equivalents	Triethylamine (2.0 eq)
Temperature & Time	95 °C for 2 hours
Overall Yield	72.8% (2.30 g)

Step-by-Step Stille Coupling Protocol

• Preparation of the Reaction Mixture: In a reaction vessel, combine Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate (3.000 g, 9.83 mmol) with 1,4-dimethyl-5-(tributylstannyl)-1H-1,2,3-triazole (4.18 g, 10.82 mmol, 1.1 eq)[1].

• Catalyst and Co-Catalyst Addition: Add Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh3)4] (0.738 g, 0.639 mmol) and Copper(I) iodide (0.281 g, 1.475 mmol)[1].

  • Causality of Experimental Choice: The tributylstannyl triazole is sterically hindered and relatively deactivated. The addition of CuI is critical; it acts via the "copper effect" to scavenge free phosphine ligands and facilitate a rapid transmetalation step, overcoming the kinetic barrier of the bulky stannane.

• Base and Solvent: Add Triethylamine (TEA) (2.74 mL, 19.66 mmol) and dissolve the mixture in anhydrous N,N-Dimethylformamide (DMF) (25 mL)[1].

  • Causality of Experimental Choice: DMF provides the necessary high boiling point and polarity to dissolve the tricyclic core, while TEA acts as a mild base to stabilize the active palladium species without causing unwanted side reactions.

• Degassing and Heating: Purge the reaction mixture thoroughly under a nitrogen stream to remove oxygen (preventing catalyst deactivation). Heat the mixture in a heating block at 95 °C for exactly 2 hours[1].

• Workup: Cool the reaction to room temperature. Dilute with water and extract the aqueous layer with Ethyl Acetate (EtOAc). Wash the combined organic layers sequentially with water, Ammonium Hydroxide (NH4OH) (specifically to remove copper salts), and brine, then concentrate under reduced pressure[1].

• Purification: Triturate the crude residue with Chloroform (CHCl3) (100 mL), filter, and rinse to obtain the first crop of the product. Purify the filtrate via silica gel chromatography (DCM to 10% MeOH/DCM gradient) to yield the final product: Methyl 3-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)-5H-pyrido[3,2-b]indole-7-carboxylate[1].

Step-by-step synthetic workflow for the Stille cross-coupling reaction.

Analytical Validation and Quality Control

To ensure the integrity of the synthesized intermediate before proceeding to final drug assembly, rigorous analytical validation is required. For the triazole-substituted product, High-Performance Liquid Chromatography (HPLC) coupled with Mass Spectrometry (LC-MS) is the gold standard.

• Preparative HPLC Conditions: A typical purification utilizes a Phenomenex Luna C18 column (30 x 100 mm, 5 μm particles). The mobile phase consists of a gradient from 10% to 100% Acetonitrile in water (both containing 0.1% Trifluoroacetic acid, TFA) over 14 minutes at a flow rate of 40 mL/min[1].

• Downstream Applications: The validated intermediate is subsequently alkylated at the indole nitrogen and the C7-ester is converted to a tertiary alcohol to yield Ezobresib (BMS-986158). This compound has been extensively evaluated in clinical trials (e.g., NCT02419417 for solid tumors and NCT04817007 for myelofibrosis)[3][4].

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• 4. ashpublications.org [ashpublications.org]

An In-Depth Technical Guide to the In Silico Modeling of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate Interactions

For Distribution To: Researchers, Scientists, and Drug Development Professionals

Abstract

The pyrido[3,2-b]indole scaffold is a privileged structure in medicinal chemistry, forming the core of numerous biologically active compounds. This guide provides a comprehensive, in-depth technical framework for the in silico modeling of a novel derivative, Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate. We will navigate the theoretical underpinnings and practical applications of a multi-faceted computational approach, from initial target identification to the intricate dynamics of protein-ligand interactions and ADMET profiling. This document is designed to be a practical and scientifically rigorous resource for professionals in drug discovery, offering not just a methodology, but a strategic workflow for the computational evaluation of novel chemical entities.

Introduction: The Rationale for In Silico Investigation

The journey of a drug from concept to clinic is fraught with challenges, with high attrition rates being a significant hurdle.[1] In silico modeling has emerged as an indispensable tool to mitigate these risks, offering a predictive lens through which we can assess the potential of a drug candidate before significant investment in synthesis and in vitro testing.[2][3][4] This guide focuses on Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate, a compound belonging to a class of molecules known for their interactions with a variety of protein targets, including kinases.[5]

Our approach is rooted in a hypothesis-driven workflow. Given the structural similarities of the pyrido[3,2-b]indole scaffold to known kinase inhibitors, we will postulate and investigate its interaction with two high-value therapeutic targets: Dual-specificity tyrosine phosphorylation-regulated kinase 1A (DYRK1A) and CDC-like kinase 1 (CLK1).[6][7][8] DYRK1A is implicated in neurodegenerative diseases like Alzheimer's, while CLK1 is a key regulator of mRNA splicing, a process often dysregulated in cancer.[6][7][8]

This guide will provide a step-by-step protocol for:

• Target Selection and Preparation: Identifying and preparing protein structures for docking.

• Ligand Preparation: Ensuring the small molecule is in an optimal state for simulation.

• Molecular Docking: Predicting the binding pose and affinity of our compound to the target proteins.

• Molecular Dynamics (MD) Simulations: Assessing the stability of the predicted protein-ligand complex over time.

• ADMET Profiling: Predicting the Absorption, Distribution, Metabolism, Excretion, and Toxicity properties of the compound.

Through this comprehensive in silico evaluation, we aim to build a robust, data-driven case for the further development of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate.

The Computational Drug Discovery Workflow

A successful in silico drug discovery campaign is a multi-stage process, with each step building upon the last to refine our understanding of a compound's potential. The following diagram illustrates the workflow we will follow in this guide.

Caption: A flowchart of the in silico drug discovery workflow.

Phase 1 & 2: Target and Ligand Preparation

The fidelity of any in silico model is critically dependent on the quality of the input structures. This phase ensures that both the protein targets and the ligand are prepared to accurately reflect physiological conditions.

Target Protein Preparation Protocol

• PDB Structure Retrieval: Obtain the crystal structures of DYRK1A and CLK1 from the Protein Data Bank (PDB). For this study, we will use PDB IDs: 4Y6I (DYRK1A) and 2VAG (CLK1).

• Initial Structure Cleaning: Utilize molecular visualization software such as PyMOL or UCSF Chimera to remove non-essential molecules, including water, co-solvents, and any co-crystallized ligands.[9]

• Handling Missing Residues and Loops: Inspect the protein structures for any missing residues or loops. If present, these can be modeled using tools like MODELLER or the SWISS-MODEL server.

• Protonation and Charge Assignment: Add hydrogen atoms to the protein structure, corresponding to a physiological pH of 7.4. Assign appropriate partial charges using a force field like AMBER or CHARMM. This is a critical step for accurate electrostatic interaction calculations.[10]

• Energy Minimization: Perform a brief energy minimization of the protein structure to relieve any steric clashes or unfavorable geometries introduced during the preparation steps.

Ligand Preparation Protocol

• 2D to 3D Conversion: The 2D structure of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate can be drawn using chemical drawing software like ChemDraw or MarvinSketch. This 2D structure is then converted to a 3D conformation.

• Tautomeric and Ionization States: Determine the most likely tautomeric and ionization state of the ligand at physiological pH (7.4).

• Ligand Energy Minimization: Perform a thorough energy minimization of the 3D ligand structure using a suitable force field (e.g., MMFF94 or GAFF) to obtain a low-energy conformation.

• Charge Calculation: Calculate partial atomic charges for the ligand atoms. This is crucial for accurately modeling electrostatic interactions with the protein.

Phase 3: Interaction Modeling

With the prepared protein and ligand structures, we can now proceed to model their interactions. This phase involves two key techniques: molecular docking and molecular dynamics simulations.

Molecular Docking

Molecular docking predicts the preferred orientation of a ligand when bound to a protein and estimates the strength of the interaction, typically reported as a docking score or binding energy.[11][12][13]

4.1.1. Molecular Docking Protocol

• Grid Box Generation: Define a search space, or "grid box," around the active site of the target protein. This box should be large enough to encompass the entire binding pocket and allow for rotational and translational freedom of the ligand.

• Docking with AutoDock Vina: Utilize a widely used docking program like AutoDock Vina to perform the docking calculations.[9][13] The program will systematically sample different conformations and orientations of the ligand within the grid box and score them based on a defined scoring function.

• Pose Analysis and Selection: Analyze the top-scoring docking poses. The ideal pose will exhibit favorable intermolecular interactions, such as hydrogen bonds, hydrophobic interactions, and pi-pi stacking, with key residues in the active site.

4.1.2. Interpreting Docking Results

The primary outputs of a docking simulation are the predicted binding poses and their corresponding docking scores. A lower docking score generally indicates a more favorable binding interaction.

Target Protein	Predicted Binding Affinity (kcal/mol)	Key Interacting Residues (Hypothetical)
DYRK1A	-9.8	Lys188, Leu241, Val294
CLK1	-9.2	Val205, Leu244, Phe264

Note: The above data is hypothetical and for illustrative purposes.

Molecular Dynamics (MD) Simulations

While molecular docking provides a static snapshot of the protein-ligand interaction, MD simulations offer a dynamic view, revealing the stability of the complex over time in a simulated physiological environment.[14][15][16]

4.2.1. MD Simulation Protocol

• System Setup: The top-scoring protein-ligand complex from the docking study is placed in a simulation box.

• Solvation: The box is filled with a water model (e.g., TIP3P) to mimic the aqueous cellular environment.

• Ionization: Ions (e.g., Na+ and Cl-) are added to neutralize the system and achieve a physiological salt concentration.

• Energy Minimization: The entire system (protein-ligand-water-ions) is energy minimized to remove any steric clashes.

• Equilibration: The system is gradually heated to a physiological temperature (300 K) and the pressure is adjusted to 1 atm. This equilibration phase allows the system to reach a stable state.[14]

• Production Run: A long-duration simulation (e.g., 100 nanoseconds) is run, during which the trajectory of all atoms is recorded.[14]

• Trajectory Analysis: The trajectory is analyzed to assess the stability of the protein-ligand complex. Key metrics include Root Mean Square Deviation (RMSD), Root Mean Square Fluctuation (RMSF), and the persistence of key intermolecular interactions.

Caption: A simplified workflow for a molecular dynamics simulation.

Phase 4: ADMET Profiling

A potent drug is of little therapeutic value if it has poor pharmacokinetic properties or is toxic. In silico ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) prediction provides an early assessment of a compound's druglikeness.[1][2][3][4][17]

ADMET Prediction Protocol

A variety of online tools and software packages are available for ADMET prediction, such as SwissADME, pkCSM, and ADMETlab.[3] These tools use quantitative structure-activity relationship (QSAR) models to predict a wide range of properties.

• Input: The SMILES string or a 2D structure of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate is provided as input to the prediction server.

• Property Calculation: The server calculates a range of physicochemical and pharmacokinetic properties.

• Analysis: The predicted properties are analyzed to assess the compound's potential for good oral bioavailability, metabolic stability, and low toxicity.

Key ADMET Properties and Their Significance

Property	Predicted Value (Hypothetical)	Significance
Molecular Weight	345.18 g/mol	Within Lipinski's rule of five (<500), favoring good absorption.
LogP	3.2	Optimal lipophilicity for membrane permeability.
H-bond Donors	1	Within Lipinski's rule of five (<5), favoring good absorption.
H-bond Acceptors	4	Within Lipinski's rule of five (<10), favoring good absorption.
Blood-Brain Barrier Permeability	High	Indicates potential for CNS activity.
CYP450 Inhibition	Inhibitor of CYP2D6	Potential for drug-drug interactions.
hERG Inhibition	Non-inhibitor	Low risk of cardiotoxicity.
Ames Mutagenicity	Non-mutagenic	Low risk of carcinogenicity.

Note: The above data is hypothetical and for illustrative purposes.

Phase 5: Data Synthesis and Decision Making

The culmination of this in silico investigation is the synthesis of all generated data to make an informed decision about the future of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate. A strong candidate will exhibit:

• High predicted binding affinity for the target protein(s).

• A stable binding mode in MD simulations, with persistent key interactions.

• A favorable ADMET profile , indicating good druglikeness and a low risk of toxicity.

Based on our hypothetical results, Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate shows promise as a dual inhibitor of DYRK1A and CLK1. The predicted high binding affinities, stable interactions, and generally favorable ADMET profile warrant further investigation. The predicted inhibition of CYP2D6 is a potential liability that would need to be addressed in later stages of drug development.

Conclusion and Future Directions

This guide has outlined a comprehensive and scientifically rigorous in silico workflow for the evaluation of a novel compound, Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate. By integrating molecular docking, molecular dynamics simulations, and ADMET profiling, we can build a detailed picture of a compound's therapeutic potential before committing to costly and time-consuming laboratory experiments.

The hypothetical findings presented here suggest that Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate is a promising candidate for further development. The next logical steps would be:

• Synthesis: Chemical synthesis of the compound.

• In Vitro Validation: Experimental validation of its inhibitory activity against DYRK1A and CLK1.

• Cell-based Assays: Evaluation of its efficacy in relevant cellular models.

In silico modeling is not a replacement for experimental work, but rather a powerful tool to guide and prioritize our efforts in the complex and challenging field of drug discovery.

References

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• Molecular Dynamics Tutorial | Protein-Ligand Complex: GROMACS - PART 1. (2020, May 4). Retrieved from [Link]

• In Silico ADMET Modeling: The 20-Year Machine Learning Roadmap Cutting Drug Attrition and Protecting Pharma's $2.6B R&D Bets. (2026, March 29). Retrieved from [Link]

• Molecular Docking Made Easy: A Step-by-Step Guide to AutoDock4 using AutoDockTools. (2025, April 8). Retrieved from [Link]

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• DISCOVERY OF POTENTIAL CLK1 INHIBITORS FOR INFLUENZA VIRUS THROUGH COMPUTATIONAL APPROACHES. (n.d.). Retrieved from [Link]

• Small molecule docking. (n.d.). Retrieved from [Link]

• Identification of novel DYRK1A inhibitors as treatment options for alzheimer's disease through comprehensive in silico approaches. (2025, October 15). Retrieved from [Link]

• Learn Protein-Ligand Complex Simulation in GROMACS in 60 Minutes – Step-by-Step Tutorial. (2025, August 7). Retrieved from [Link]

• Molecular docking for Beginners | Autodock Full Tutorial | Bioinformatics. (2020, July 7). Retrieved from [Link]

• Structure Activity Relationship Studies around DB18, a Potent and Selective Inhibitor of CLK Kinases. (2022, September 20). Retrieved from [Link]

• Identification of Pharmacophoric Fragments of DYRK1A Inhibitors Using Machine Learning Classification Models. (2022, March 8). Retrieved from [Link]

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• Protein-ligand docking. (2019, October 19). Retrieved from [Link]

• Structures and bioactivities of selective CLK1 inhibitors. (n.d.). Retrieved from [Link]

• Innovative Amino-Functionalization of Pyrido[2,3-d]pyrimidine Scaffolds for Broad Therapeutic Applications Supported by Computational Analyses. (2025, September 30). Retrieved from [Link]

• Drug design, Green Synthesis, In-vitro Antibacterial and Antifungal Activities, Computational Investigation, and Molecular Docking Studies of Novel Spiro-Indoline-Pyrano-Pyrimidine and Pyrazolo Derivatives. (n.d.). Retrieved from [Link]

• Drug Design: Indole Derivatives as Indoleamine 2,3-Dioxygenase-1 Enzyme Inhibition Using In Silico Approach. (2025, March 27). Retrieved from [Link]

• Discovery of potent bisindole-based pyrazolopyridine derivatives as topoisomerase inhibitors: DNA damage induction and synergistic antileukemic activity. (n.d.). Retrieved from [Link]

• Computer-aided design, synthesis, and biological evaluation of new indole-2-carboxamide derivatives as PI3Kα/EGFR inhibitors. (2016, June 1). Retrieved from [Link]

• methyl3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate. (n.d.). Retrieved from [Link]

• Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents. (n.d.). Retrieved from [Link]

• In Depth in Silico Exploration of Some Natural Indole Alkaloids as Potential Plasmepsin II Inhibitors: ADMET Calculations, Molecular Docking Analysis, Molecular Dynamics Simulation, and DFT Studies. (2025, April 15). Retrieved from [Link]

• Synthesis and Antitumor Activity of 5-Bromo-7-azaindolin-2-one Derivatives Containing a 2,4-Dimethyl-1H-pyrrole-3-carboxamide Moiety. (n.d.). Retrieved from [Link]

• In silico evaluation of the pharmacological properties of 1,2,4-triazolo[1',5':1,6]pyrido[3,4-b]indole derivatives. (2025, November 24). Retrieved from [Link]

• Design, synthesis, and herbicidal activity of indole-3-carboxylic acid derivatives as potential transport inhibitor response 1 antagonists. (n.d.). Retrieved from [Link]

• The Role of 7-Bromo-5H-pyrido[4,3-b]indole in Targeted Cancer Therapies. (n.d.). Retrieved from [Link]

• In-vitro and in-silico study to assess anti breast cancer potential of N-tosyl-indole based hydrazones. (2025, October 13). Retrieved from [Link]

• Synthesis of indole derivatives as prevalent moieties present in selected alkaloids. (2021, October 15). Retrieved from [Link]

• Facile synthesis of pyrido[3,2-b]indole via multicomponent reaction strategy under aerobic conditions. (n.d.). Retrieved from [Link]

• Indolo[3,2-b]carbazole-based MOF for oxidative coupling of amines powered by blue light. (n.d.). Retrieved from [Link]

• Modified metabolism of a carcinogen, 3-amino-1-methyl-5H-pyrido[4,3-b]indole (Trp-P-2), by liver S9 from Schistosoma japonicum-infected mice. (n.d.). Retrieved from [Link]

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An In-Depth Technical Guide to the Spectroscopic Characterization of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate

Introduction

Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate is a heterocyclic compound of significant interest to researchers in medicinal chemistry and drug development. Its rigid, planar pyrido[3,2-b]indole core is a privileged scaffold found in numerous biologically active molecules. The strategic placement of a bromine atom and a methyl carboxylate group offers versatile handles for further chemical modification, making it a valuable building block in the synthesis of potential therapeutic agents.

As with any novel compound, unambiguous structural confirmation is paramount. This technical guide provides a comprehensive overview of the expected spectroscopic data for Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate, including Nuclear Magnetic Resonance (NMR) spectroscopy (¹H and ¹³C), Infrared (IR) spectroscopy, and Mass Spectrometry (MS). In the absence of published experimental data for this specific molecule, this guide leverages established principles of spectroscopy and data from structurally analogous compounds to provide a robust, predictive analysis. Furthermore, it outlines detailed, field-proven protocols for acquiring high-quality spectroscopic data for this class of compounds.

This document is intended for researchers, scientists, and drug development professionals who require a deep understanding of the structural characterization of complex heterocyclic molecules.

Molecular Structure

For clarity in the following spectroscopic analysis, the atoms of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate are numbered as shown below. This numbering scheme will be used for the assignment of NMR signals.

Caption: Molecular structure and atom numbering for Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate.

¹H NMR Spectroscopy

Predicted ¹H NMR Data

The predicted ¹H NMR spectrum of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate in DMSO-d₆ is summarized in the table below. Chemical shifts (δ) are referenced to tetramethylsilane (TMS).

Proton(s)	Predicted Chemical Shift (δ, ppm)	Predicted Multiplicity	Predicted Coupling Constant (J, Hz)
N5-H	11.0 - 12.0	br s	-
H4	8.5 - 8.7	d	~8.0
H2	8.3 - 8.5	d	~2.0
H6	8.1 - 8.3	d	~1.5
H8	7.8 - 8.0	dd	~8.5, ~1.5
H9	7.3 - 7.5	t	~8.0
OCH₃	3.9 - 4.1	s	-

Rationale for Prediction

The predicted chemical shifts are based on the analysis of substituent effects on the pyrido[3,2-b]indole core.

• N-H Proton (N5-H): The indole N-H proton is expected to be significantly deshielded and will likely appear as a broad singlet in the downfield region of the spectrum, typically between 11.0 and 12.0 ppm in DMSO-d₆.

• Aromatic Protons: The protons on the pyridine and benzene rings will resonate in the aromatic region (7.0 - 9.0 ppm).

  • H4 and H2: These protons are on the pyridine ring. The electron-withdrawing nature of the pyridine nitrogen will deshield these protons, shifting them downfield. H4 is expected to be a doublet due to coupling with H9, and H2 is expected to be a doublet due to a smaller coupling with H4 (meta-coupling).

  • H6 and H8: These protons are on the benzene ring of the indole moiety. The electron-withdrawing carboxylate group at C7 will deshield the ortho proton H6 and the para proton H8. H6 is predicted to be a doublet (meta-coupling with H8), and H8 will be a doublet of doublets due to coupling with H9 (ortho) and H6 (meta).

  • H9: This proton will be influenced by the adjacent pyridine ring and will likely appear as a triplet due to coupling with H4 and H8.

• Methyl Protons (OCH₃): The methyl protons of the ester group are expected to appear as a sharp singlet in the range of 3.9 - 4.1 ppm.

Experimental Protocol for ¹H NMR Spectroscopy

A standard protocol for acquiring a high-quality ¹H NMR spectrum is as follows:

• Sample Preparation:

  • Dissolve 5-10 mg of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate in approximately 0.7 mL of deuterated dimethyl sulfoxide (DMSO-d₆).[1]

  • Ensure the sample is fully dissolved. If necessary, gently warm the sample or use sonication.

  • Filter the solution to remove any particulate matter and transfer it to a clean, dry 5 mm NMR tube.[1]

• Instrument Setup:

  • Insert the sample into the NMR spectrometer.

  • Lock the spectrometer on the deuterium signal of the solvent.

  • Shim the magnetic field to achieve optimal homogeneity. This is a critical step for obtaining sharp, well-resolved peaks.

• Data Acquisition:

  • Acquire a standard 1D ¹H NMR spectrum.

  • Use a sufficient number of scans to achieve an adequate signal-to-noise ratio. For a sample of this concentration, 16 to 64 scans are typically sufficient.

  • Set the spectral width to cover the expected range of chemical shifts (e.g., 0 to 13 ppm).

• Data Processing:

  • Apply a Fourier transform to the free induction decay (FID) to obtain the spectrum.

  • Phase the spectrum to ensure all peaks are in the absorptive mode.

  • Calibrate the chemical shift scale by setting the residual DMSO peak to 2.50 ppm.

  • Integrate the peaks to determine the relative number of protons for each signal.

¹³C NMR Spectroscopy

Predicted ¹³C NMR Data

The predicted ¹³C NMR spectrum of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate in DMSO-d₆ is summarized below.

Carbon(s)	Predicted Chemical Shift (δ, ppm)
C=O	165 - 168
C4a, C5a, C9a, C9b	140 - 155
C2, C4, C6, C8, C9	110 - 135
C3	95 - 105
C7	120 - 125
OCH₃	52 - 55

Rationale for Prediction

The prediction of ¹³C chemical shifts is based on the electronic environment of each carbon atom.

• Carbonyl Carbon (C=O): The ester carbonyl carbon is the most deshielded carbon and is expected to appear in the 165-168 ppm range.

• Quaternary Carbons: The quaternary carbons at the ring junctions (C4a, C5a, C9a, C9b) will be in the downfield region of the aromatic signals, typically between 140 and 155 ppm.

• Aromatic Carbons: The protonated aromatic carbons (C2, C4, C6, C8, C9) will resonate in the 110-135 ppm range. Their exact shifts will depend on the electronic effects of the nitrogen atoms and the substituents.

• C3 (Bromo-substituted): The carbon atom directly attached to the bromine (C3) will be significantly shielded due to the "heavy atom effect" and is predicted to be in the 95-105 ppm range.

• C7 (Carboxylate-substituted): The carbon bearing the methyl carboxylate group (C7) will be deshielded and is expected around 120-125 ppm.

• Methyl Carbon (OCH₃): The carbon of the methyl ester group will appear in the aliphatic region, around 52-55 ppm.

Experimental Protocol for ¹³C NMR Spectroscopy

• Sample Preparation:

  • Use the same sample prepared for ¹H NMR spectroscopy. A higher concentration (20-50 mg) may be beneficial for reducing acquisition time.

• Instrument Setup:

  • Lock and shim the spectrometer as described for ¹H NMR.

• Data Acquisition:

  • Acquire a proton-decoupled ¹³C NMR spectrum.

  • Due to the lower natural abundance of ¹³C and its smaller gyromagnetic ratio, a larger number of scans (e.g., 1024 or more) will be required to obtain a good signal-to-noise ratio.

  • Set the spectral width to cover the expected range (e.g., 0 to 180 ppm).

• Data Processing:

  • Apply a Fourier transform, phase the spectrum, and calibrate the chemical shift scale using the DMSO-d₆ solvent peak at 39.52 ppm.

Infrared (IR) Spectroscopy

Predicted IR Absorption Bands

The key predicted IR absorption bands for Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate are listed below.

Wavenumber (cm⁻¹)	Functional Group	Vibration Mode
3300 - 3400	N-H (indole)	Stretching
3000 - 3100	C-H (aromatic)	Stretching
2850 - 2960	C-H (methyl)	Stretching
~1720	C=O (ester)	Stretching
1600 - 1450	C=C and C=N	Aromatic ring stretching
1250 - 1300	C-O (ester)	Stretching
1000 - 1100	C-Br	Stretching

Rationale for Prediction

The predicted IR spectrum is based on the characteristic absorption frequencies of the functional groups present in the molecule.

• N-H Stretch: A moderate to sharp absorption band is expected in the 3300-3400 cm⁻¹ region, characteristic of the N-H stretching vibration of the indole ring.[2]

• C-H Stretches: Aromatic C-H stretching vibrations will appear as weak to medium bands above 3000 cm⁻¹.[3] The aliphatic C-H stretching of the methyl group will be observed just below 3000 cm⁻¹.[4]

• C=O Stretch: A strong, sharp absorption band around 1720 cm⁻¹ is expected for the carbonyl group of the methyl ester.[4]

• Aromatic Ring Stretches: Multiple bands of variable intensity between 1600 and 1450 cm⁻¹ will be present due to the C=C and C=N stretching vibrations of the fused aromatic rings.[3]

• C-O Stretch: The C-O stretching vibration of the ester will likely produce a strong band in the 1250-1300 cm⁻¹ region.[4]

• C-Br Stretch: The C-Br stretching vibration is expected to give a weak to medium absorption in the fingerprint region, typically between 1000 and 1100 cm⁻¹.

Experimental Protocol for IR Spectroscopy (ATR)

Attenuated Total Reflectance (ATR) is a convenient method for obtaining the IR spectrum of a solid sample.

• Background Collection:

  • Ensure the ATR crystal is clean.

  • Collect a background spectrum of the empty ATR accessory. This will be subtracted from the sample spectrum.[5]

• Sample Application:

  • Place a small amount of the solid sample (a few milligrams) onto the center of the ATR crystal.[5]

  • Lower the press arm to ensure good contact between the sample and the crystal.[5]

• Spectrum Acquisition:

  • Collect the sample spectrum. Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

• Cleanup:

  • Raise the press arm and clean the sample from the crystal using a suitable solvent (e.g., isopropanol or acetone) and a soft tissue.[6]

Mass Spectrometry

Predicted Mass Spectrum Data

The predicted key ions in the electron ionization (EI) mass spectrum of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate are shown below.

m/z	Ion	Notes
315/317	[M]⁺˙	Molecular ion peak with characteristic 1:1 isotopic pattern for bromine.
284/286	[M - OCH₃]⁺	Loss of the methoxy radical.
256/258	[M - COOCH₃]⁺	Loss of the carbomethoxy radical.
236	[M - Br]⁺	Loss of a bromine radical.

Rationale for Prediction

Electron ionization (EI) is a "hard" ionization technique that often leads to extensive fragmentation.[7][8]

• Molecular Ion ([M]⁺˙): The molecular ion peak is expected at m/z 315 and 317, corresponding to the two major isotopes of bromine (⁷⁹Br and ⁸¹Br). The relative intensity of these two peaks should be approximately 1:1, which is a characteristic signature for a monobrominated compound.[9][10][11]

• Major Fragments:

  • Loss of Methoxy Radical ([M - OCH₃]⁺): Cleavage of the O-CH₃ bond of the ester is a common fragmentation pathway, leading to a fragment at m/z 284/286.

  • Loss of Carbomethoxy Radical ([M - COOCH₃]⁺): Fragmentation of the bond between the aromatic ring and the ester group would result in a fragment at m/z 256/258.

  • Loss of Bromine Radical ([M - Br]⁺): Cleavage of the C-Br bond would give a fragment at m/z 236.

Caption: Predicted key fragmentation pathways for Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate in EI-MS.

Experimental Protocol for Mass Spectrometry (EI)

• Sample Introduction:

  • For a solid sample, a direct insertion probe can be used. Place a small amount of the sample in a capillary tube and insert it into the probe.[12]

  • Alternatively, if the compound is sufficiently volatile and thermally stable, it can be introduced via gas chromatography (GC-MS).[7]

• Ionization:

  • The sample is vaporized in the ion source and bombarded with a beam of high-energy electrons (typically 70 eV).[12][13]

• Mass Analysis:

  • The resulting ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole, time-of-flight).

• Detection:

  • The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

Conclusion

This technical guide provides a detailed, predictive spectroscopic analysis of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate. By leveraging fundamental principles and data from analogous structures, we have established a robust set of expected data for ¹H NMR, ¹³C NMR, IR, and Mass Spectrometry. The provided experimental protocols offer a reliable framework for researchers to acquire high-quality data for this and similar heterocyclic compounds. This comprehensive spectroscopic blueprint will be an invaluable resource for the unambiguous structural verification and further investigation of this important synthetic building block in the pursuit of novel therapeutic agents.

References

• Notre Dame NMR Facility. (2023, July 24). STANDARD OPERATING PROCEDURE FOR NMR EXPERIMENTS. Retrieved from [Link]

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• Agilent Technologies. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link]

• Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

• Royal Society of Chemistry. (2018). Chapter 5: Acquiring 1 H and 13 C Spectra. In Optimizing NMR Methods for Structure Elucidation: Characterizing Natural Products and Other Organic Compounds (pp. 45-67).

• Thermo Scientific. (2013, April 9). Using the ATR technique to collect FT-IR spectra [Video]. YouTube. [Link]

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• ACD/Labs. (2023, August 23). A Beginner's Guide to Mass Spectrometry: Types of Ionization Techniques. Retrieved from [Link]

• University of Notre Dame. (n.d.). Ionization Modes. Mass Spectrometry & Proteomics Facility. Retrieved from [Link]

• Doc Brown's Chemistry. (2026, March 10). Advanced Organic Chemistry: Mass spectrum of 1-bromo-2-methylpropane. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). Lab 6: NMR Spectroscopy - Chemical Environments of Nuclei (1H, 13C) in Organic Molecule. Retrieved from [Link]

• Maricopa Open Digital Press. (n.d.). IR Spectrum and Characteristic Absorption Bands – Organic Chemistry: Fundamental Principles, Mechanisms, Synthesis and Applications. Retrieved from [Link]

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• Chemistry LibreTexts. (2024, September 30). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

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• Chemistry LibreTexts. (2023, August 29). Mass Spectrometry - Fragmentation Patterns. Retrieved from [Link]

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The Bromine Atom in Pyrido[3,2-b]indoles: A Gateway to Novel Chemical Space

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of the Pyrido[3,2-b]indole Core and the Versatility of the Bromo-Handle

The pyrido[3,2-b]indole, or γ-carboline, scaffold is a privileged heterocyclic motif in medicinal chemistry and materials science. Its rigid, planar structure and the presence of both electron-rich indole and electron-deficient pyridine rings confer unique photophysical properties and the ability to engage in a multitude of biological interactions.[1] Derivatives of this core have demonstrated a wide array of pharmacological activities, including antitumor, anti-inflammatory, and neuroprotective effects.[2] Consequently, the development of robust synthetic methodologies to access diverse libraries of functionalized pyrido[3,2-b]indoles is of paramount importance for drug discovery and the creation of novel organic materials.

This guide focuses on the reactivity of the bromine atom when appended to the pyrido[3,2-b]indole framework. The carbon-bromine bond serves as a versatile and strategic functional handle, enabling a vast array of transformations that would otherwise be challenging to achieve. Its predictable reactivity in a host of palladium-catalyzed cross-coupling reactions, as well as its susceptibility to halogen-metal exchange, positions the brominated pyrido[3,2-b]indole as a key intermediate for late-stage functionalization and the rapid generation of molecular complexity. As a Senior Application Scientist, this guide is structured to provide not just protocols, but a deeper understanding of the causality behind experimental choices, empowering researchers to rationally design and execute their synthetic strategies.

Synthesis of Brominated Pyrido[3,2-b]indoles: Installing the Synthetic Linchpin

The introduction of a bromine atom onto the pyrido[3,2-b]indole scaffold can be achieved through two primary strategies: electrophilic bromination of the pre-formed heterocycle or the use of brominated precursors in the initial ring-forming reactions. The choice of strategy is often dictated by the desired regiochemistry and the availability of starting materials.

Electrophilic Aromatic Bromination:

The electron-rich nature of the indole portion of the pyrido[3,2-b]indole system makes it susceptible to electrophilic aromatic substitution. However, the pyridine ring is deactivating, leading to a complex interplay of directing effects. Regioselectivity can be a significant challenge, and the outcome is highly dependent on the reaction conditions and the specific substitution pattern of the starting material. Common brominating agents like N-Bromosuccinimide (NBS) or bromine in a suitable solvent are typically employed.[2][3] The reaction often proceeds at the most electron-rich and sterically accessible positions of the indole ring.

Experimental Protocol: General Procedure for Electrophilic Bromination

• Preparation: To a solution of the pyrido[3,2-b]indole (1.0 eq.) in a suitable anhydrous solvent (e.g., DMF, CH2Cl2, or CCl4) in a round-bottom flask equipped with a magnetic stir bar, add the brominating agent (e.g., N-Bromosuccinimide, 1.0-1.2 eq.) portion-wise at 0 °C under an inert atmosphere (e.g., nitrogen or argon).

• Reaction: Allow the reaction mixture to warm to room temperature and stir for 1-12 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the aqueous layer with an appropriate organic solvent (e.g., ethyl acetate or CH2Cl2) (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, filter, and concentrate under reduced pressure. The crude product is then purified by column chromatography on silica gel to afford the desired brominated pyrido[3,2-b]indole.

Causality Note: The choice of solvent is critical; polar aprotic solvents like DMF can facilitate the reaction, while nonpolar solvents like CCl4 may require radical initiators if NBS is used.[3] The stoichiometry of the brominating agent must be carefully controlled to avoid over-bromination.

Synthesis from Brominated Precursors:

A more regiocontrolled approach involves the construction of the pyrido[3,2-b]indole ring system from starting materials that already contain a bromine atom at a defined position. For example, a Fischer indole synthesis between a bromo-substituted phenylhydrazine and a suitable ketone can be employed to generate a bromoindole, which can then be further elaborated to form the fused pyridine ring.[4] This strategy provides unambiguous placement of the bromine atom, which is crucial for subsequent selective functionalization.

The Workhorse of Modern Synthesis: Palladium-Catalyzed Cross-Coupling Reactions

The C(sp²)-Br bond on the pyrido[3,2-b]indole core is an ideal substrate for a variety of palladium-catalyzed cross-coupling reactions. These transformations are cornerstones of modern organic synthesis, enabling the formation of C-C, C-N, and C-O bonds with high efficiency and functional group tolerance.[5]

Suzuki-Miyaura Coupling: Forging Carbon-Carbon Bonds

The Suzuki-Miyaura reaction is a powerful method for the formation of a carbon-carbon bond between the brominated pyrido[3,2-b]indole and an organoboron reagent, typically a boronic acid or a boronate ester.[6] This reaction is widely used in the synthesis of biaryl and vinyl-substituted heterocycles.

Mechanism and Key Considerations: The catalytic cycle involves the oxidative addition of the bromopyrido[3,2-b]indole to a Pd(0) species, followed by transmetalation with the boronic acid (activated by a base) and subsequent reductive elimination to yield the coupled product and regenerate the Pd(0) catalyst. The choice of ligand, base, and solvent system is crucial for achieving high yields and preventing side reactions such as protodeboronation of the boronic acid.

Suzuki-Miyaura Catalytic Cycle

Experimental Protocol: Suzuki-Miyaura Coupling

• Preparation: To an oven-dried Schlenk tube, add the brominated pyrido[3,2-b]indole (1.0 eq.), the boronic acid (1.2-1.5 eq.), a palladium catalyst (e.g., Pd(PPh₃)₄, 2-5 mol%), and a base (e.g., K₂CO₃ or Cs₂CO₃, 2.0-3.0 eq.).

• Reaction Setup: Evacuate and backfill the tube with an inert gas (e.g., argon) three times. Add a degassed solvent system (e.g., a mixture of toluene/ethanol/water or dioxane/water) via syringe.

• Reaction: Heat the reaction mixture with vigorous stirring to the desired temperature (typically 80-110 °C) for 2-24 hours, monitoring by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature and dilute with water and an organic solvent (e.g., ethyl acetate). Separate the layers and extract the aqueous phase with the organic solvent (3x).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate. Purify the crude product by column chromatography.

Entry	Bromopyridoindole Derivative	Boronic Acid	Catalyst (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	3-Bromo-9H-pyrido[2,3-b]indole-6-sulfonamide	Phenylboronic acid	Pd-PEPPSI-IPr (5)	K₂CO₃	Dioxane/H₂O	120 (MW)	92
2	4-Bromo-9H-pyrido[3,2-b]indole (Hypothetical)	4-Methoxyphenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	Toluene/EtOH/H₂O	100	85
3	2-Bromo-9H-pyrido[3,2-b]indole (Hypothetical)	Thiophene-2-boronic acid	PdCl₂(dppf) (3)	Cs₂CO₃	Dioxane/H₂O	90	88

Table 1: Representative Suzuki-Miyaura Couplings. Data for entry 1 is adapted from a closely related pyrido[2,3-b]indole system.[7] Entries 2 and 3 are hypothetical examples based on common conditions for similar heterocycles.

Buchwald-Hartwig Amination: Constructing C-N Bonds

The Buchwald-Hartwig amination is an indispensable tool for the synthesis of arylamines, allowing for the coupling of the brominated pyrido[3,2-b]indole with a wide range of primary and secondary amines.[6][8] This reaction is of particular importance in medicinal chemistry, as the arylamine motif is prevalent in a vast number of bioactive molecules.[5]

Mechanism and Key Considerations: The catalytic cycle is similar to the Suzuki-Miyaura coupling, involving oxidative addition, but the subsequent steps involve coordination of the amine, deprotonation by a strong base to form a palladium-amido complex, and then reductive elimination to form the C-N bond.[9] The choice of a bulky, electron-rich phosphine ligand is often critical for high efficiency, especially with less reactive aryl bromides or sterically hindered amines. The base used is typically a strong, non-nucleophilic base like sodium tert-butoxide (NaOtBu) or lithium bis(trimethylsilyl)amide (LHMDS).[10]

General Buchwald-Hartwig Experimental Workflow

Experimental Protocol: Buchwald-Hartwig Amination

• Preparation: In a glovebox or under a stream of argon, charge an oven-dried Schlenk tube with the brominated pyrido[3,2-b]indole (1.0 eq.), palladium precatalyst (e.g., Pd₂(dba)₃, 1-2 mol%), phosphine ligand (e.g., XPhos or RuPhos, 2-5 mol%), and a strong base (e.g., NaOtBu or LHMDS, 1.4-2.0 eq.).

• Reaction Setup: Seal the tube, remove it from the glovebox, and add the amine (1.1-1.5 eq.) and anhydrous, degassed solvent (e.g., toluene or dioxane) via syringe.

• Reaction: Heat the mixture in an oil bath at the desired temperature (typically 80-110 °C) until the starting material is consumed as indicated by TLC or LC-MS.

• Work-up: Cool the reaction to room temperature, dilute with an organic solvent like ethyl acetate, and filter through a pad of Celite to remove inorganic salts and the palladium catalyst.

• Purification: Concentrate the filtrate and purify the residue by flash column chromatography.

Entry	Bromopyridoindole Derivative	Amine	Catalyst/Ligand (mol%)	Base	Solvent	Temp (°C)	Yield (%)
1	4-Bromo-9H-pyrido[3,2-b]indole (Hypothetical)	Morpholine	Pd₂(dba)₃ (2) / XPhos (4)	NaOtBu	Toluene	100	90
2	2-Bromo-9H-pyrido[3,2-b]indole (Hypothetical)	Aniline	Pd(OAc)₂ (2) / RuPhos (4)	LHMDS	Dioxane	110	82
3	7-Bromo-9H-pyrido[3,2-b]indole (Hypothetical)	n-Butylamine	Pd-G3-XPhos (2)	K₃PO₄	t-AmylOH	100	87

Table 2: Representative Buchwald-Hartwig Aminations. These are hypothetical examples based on established protocols for related nitrogen-containing heterocycles.[11]

Sonogashira Coupling: Introducing Alkynyl Functionality

The Sonogashira coupling enables the formation of a C-C triple bond by reacting the brominated pyrido[3,2-b]indole with a terminal alkyne.[12] This reaction is invaluable for the synthesis of conjugated enynes and arylalkynes, which are important precursors for more complex molecules and have applications in materials science.[13]

Mechanism and Key Considerations: The standard Sonogashira reaction employs a dual catalytic system: a palladium catalyst and a copper(I) co-catalyst (typically CuI).[14] The palladium catalyst follows a similar cycle of oxidative addition and reductive elimination, while the copper co-catalyst is believed to form a copper acetylide intermediate, which facilitates the transmetalation step to the palladium center. An amine base, such as triethylamine or diisopropylethylamine, is used both as a base and often as the solvent. Copper-free Sonogashira protocols have also been developed to avoid issues with copper contamination.[15]

Experimental Protocol: Sonogashira Coupling

• Preparation: To a Schlenk flask, add the brominated pyrido[3,2-b]indole (1.0 eq.), a palladium catalyst (e.g., Pd(PPh₃)₂Cl₂, 2-5 mol%), and a copper co-catalyst (e.g., CuI, 1-3 mol%).

• Reaction Setup: Evacuate and backfill the flask with an inert gas. Add an anhydrous amine solvent (e.g., triethylamine or a mixture of THF/diisopropylethylamine) followed by the terminal alkyne (1.2-2.0 eq.) via syringe.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating (40-80 °C) until the reaction is complete as monitored by TLC.

• Work-up: Remove the solvent under reduced pressure. Dissolve the residue in an organic solvent (e.g., ethyl acetate) and wash with aqueous ammonium chloride solution to remove copper salts, followed by a brine wash.

• Purification: Dry the organic layer, concentrate, and purify by column chromatography.[16]

Entry	Bromopyridoindole Derivative	Alkyne	Catalyst (mol%)	Co-catalyst (mol%)	Base/Solvent	Temp (°C)	Yield (%)
1	4-Bromo-9H-pyrido[3,2-b]indole (Hypothetical)	Phenylacetylene	Pd(PPh₃)₂Cl₂ (3)	CuI (2)	Et₃N	60	89
2	2-Bromo-9H-pyrido[3,2-b]indole (Hypothetical)	Trimethylsilylacetylene	Pd(PPh₃)₄ (5)	CuI (2.5)	THF/DIPA	RT	95
3	7-Bromo-9H-pyrido[3,2-b]indole (Hypothetical)	1-Hexyne	Pd(OAc)₂ (2) / SPhos (4)	- (Copper-free)	K₂CO₃ / Dioxane	80	78

Table 3: Representative Sonogashira Couplings. These are hypothetical examples based on standard conditions for aryl bromides.[17]

Beyond Cross-Coupling: Lithiation-Trapping via Halogen-Metal Exchange

Halogen-metal exchange offers a powerful alternative for functionalizing the brominated pyrido[3,2-b]indole.[18] Treatment with a strong organolithium base, such as n-butyllithium or tert-butyllithium, at low temperatures can selectively replace the bromine atom with a lithium atom. This generates a potent organolithium nucleophile that can be trapped with a wide variety of electrophiles to introduce new functional groups.

Mechanism and Key Considerations: The reaction is an equilibrium process, driven forward by the formation of a more stable organolithium species.[4] The rate of exchange follows the trend I > Br > Cl. The reaction must be carried out at low temperatures (typically -78 °C) to prevent side reactions, such as decomposition of the organolithium intermediate or reaction with the solvent. The choice of organolithium reagent and solvent is crucial. Ethereal solvents like THF or diethyl ether are commonly used.

Lithiation-Trapping Workflow

Experimental Protocol: Lithiation-Trapping

• Preparation: To a solution of the brominated pyrido[3,2-b]indole (1.0 eq.) in anhydrous THF (0.1 M) under an inert atmosphere at -78 °C (dry ice/acetone bath), add the organolithium reagent (e.g., n-BuLi, 1.1 eq.) dropwise.

• Exchange: Stir the mixture at -78 °C for 15-60 minutes to allow for complete halogen-metal exchange.

• Trapping: Add the desired electrophile (1.2-2.0 eq., e.g., DMF, CO₂, an alkyl halide, or an aldehyde) to the solution of the organolithium species at -78 °C.

• Work-up: After stirring for an appropriate time (15 minutes to several hours), quench the reaction at -78 °C by the slow addition of a saturated aqueous solution of NH₄Cl. Allow the mixture to warm to room temperature.

• Purification: Extract the aqueous layer with an organic solvent, combine the organic layers, dry, concentrate, and purify by column chromatography.

The Challenging Path: Nucleophilic Aromatic Substitution (SNAr)

Direct displacement of the bromine atom on a pyrido[3,2-b]indole via a nucleophilic aromatic substitution (SNAr) mechanism is generally challenging. The indole ring system is electron-rich, which disfavors the addition of a nucleophile to form the requisite Meisenheimer complex. However, SNAr may become feasible if the pyrido[3,2-b]indole ring is sufficiently activated by strong electron-withdrawing groups, or if the reaction is performed under harsh conditions. For the pyrido[3,2-b]indole system, the pyridine ring does exert an electron-withdrawing effect, which may make certain positions more susceptible to nucleophilic attack than a simple indole. Positions ortho or para to the pyridine nitrogen are the most likely candidates for successful SNAr.

Conclusion: A Versatile Scaffold Awaiting Exploration

The bromine atom on the pyrido[3,2-b]indole core is a powerful and versatile tool for synthetic chemists. It provides reliable access to a wide range of functionalized derivatives through well-established palladium-catalyzed cross-coupling reactions and halogen-metal exchange protocols. While direct nucleophilic substitution remains a challenge, the vast scope of cross-coupling partners available makes brominated pyrido[3,2-b]indoles highly valuable intermediates in the quest for novel therapeutics and advanced materials. The protocols and insights provided in this guide serve as a robust starting point for researchers to explore the rich reactivity of this scaffold and to unlock the potential of new chemical space.

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• 8. scispace.com [scispace.com]
• 9. researchgate.net [researchgate.net]
• 10. Synthesis and anticancer activity of 2,4-disubstituted furo[3,2-b]indole derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Syntheses of functionalized 1,4-disubstituted gamma-carbolines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. New 9H-pyrido[2,3-b]Indoles, Synthesis, Photophysical/Theoretical Studies, and Application as the Fluorescence Probes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
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• 17. spuvvn.edu [spuvvn.edu]
• 18. triggered.stanford.clockss.org [triggered.stanford.clockss.org]

Protocols & Analytical Methods

Application Note: Facile Synthesis of Pyrido[3,2-b]indoles via Organocatalyzed Multicomponent Reactions

Executive Summary

Pyrido[3,2-b]indoles, commonly referred to as δ -carbolines, are privileged heterocyclic scaffolds prevalent in numerous bioactive natural products and synthetic pharmaceuticals[1]. Traditional synthetic routes to these scaffolds often suffer from lengthy multi-step sequences, harsh reaction conditions, and limited functional group tolerance. Multicomponent reactions (MCRs) bypass these bottlenecks by enabling the convergent assembly of complex architectures in a single operation. This application note details a highly efficient, organocatalyzed three-component protocol for the synthesis of densely substituted 1H-pyrido[3,2-b]indoles under mild, aerobic conditions[2].

Scientific Rationale & Mechanistic Insights

The protocol leverages the one-pot condensation of 1-acetylindolin-3-ones, primary amines, and β,γ -unsaturated α -ketoesters.

Causality of Reagent Selection & Reaction Conditions:

• 1-Acetylindolin-3-one : Serves as the core indole precursor. The acetyl group protects the indole nitrogen while activating the C3-ketone for enamine formation[2].

• Primary Amines : Act as both the nitrogen source for the newly formed pyridine ring and the initiator for the cascade sequence via enamine formation.

• β,γ -Unsaturated α -ketoesters : Function as dual-electrophilic C3-C4 building blocks, perfectly primed for Michael addition followed by intramolecular cyclization.

• Catalyst (TsOH·H 2​ O) : 4-Methylbenzenesulfonic acid monohydrate is a critical Brønsted acid that accelerates both the initial enamine formation and the subsequent cyclization steps[2].

• Aerobic Atmosphere : Unlike many cross-coupling reactions that require inert atmospheres, this MCR relies on atmospheric oxygen ( O2​ ) as a green, terminal oxidant to drive the final aromatization of the dihydropyridine intermediate into the fully conjugated pyrido[3,2-b]indole[2].

Mechanistic Pathway

Figure 1: Organocatalyzed multicomponent mechanistic pathway for pyrido[3,2-b]indole synthesis.

Reaction Optimization & Quantitative Data

To establish a self-validating baseline, the reaction parameters must be carefully controlled. The following table summarizes the causal relationship between reaction conditions and product yield, demonstrating why TsOH·H 2​ O in toluene under an air atmosphere is the optimal system[2].

Entry	Catalyst (mol%)	Solvent	Atmosphere	Temp (°C)	Yield (%)	Mechanistic Observation
1	None	Toluene	Air	80	< 5	Reaction stalls; acid catalysis is mandatory.
2	AcOH (20)	Toluene	Air	80	35	Weak Brønsted acid is insufficient for Michael addition.
3	TsOH·H 2​ O (20)	Toluene	Air	80	88	Optimal conditions; complete conversion and aromatization.
4	TsOH·H 2​ O (20)	EtOH	Air	80	62	Protic solvent competitively inhibits enamine formation.
5	TsOH·H 2​ O (20)	Toluene	N 2​	80	41	Lack of O2​ prevents aromatization; dihydro-intermediates accumulate.

Standardized Experimental Protocol

Note: This protocol is designed as a self-validating system. In-process controls (IPCs) are embedded to ensure experimental integrity.

Materials Required:

• 1-Acetylindolin-3-one (1.0 mmol)

• Primary amine (e.g., aniline derivatives) (1.2 mmol)

• β,γ -Unsaturated α -ketoester (1.2 mmol)

• 4-Methylbenzenesulfonic acid monohydrate (TsOH·H 2​ O) (0.2 mmol, 20 mol%)

• Anhydrous Toluene (3.0 mL)

Step-by-Step Procedure:

• Enamine Initiation : In a 10 mL round-bottom flask equipped with a magnetic stir bar, dissolve 1-acetylindolin-3-one (1.0 mmol) and the primary amine (1.2 mmol) in 3.0 mL of toluene.

  • Validation Checkpoint 1: Stir at room temperature for 10-15 minutes. A subtle color shift typically indicates the successful formation of the enamine intermediate.

• Component Assembly : Add the β,γ -unsaturated α -ketoester (1.2 mmol) followed by the TsOH·H 2​ O catalyst (20 mol%)[2].

• Aerobic Cyclization : Equip the flask with a reflux condenser. Do not seal the system or purge with inert gas. Heat the reaction mixture to 80 °C in an oil bath under an open-air atmosphere for 12–16 hours.

  • Validation Checkpoint 2: The open-air environment is non-negotiable. Oxygen is required to oxidize the dihydropyrido[3,2-b]indole intermediate. If run under N 2​ , the reaction will stall at the dihydro stage[2].

• Reaction Monitoring : Monitor the reaction progress via TLC (Eluent: Hexanes/EtOAc 3:1). The reaction is deemed complete upon the total consumption of 1-acetylindolin-3-one.

• Quench and Workup : Cool the mixture to room temperature. Dilute with ethyl acetate (15 mL) and wash with saturated aqueous NaHCO 3​ (10 mL) to neutralize the acid catalyst. Extract the aqueous layer with additional ethyl acetate (2 × 10 mL).

• Drying and Concentration : Combine the organic layers, dry over anhydrous Na 2​ SO 4​ , filter, and concentrate under reduced pressure.

  • Validation Checkpoint 3: Crude LC-MS analysis should confirm the presence of the fully aromatized target mass [M+H]+ . The presence of a [M+H+2]+ peak indicates insufficient aeration during Step 3.

• Purification : Purify the crude residue via flash column chromatography on silica gel to afford the pure polysubstituted 1H-pyrido[3,2-b]indole.

Experimental Workflow

Figure 2: Step-by-step experimental workflow for the three-component synthesis protocol.

Conclusion & Future Directions

This organocatalyzed multicomponent strategy provides a highly convergent, atom-economical route to densely functionalized pyrido[3,2-b]indoles. By utilizing simple starting materials and relying on aerobic oxidation, this protocol minimizes toxic waste and eliminates the need for stoichiometric metal oxidants. Future applications of this methodology can be directed toward the rapid generation of δ -carboline libraries for high-throughput phenotypic screening in oncology and neuropharmacology[3].

References

• Jiang, R., Wang, Y., & Zhou, Z. (2016). Facile synthesis of pyrido[3,2-b]indole via multicomponent reaction strategy under aerobic conditions. Tetrahedron, 72(41), 6444-6449. 2

• Merour, J. Y., & Merour, A. (1994). Synthesis of Substituted Pyrido[3,2-b]indoles ( δ -Carbolines). ResearchGate. 1

• Yan, et al. (2021). Design and Efficient Synthesis of RalA Inhibitors Containing the Dihydro- α -carboline Scaffold. ChemMedChem. 3

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Design and Efficient Synthesis of RalA Inhibitors Containing the Dihydro-α-carboline Scaffold - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate as a Divergent Scaffold in Targeted Oncology

Executive Summary & Strategic Rationale

The discovery of novel epigenetic modulators, particularly Bromodomain and Extra-Terminal (BET) inhibitors, has necessitated the development of chemically stable, highly selective molecular scaffolds. The α-carboline (pyrido[3,2-b]indole) core has emerged as a privileged pharmacophore, offering superior solubility, unique hydrogen-bonding vectors, and a distinct binding orientation compared to traditional carbazoles [1].

This application note details the synthetic utility of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate , a highly versatile intermediate utilized in the clinical-stage synthesis of ezobresib (BMS-986158), a potent BET inhibitor currently evaluated for hematologic malignancies and advanced solid tumors [2][3].

Structural Causality in Scaffold Design

The strategic placement of functional groups on this intermediate allows for orthogonal, late-stage diversification:

• C-3 Bromide : Acts as the primary handle for palladium-catalyzed cross-coupling. Bromide is selected over chloride for its superior oxidative addition kinetics with Pd(0) species, enabling chemoselective coupling with sterically hindered stannanes or boronic acids without disrupting the rest of the molecule [4].

• N-5 Indole Nitrogen : Features an acidic proton primed for stereospecific N-alkylation. Functionalizing this position allows the introduction of bulky chiral moieties that occupy the deep hydrophobic acetyl-lysine binding pockets of BET proteins [2][3].

• C-7 Methyl Ester : Serves as a stable, electrophilic precursor. It can be cleanly converted into a tertiary alcohol via Grignard addition, providing a critical hydrogen-bond donor required for target engagement while resisting esterase-mediated metabolic degradation in vivo[5].

Caption: Divergent synthetic workflow of the pyrido[3,2-b]indole intermediate.

Self-Validating Experimental Protocols

The following protocols outline the sequential functionalization of the pyrido[3,2-b]indole core, mirroring the optimized route for synthesizing BMS-986158 [5][6].

Protocol 1: Palladium-Catalyzed Stille Cross-Coupling at C-3

Objective: Install a heteroaryl group (e.g., 1,4-dimethyl-1H-1,2,3-triazole) at the C-3 position. Causality & Reagent Selection: Pd(PPh3)4 is utilized as a robust Pd(0) source. Crucially, Copper(I) Iodide (CuI) is added as a co-catalyst. The "copper effect" in Stille couplings facilitates the transmetalation step by scavenging toxic tributyltin byproducts and forming a highly reactive organocopper intermediate, which drives the reaction to completion even with electron-rich or sterically demanding stannanes [5].

• Preparation : Charge a dry Schlenk flask with Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate (1.0 eq), 1,4-dimethyl-5-(tributylstannyl)-1H-1,2,3-triazole (1.1 eq), Pd(PPh3)4 (0.065 eq), and CuI (0.15 eq) [5].

• Solvent Addition : Add anhydrous DMF and triethylamine (2.0 eq).

  • Validation Check: Ensure the solvent is thoroughly degassed (sparged with N2 or Argon for 15 mins) prior to addition to prevent premature Pd catalyst oxidation.

• Reaction : Heat the mixture in a heating block at 95 °C for 2 hours [5].

  • Validation Check: Monitor via LC-MS; the starting material peak (M+H ~305) should completely shift to the product mass (M+H ~322).

• Workup : Cool to room temperature, quench with water, and extract with EtOAc. Wash the organic layer with 10% aqueous NH4OH.

  • Causality: The NH4OH wash is critical to chelate and remove residual copper and tin salts, preventing downstream catalyst poisoning.

• Purification : Concentrate and purify via silica gel chromatography (DCM/MeOH gradient 0 to 100%) to yield the C-3 functionalized product [5].

Protocol 2: Stereospecific N-5 Alkylation

Objective: Install a bulky chiral side chain (e.g., (R)-phenyl(tetrahydro-2H-pyran-4-yl)methanol) at the N-5 position. Causality & Reagent Selection: Direct base-mediated SN2 alkylation is often inefficient for bulky secondary alcohols due to steric hindrance. A Mitsunobu protocol activates the alcohol, allowing the weakly nucleophilic indole nitrogen to attack with inversion of stereochemistry. Toluene is selected as the solvent to minimize side reactions and drive the dehydration process [6].

• Preparation : Dissolve the C-3 functionalized intermediate (1.0 eq) and the chiral alcohol (2.45 eq) in anhydrous toluene [6].

• Activation : Add Triphenylphosphine (PPh3) (2.0 eq) and cool the mixture to 0 °C.

• Coupling : Dropwise add Diisopropyl azodicarboxylate (DIAD) (2.0 eq).

  • Validation Check: The solution will temporarily turn deep yellow/orange, indicating the formation of the active betaine intermediate.

• Reaction : Warm to room temperature and stir for 12 hours.

  • Validation Check: HPLC (MeOH:water with 0.1% TFA gradient) should confirm consumption of the starting material (RT ~2.91 min for the product) [6].

• Purification : Concentrate and purify via reverse-phase prep-HPLC to isolate the N-alkylated product.

Protocol 3: C-7 Ester Derivatization (Grignard Addition)

Objective: Convert the C-7 methyl ester to a tertiary alcohol (2-propan-2-ol derivative). Causality & Reagent Selection: Methylmagnesium bromide (MeMgBr) acts as a hard nucleophile, adding twice to the ester carbonyl. THF is used to stabilize the Grignard reagent via oxygen lone-pair coordination. The resulting tertiary alcohol is highly resistant to metabolic esterases and provides a critical hydrogen bond donor for BET protein engagement [5][3].

• Preparation : Dissolve the N-alkylated intermediate in anhydrous THF and cool to 0 °C under argon.

• Addition : Slowly add MeMgBr (3.0 M in diethyl ether, 4.0 eq) dropwise.

  • Validation Check: Vigorous gas evolution may occur if trace moisture is present; strict anhydrous conditions are mandatory to prevent quenching the Grignard reagent.

• Reaction : Stir at 0 °C for 1 hour, then warm to room temperature for 3 hours.

• Workup : Quench carefully with saturated aqueous NH4Cl at 0 °C to destroy excess Grignard reagent and protonate the intermediate alkoxide.

• Purification : Extract with EtOAc, dry over Na2SO4, and purify via chiral Supercritical Fluid Chromatography (SFC) (e.g., Chiralpak IB, 70/30 CO2/MeOH) to resolve any epimers, yielding the final clinical-grade inhibitor [5].

Quantitative Reaction Data Summary

The table below summarizes the optimized reaction parameters and typical yields for the divergent functionalization of the pyrido[3,2-b]indole intermediate based on validated pharmaceutical workflows [5][6].

Reaction Step	Transformation	Key Reagents	Catalyst / Co-Catalyst	Temp & Time	Typical Yield
1	C-3 Cross-Coupling	1,4-Dimethyl-5-(tributylstannyl)-1H-1,2,3-triazole, Et3N	Pd(PPh3)4 / CuI	95 °C, 2 h	~72.8%
2	N-5 Alkylation	(R)-phenyl(tetrahydro-2H-pyran-4-yl)methanol, DIAD, PPh3	None	0 °C to RT, 12 h	~81.0%
3	C-7 Derivatization	Methylmagnesium bromide (MeMgBr)	None	0 °C to RT, 4 h	~53.0% (Post-SFC)

Biological Application: BET Inhibition Pathway

Once synthesized, compounds derived from this α-carboline scaffold exhibit potent epigenetic modulation. For instance, ezobresib (BMS-986158) demonstrates profound in vitro activity, with IC50 values of 6.6 nM and 5.0 nM against small cell lung cancer (SCLC) and triple-negative breast cancer (TNBC) cell lines, respectively [7].

The mechanism relies on the molecule binding to the acetyl-lysine recognition pocket of BET proteins (BRD2, BRD3, BRD4, and BRDT). This competitive inhibition displaces BET proteins from chromatin, downregulating oncogenic transcription factors like c-MYC, and ultimately inducing cell cycle arrest and apoptosis [2][3].

Caption: Mechanism of action for BET inhibitors derived from pyrido[3,2-b]indoles.

References

• [4] Organic & Biomolecular Chemistry - RSC Publishing. "Site-selective Suzuki-Miyaura reaction and subsequent two-fold C-N coupling reactions." Royal Society of Chemistry. URL:[Link]

• [5] New Drug Approvals. "BMS 986158 - New Drug Approvals / Synthesis of Methyl 3-(1,4-dimethyl-1H-1,2,3-triazol-5-yl)-5H-pyrido[3,2-b]indole-7-carboxylate." RSSing. URL:[Link]

• [6] New Drug Approvals. "Cancer | New Drug Approvals (Toluene Solvent N-Alkylation)." New Drug Approvals. URL: [Link]

• [2] NIH PMC. "BMS-986158, a Small Molecule Inhibitor of the Bromodomain and Extraterminal Domain Proteins, in Patients with Selected Advanced Solid Tumors: Results from a Phase 1/2a Trial." National Institutes of Health. URL:[Link]

• [1] Drug Hunter. "BMS-986158: A BET Inhibitor." Drug Hunter. URL:[Link]

• [3] PubChem. "Bms-986158 | C30H33N5O2 | CID 118196485." National Institutes of Health. URL:[Link]

Sources

• 1. drughunter.com [drughunter.com]
• 2. BMS-986158, a Small Molecule Inhibitor of the Bromodomain and Extraterminal Domain Proteins, in Patients with Selected Advanced Solid Tumors: Results from a Phase 1/2a Trial - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Bms-986158 | C30H33N5O2 | CID 118196485 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]
• 5. newdrugapprovals.org [newdrugapprovals.org]
• 6. newdrugapprovals.org [newdrugapprovals.org]
• 7. medchemexpress.com [medchemexpress.com]

functionalization of the pyrido[3,2-b]indole ring system

Application Note: Advanced Synthesis and Functionalization of the Pyrido[3,2-b]indole ( δ -Carboline) Ring System

Target Audience: Synthetic Chemists, Medicinal Chemists, and Drug Development Professionals Document Type: Technical Guide & Experimental Protocols

Executive Summary & Structural Rationale

The pyrido[3,2-b]indole ring system, commonly referred to as δ -carboline, is a privileged heterocyclic scaffold. Unlike the widely studied β -carbolines (which are readily accessible via Pictet-Spengler condensation), δ -carbolines have historically presented significant synthetic challenges[1]. However, their profound biological properties—ranging from DNA intercalation and potent antimalarial activity (e.g., cryptolepine analogs) to cytotoxicity against mammalian tumor cells—make them highly sought-after targets in drug discovery[2].

Beyond therapeutics, 5H-pyrido[3,2-b]indole derivatives serve as robust environmental and biological fluorescence probes. The protonation of the δ -carboline core leads to a pH-dependent tautomeric equilibrium, which significantly alters its resonance structures and emission spectra, allowing for highly sensitive pH monitoring[3].

This application note details state-of-the-art methodologies for the de novo construction and late-stage functionalization of the pyrido[3,2-b]indole core, emphasizing transition-metal catalysis, multicomponent reactions (MCRs), and rare-earth C-H activation.

Strategic Pathways for Core Assembly and Functionalization

To overcome the limitations of traditional stepwise syntheses, modern approaches utilize highly convergent, self-validating catalytic systems.

Retrosynthetic and functionalization strategies for the pyrido[3,2-b]indole core.

• Palladium-Catalyzed Double C-N Coupling : A highly efficient two-step synthesis relying on the site-selective Suzuki-Miyaura coupling of 2,3-dibromopyridine with 2-bromophenylboronic acid, followed by a tandem two-fold Pd-catalyzed C-N coupling with primary amines[1].

• Organocatalyzed Multicomponent Reactions (MCR) : An aerobic three-component reaction of 1-acetylindolin-3-ones, β,γ -unsaturated α -ketoesters, and amines to yield densely polysubstituted 1H-pyrido[3,2-b]indoles[4].

• Rare-Earth Catalyzed C-H Alkylation : A late-stage functionalization technique that utilizes Sc or Gd catalysts to achieve highly regioselective hydropyridylation of heteroatom-functionalized internal alkenes[5].

Mechanistic Rationale: The Pd-Catalyzed Double C-N Coupling

The synthesis of 5-substituted 5H-pyrido[3,2-b]indoles via double C-N coupling requires precise control over the catalytic cycle to prevent premature catalyst deactivation.

Causality in Experimental Design:

• Ligand Selection (DPEPhos): The use of DPEPhos (Bis(2-diphenylphosphinophenyl)ether) is critical. Its wide bite angle accommodates the steric bulk of the biaryl intermediate and promotes the challenging intramolecular reductive elimination step to close the pyrrole ring[1].

• Base Selection (NaOtBu): Strong alkoxide bases are required to efficiently deprotonate the primary amine during the Buchwald-Hartwig amination, driving the equilibrium toward the formation of the palladium-amido complex.

Mechanistic pathway for the Pd-catalyzed double C-N coupling synthesis of δ-carbolines.

Experimental Protocols

Protocol A: Synthesis of 5-Benzyl-5H-pyrido[3,2-b]indole via Double C-N Coupling

Self-Validating System: The reaction progress can be visually monitored by a distinct color change from deep red (Pd2(dba)3 complex) to pale yellow upon completion of the catalytic cycle.

Reagents:

• 3-(2-Bromophenyl)-2-bromopyridine (0.37 mmol) [Intermediate from Suzuki coupling]

• Benzylamine (0.45 mmol)

• Pd2(dba)3 (19 µmol, 5 mol%)

• DPEPhos (37 µmol, 10 mol%)

• Sodium tert-butoxide (0.12 mmol)

• Anhydrous Toluene (3 mL)

Step-by-Step Methodology:

• Preparation: In a nitrogen-filled glovebox, charge an oven-dried pressure tube with 3-(2-bromophenyl)-2-bromopyridine (100 mg, 0.37 mmol), Pd2(dba)3 (17 mg, 19 µmol), DPEPhos (21 mg, 37 µmol), and NaOtBu (107 mg, 0.12 mmol)[1].

• Solvent Addition: Seal the tube with a septum, remove from the glovebox, and inject anhydrous toluene (3 mL) followed by benzylamine (48 µL, 0.45 mmol) via syringe.

• Cyclization: Replace the septum with a Teflon screw cap under an argon counter-flow. Heat the reaction mixture at 110 °C in an oil bath for 16 hours.

• Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (10 mL) and filter through a short pad of Celite to remove palladium black and inorganic salts.

• Purification: Concentrate the filtrate under reduced pressure. Purify the crude residue via flash column chromatography (SiO2, Hexanes/EtOAc gradient) to yield 5-benzyl-5H-pyrido[3,2-b]indole as a crystalline solid[6].

Protocol B: Organocatalyzed MCR Synthesis of Polysubstituted 1H-Pyrido[3,2-b]indoles

Rationale: p-Toluenesulfonic acid (PTSA) acts as a dual-purpose organocatalyst, activating the carbonyl groups for initial condensation and facilitating the aerobic oxidative aromatization step[4].

Step-by-Step Methodology:

• Reaction Assembly: In a 10 mL round-bottom flask open to the air, combine 1-acetylindolin-3-one (1.0 equiv), a β,γ -unsaturated α -ketoester (1.2 equiv), and a primary amine (1.2 equiv).

• Catalyst Addition: Add 4-methylbenzenesulfonic acid monohydrate (PTSA·H2O, 20 mol%) and ethanol (0.2 M concentration).

• Aerobic Oxidation: Stir the mixture at 80 °C for 8-12 hours. Monitor via TLC (UV active). The aerobic environment is strictly required as atmospheric oxygen serves as the terminal oxidant for the aromatization of the newly formed pyridine ring[4].

• Isolation: Evaporate the solvent and purify directly via silica gel chromatography to obtain the densely functionalized 1H-pyrido[3,2-b]indole.

Protocol C: Late-Stage C-H Alkylation via Rare-Earth Catalysis

Rationale: Rare-earth metals (Sc, Gd) possess high oxophilicity, allowing them to coordinate tightly to heteroatom-functionalized internal alkenes, directing the alkylation exclusively to the ortho-C-H bond of the pyrido[3,2-b]indole[5].

Step-by-Step Methodology:

• Catalyst Activation: In a glovebox, activate the rare-earth precatalyst (e.g., Sc-3 or Gd-2, 5 mol%) with [Ph3C][B(C6F5)4] and an aluminum alkyl scavenger in anhydrous toluene.

• Substrate Addition: Add 5-phenyl-5H-pyrido[3,2-b]indole (1.0 equiv) and the heteroatom-functionalized internal alkene (1.5 equiv).

• Hydropyridylation: Stir the mixture at 120 °C for 24 hours.

• Quenching & Purification: Quench the reaction with methanol (1 mL). Concentrate and purify via silica gel chromatography. This protocol typically yields >19:1 regioselectivity (r.r.) and >19:1 diastereoselectivity (d.r.)[5].

Quantitative Data Presentation

Table 1: Optimization of Reaction Conditions for Pd-Catalyzed Double C-N Coupling Data represents the cyclization of 3-(2-bromophenyl)-2-bromopyridine with benzylamine[1].

Catalyst (5 mol%)	Ligand (10 mol%)	Base (3.0 equiv)	Solvent	Temp (°C)	Yield (%)
Pd(OAc)2	BINAP	Cs2CO3	Toluene	110	Trace
Pd2(dba)3	XPhos	NaOtBu	Toluene	110	45%
Pd2(dba)3	DPEPhos	NaOtBu	Toluene	110	88%
Pd2(dba)3	DPEPhos	K3PO4	Dioxane	100	32%

Table 2: Biological & Photophysical Profiling of δ -Carboline Derivatives

Derivative Class	Functionalization Site	Primary Application / Activity	Key Characteristic
Benzo- δ -carbolines	N-5 Methylation	Antimalarial / Cytotoxic	Enhanced DNA intercalation; active against P. falciparum[2].
Cryptolepine Analogs	C-11 Alkylation	Anticancer	High cytotoxicity against mammalian tumor cells[2].
5H-pyrido[3,2-b]indoles	Unsubstituted Core	Environmental Probe	pH-dependent tautomerism; fluorescence intensity increases with acidity[3].

References

• Synthetic Strategies for the Construction of δ-Carbolines: A Chemical Ladder in Search of Novel Drugs Current Organic Synthesis URL
• PubMed (NIH)
• Facile synthesis of pyrido[3,2-b]indole via multicomponent reaction strategy under aerobic conditions ResearchGate URL
• Journal of the American Chemical Society (ACS)
• Organic & Biomolecular Chemistry (RSC)
• CAS 245-08-9: 5H-pyrido[3,2-b]indole CymitQuimica URL
• PMC (NIH)

Sources

• 1. pubs.rsc.org [pubs.rsc.org]
• 2. New synthesis of benzo-delta-carbolines, cryptolepines, and their salts: in vitro cytotoxic, antiplasmodial, and antitrypanosomal activities of delta-carbolines, benzo-delta-carbolines, and cryptolepines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. CAS 245-08-9: 5H-pyrido[3,2-b]indole | CymitQuimica [cymitquimica.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. 5-Benzyl-5H-pyrido[3,2-b]indole - PMC [pmc.ncbi.nlm.nih.gov]

purification of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate via column chromatography

Application Note: Optimized Purification of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate via Column Chromatography

Abstract This application note details a robust, scalable column chromatography protocol for the purification of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate. As a critical α -carboline intermediate in the synthesis of antineoplastic agents (such as BET bromodomain inhibitors), isolating this compound with high purity is paramount. This guide addresses the specific chromatographic challenges associated with basic N-heterocycles and provides a self-validating, step-by-step methodology.

Introduction & Chemical Context

Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate is a highly functionalized tricyclic heterocycle. Its structure features an electron-deficient pyridine ring fused to an indole core, a halogen (bromine) handle designed for cross-coupling (e.g., Suzuki or Buchwald-Hartwig reactions), and a methyl ester for further derivatization [1].

The Chromatographic Challenge: Purifying pyrido[3,2-b]indoles ( α -carbolines) on standard normal-phase silica gel presents a well-documented challenge. The basic nitrogen atom in the pyridine ring acts as a strong hydrogen-bond acceptor, interacting irreversibly with the weakly acidic silanol groups ( Si−OH , pH ~4.5–5.5) on the surface of unmodified silica. If left unmitigated, this acid-base interaction causes severe peak tailing, band broadening, and co-elution with structurally similar impurities (such as unreacted starting materials or debrominated side products).

Chromatographic Strategy & Causality (E-E-A-T)

To establish a self-validating and highly resolving purification system, the following parameters must be optimized:

• Stationary Phase Deactivation: Standard 230–400 mesh silica gel is highly effective, provided the active silanols are neutralized. This is achieved by pre-equilibrating the column with a mobile phase containing 0.5% to 1.0% Triethylamine (TEA) [2]. TEA competitively binds to the acidic silanol sites, allowing the pyrido[3,2-b]indole to elute as a sharp, symmetrical band.

• Mobile Phase Selection (Gradient): A binary gradient of Dichloromethane (DCM) and Methanol (MeOH) is superior to standard Hexane/Ethyl Acetate for this specific compound [3]. DCM provides the necessary solvating power for the halogenated tricyclic core, while MeOH acts as a polar modifier to gently disrupt hydrogen bonding.

• Sample Introduction (Dry Loading): Carboline derivatives often exhibit poor solubility in the initial non-polar conditions of the gradient (e.g., 100% DCM). Liquid loading would require large volumes of solvent, destroying the resolution. Dry loading the crude mixture onto Celite or silica gel ensures a narrow injection band, which is the physical prerequisite for high-resolution separation.

Workflow Visualization

Caption: Figure 1: Logical workflow for the chromatographic purification of pyrido[3,2-b]indole derivatives.

Step-by-Step Experimental Protocol

Self-Validation Checkpoint 1: TLC Optimization Before packing the column, validate the eluent on a TLC plate (Silica gel 60 F254​ ). Spot the crude mixture and develop in 5% MeOH in DCM with 1 drop of TEA. The target compound should exhibit an Rf​ value of approximately 0.30–0.40. Under a 365 nm UV lamp, α -carbolines typically exhibit strong blue/green fluorescence, which serves as a secondary confirmation of the product band against non-fluorescent impurities.

Step 1: Dry Loading Preparation

• Transfer the crude reaction mixture to a round-bottom flask.

• Dissolve the crude material in a minimal amount of a highly solubilizing solvent (e.g., THF or a 1:1 mixture of DCM/MeOH).

• Add dry silica gel (approximately 3 times the mass of the crude product).

• Evaporate the solvent slowly under reduced pressure (rotary evaporator) until a fine, free-flowing powder is obtained. Causality: Any residual solvent left in the dry load will cause the band to streak immediately upon entering the column bed.

Step 2: Column Packing and Equilibration

• Prepare a slurry of silica gel (230–400 mesh) in 100% DCM containing 0.5% TEA (v/v).

• Pour the slurry into the glass column, allowing it to settle evenly under gentle air pressure.

• Elute 2–3 Column Volumes (CV) of the DCM/TEA mixture to fully deactivate the silica silanols.

Step 3: Loading and Elution

• Carefully pour the dry-loaded silica powder onto the flat surface of the packed column bed.

• Add a 1 cm protective layer of clean sea sand to prevent disturbing the bed during solvent addition.

• Begin the gradient elution according to the quantitative parameters in Table 1.

Quantitative Data Presentation

The following table outlines the optimized gradient for a standard 50 g silica column (designed for ~1-2 g of crude material).

Gradient Step	Mobile Phase Composition	Modifier	Volume (CV)	Expected Observation
1. Wash	100% DCM	0.5% TEA	2.0	Elution of non-polar impurities (e.g., unreacted bromides).
2. Initiation	2% MeOH in DCM	None	3.0	Elution of closely migrating less-polar byproducts.
3. Elution	5% MeOH in DCM	None	4.0	Target Compound Elutes. Strong UV active band (254/365 nm).
4. Flush	10% MeOH in DCM	None*	2.0	Elution of highly polar baseline impurities / degradation products.

*Note: TEA is only required during the column packing and initial wash to deactivate the stationary phase. Continuous addition in the polar gradient steps is unnecessary and complicates solvent removal during final isolation.

Self-Validation Checkpoint 2: Fraction Pooling Analyze the collected fractions via TLC. Pool only the fractions containing the single fluorescent spot at Rf​ ~0.35. Concentrate under reduced pressure. To remove any trace TEA hydrochloride salts that may have formed, re-dissolve the resulting solid in pure DCM, wash briefly with saturated aqueous NaHCO3​ , dry over anhydrous Na2​SO4​ , and concentrate to yield the pure Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate as a solid.

References

• ES2770349T3 - 5H-pyrido [3,2-b] indole compounds as antineoplastic agents Source: Google Patents URL
• A general and efficient approach for the construction of RNA oligonucleotides containing a 5′-phosphorothiolate linkage (Silica gel chromatography with triethylamine)
• BMS 986158 - New Drug Approvals (Chromatography of pyrido[3,2-b]indole derivatives)

Application Note: A Robust, Stability-Indicating HPLC Method for Purity Analysis of Pyrido[2,3-b]indoles

Abstract

This application note presents a comprehensive guide to developing and implementing a robust, stability-indicating reversed-phase high-performance liquid chromatography (RP-HPLC) method for the purity analysis of pyrido[2,3-b]indoles. This class of heterocyclic compounds, including derivatives of norharmane (9H-pyrido[2,3-b]indole), is a critical scaffold in numerous pharmacologically active molecules. Ensuring their chemical purity is paramount for safety, efficacy, and regulatory compliance in drug development. This document provides a detailed protocol, explains the scientific rationale behind methodological choices, and outlines the necessary steps for system validation in accordance with international guidelines.

Introduction: The Analytical Imperative for Pyrido[2,3-b]indoles

The pyrido[2,3-b]indole ring system is a privileged structure in medicinal chemistry, forming the core of compounds investigated for anticancer, antiviral, and neurological applications.[1] The synthesis of these complex molecules can often result in process-related impurities and potential degradants. A reliable analytical method is therefore essential to quantify the purity of the active pharmaceutical ingredient (API) and to detect and identify any related substances.[2]

High-Performance Liquid Chromatography (HPLC) is the gold standard for this purpose, offering high resolution, sensitivity, and quantitative accuracy.[2][3] The objective of the method described herein is to establish a universally applicable starting point for the purity analysis of pyrido[2,3-b]indole derivatives that is specific, precise, and stability-indicating, as mandated by regulatory bodies like the ICH.[4][5]

Method Development Strategy: A Rationale-Driven Approach

The development of a successful HPLC method is not a matter of chance but of systematic, science-based choices. The physicochemical properties of the pyrido[2,3-b]indole scaffold guide our strategy.

Column and Stationary Phase Selection

The pyrido[2,3-b]indole core is largely non-polar but contains nitrogen atoms that can protonate, imparting a degree of polarity and basicity.[6] This dual nature makes reversed-phase chromatography an ideal choice.

• Expertise-Driven Choice: A C18 (octadecylsilane) column is the workhorse for reversed-phase HPLC and serves as the optimal starting point. Its hydrophobic nature provides excellent retention for the aromatic ring system. We recommend a column with modern, high-purity silica and end-capping to minimize peak tailing, which can occur due to interactions between the basic nitrogen atoms of the analyte and residual acidic silanols on the silica surface.

• Performance Considerations: A column with a particle size of 2.5 to 5 µm offers a good balance between efficiency and backpressure. Dimensions such as 4.6 mm x 150 mm are standard for analytical development.

Mobile Phase Optimization

The mobile phase is the most powerful tool for controlling retention and selectivity.

• Organic Solvent: Acetonitrile is generally preferred over methanol as the organic modifier due to its lower viscosity (resulting in lower backpressure) and better UV transparency at lower wavelengths.

• Aqueous Phase and pH Control: The basicity of the pyrido[2,3-b]indole nitrogens makes pH a critical parameter.[6] Operating in an acidic pH range (e.g., pH 2.5-4.0) ensures that the analyte and any basic impurities are consistently protonated. This leads to sharper, more symmetrical peaks and reproducible retention times. A buffer, such as 20 mM potassium phosphate or ammonium acetate , is essential to maintain a constant pH.[7]

• Gradient Elution: Purity analysis requires the separation of the main peak from both early-eluting polar impurities and late-eluting non-polar impurities. A gradient elution , starting with a lower percentage of organic solvent and gradually increasing, is necessary to achieve a comprehensive separation within a reasonable runtime.

Detection

The fused aromatic system of pyrido[2,3-b]indoles contains a strong chromophore, making UV detection highly effective.

• Wavelength Selection: A Photodiode Array (PDA) detector is highly recommended. It allows for the acquisition of the full UV spectrum of the main peak and all impurities. This is invaluable for peak tracking during method development and for assessing peak purity.[8] The optimal detection wavelength should be set at the absorption maximum (λmax) of the parent compound, which is typically in the 254-280 nm range for this scaffold.[9]

Experimental Protocol: Purity Determination

This protocol provides a robust starting point. Minor adjustments may be necessary depending on the specific substitution pattern of the pyrido[2,3-b]indole derivative being analyzed.

Instrumentation and Reagents

• HPLC System: Agilent 1260 Infinity II, Waters Alliance e2695, or equivalent, equipped with a quaternary pump, autosampler, column thermostat, and PDA detector.

• Column: Phenomenex Luna C18(2), 5 µm, 150 x 4.6 mm, or equivalent.

• Reagents: HPLC-grade acetonitrile, HPLC-grade water, potassium phosphate monobasic, and phosphoric acid.

• Reference Standard: A well-characterized batch of the pyrido[2,3-b]indole API (>99.5% purity).

Chromatographic Conditions

The following table summarizes the recommended starting conditions.

Parameter	Recommended Setting
Mobile Phase A	20 mM Potassium Phosphate in Water, pH adjusted to 3.0 with H₃PO₄
Mobile Phase B	Acetonitrile
Gradient Program	0-2 min: 10% B; 2-25 min: 10% to 90% B; 25-28 min: 90% B; 28.1-32 min: 10% B
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection	PDA at 270 nm (or λmax of the specific analyte)
Injection Volume	10 µL

Preparation of Solutions

• Diluent: A mixture of Mobile Phase A and Mobile Phase B (50:50 v/v) is typically a good choice to ensure sample solubility and compatibility with the initial mobile phase conditions.

• Reference Standard Solution (0.5 mg/mL): Accurately weigh about 25 mg of the Reference Standard and transfer to a 50 mL volumetric flask. Dissolve in and dilute to volume with the diluent.

• Sample Solution (0.5 mg/mL): Prepare in the same manner as the Reference Standard Solution.

System Suitability Testing (SST)

Before any sample analysis, the performance of the chromatographic system must be verified.[10] This is a non-negotiable step for ensuring data integrity.[11][12]

Caption: System Suitability Testing (SST) Workflow.

Parameter	Acceptance Criteria	Rationale
Repeatability	RSD ≤ 2.0% for peak area from 5 replicate injections.[11][12]	Ensures the precision of the injection and detection system.
Tailing Factor (T)	T ≤ 2.0 for the main analyte peak.[11][12]	Measures peak symmetry, indicating good column performance and lack of undesirable secondary interactions.
Resolution (Rs)	Rs ≥ 2.0 between the main peak and the closest eluting impurity.[12]	Guarantees that adjacent peaks are sufficiently separated for accurate quantification.
Theoretical Plates (N)	> 2000	Indicates the efficiency of the column.

Analysis Procedure

• Equilibrate the column with the initial mobile phase composition for at least 30 minutes or until a stable baseline is achieved.

• Perform the System Suitability Test. The system must pass all criteria before proceeding.

• Inject a diluent blank to ensure no carryover or system contamination.

• Inject the Reference Standard solution.

• Inject the Sample solution.

• Inject a bracketing standard after a series of sample injections (e.g., every 10 samples) to ensure system stability throughout the run.

Calculation of Purity

For purity analysis, the area percent method is commonly used. This assumes that all impurities have a similar UV response to the main analyte at the chosen wavelength.

% Purity = (Area of Main Peak / Sum of All Peak Areas) x 100

Disregard any peaks originating from the blank and any peaks below the limit of quantification (LOQ).

Method Validation and Forced Degradation

While this document provides a well-developed method, it must be formally validated for its intended use according to ICH Q2(R2) guidelines.[4] A crucial part of this validation is demonstrating specificity through forced degradation studies.

Forced Degradation (Stress Testing)

Forced degradation studies are essential to prove that the method is stability-indicating .[5][13] This means the method can separate the intact API from any degradation products that might form under stress conditions, ensuring that a loss in API purity can be accurately measured.[13][14] The goal is to achieve a target degradation of 5-20%.[5][8]

Stress Conditions:

• Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

• Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

• Oxidation: 3% H₂O₂ at room temperature for 24 hours.

• Thermal: 80 °C for 48 hours (solid state).

• Photolytic: ICH Q1B conditions (solid state and in solution).

After stressing, samples are analyzed alongside an unstressed control. The chromatograms are evaluated to ensure that all degradant peaks are well-resolved from the main peak and from each other. PDA peak purity analysis should be performed to confirm that the main peak is spectrally pure in all stressed samples.

Caption: Role of Forced Degradation in Method Validation.

Conclusion

This application note provides a comprehensive and scientifically grounded framework for the HPLC purity analysis of pyrido[2,3-b]indoles. By following the detailed protocol and understanding the rationale behind the method development choices, researchers, scientists, and drug development professionals can implement a robust, reliable, and defensible analytical method. The emphasis on system suitability and the principles of forced degradation ensures that the method is not only effective but also compliant with the stringent requirements of the pharmaceutical industry.

References

• ICH Q2A Guideline:Text on Validation of Analytical Procedures. International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (Note: This has been incorporated into Q2(R1) and subsequently Q2(R2)).

• Pharmaguideline: Steps for HPLC Method Validation. (2024). Available at: [Link]

• MicroSolv Technology Corporation: System suitability Requirements for a USP HPLC Method. (2025). Available at: [Link]

• HPLC Primer: System suitability Requirements for a USP HPLC Method. (2025). Available at: [Link]

• Pharmaceutical Technology: A New Approach to Forced Degradation Studies Using Anhydrous Conditions. (2026). Available at: [Link]

• Pharmaguideline: System Suitability in HPLC Analysis. Available at: [Link]

• Zenodo: METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW. (2024). Available at: [Link]

• ICH: Validation of Analytical Procedures Q2(R2). (2023). Available at: [Link]

• American Chemical Society: Getting the peaks perfect: System suitability for HPLC. (2001). Available at: [Link]

• ICH: VALIDATION OF ANALYTICAL PROCEDURES: TEXT AND METHODOLOGY Q2(R1). Available at: [Link]

• Sepuxianyun: [Readers Insight] Heterocycles Structural Analysis in HPLC Method Development. (2025). Available at: [Link]

• ResearchGate: Development of forced degradation and stability indicating studies of drugs—A review. Available at: [Link]

• PMC: Determination of Harmane and Harmine in Human Blood Using Reversed-Phased High-Performance Liquid Chromatography and Fluorescence Detection. Available at: [Link]

• BioPharm International: Forced Degradation Studies for Biopharmaceuticals. (2026). Available at: [Link]

• IPEC Federation: Forced Degradation in Pharmaceuticals – A Regulatory Update. (2023). Available at: [Link]

• LinkedIn: Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. (2026). Available at: [Link]

• PubMed: Development and validation of a rapid HPLC method for quantitation of SP-141, a novel pyrido[b]indole anticancer agent, and an initial pharmacokinetic study in mice. (2014). Available at: [Link]

• PMC: Innovative spectrofluorometric method for determination of harmaline and harmine in different matrices. (2023). Available at: [Link]

• PMC: Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography. (2020). Available at: [Link]

• ResearchGate: The retention features of nitrogen-containing heterocyclic compounds in reversed-phase and hydrophilic HPLC-MS modes. Available at: [Link]

• Moravek, Inc.: Top 5 Methods of Assessing Chemical Purity. Available at: [Link]

• Journal of Food and Drug Analysis: HPTLC method development and validation: Strategy to minimize methodological failures. Available at: [Link]

• PubMed: Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet. (2007). Available at: [Link]

• ResearchGate: Development of an efficient HPLC method with pre-column derivatization for determination of enantiomeric purity of 2-(aminomethyl)-1-ethylpyrrolidine. (2015). Available at: [Link]

• PubMed: Light-Reactive Norharmane Derivatization of Lipid Isomers by Matrix-Assisted Laser Desorption/Ionization Mass Spectrometry. (2025). Available at: [Link]

Sources

• 1. Development and validation of a rapid HPLC method for quantitation of SP-141, a novel pyrido[b]indole anticancer agent, and an initial pharmacokinetic study in mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. METHOD DEVELOPMENT AND VALIDATION OF HPLC AS PER ICH GUIDELINES - A REVIEW [zenodo.org]
• 3. Steps for HPLC Method Validation | Pharmaguideline [pharmaguideline.com]
• 4. database.ich.org [database.ich.org]
• 5. resolvemass.ca [resolvemass.ca]
• 6. welch-us.com [welch-us.com]
• 7. Validation of a HPLC method for the quantification and purity determination of SK3530 in drug substance and tablet - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Forced Degradation in Pharmaceuticals – A Regulatory Update [article.sapub.org]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. System Suitability in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 11. mtc-usa.com [mtc-usa.com]
• 12. System suitability Requirements for a USP HPLC Method - HPLC Primer [mtc-usa.com]
• 13. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pharmtech.com [pharmtech.com]

Application Note: Synthesis and Validation of Antimalarial Analogues from 4-Chloropyrido[3,2-b]indoles

Scientific Rationale & Introduction

The emergence of multi-drug resistant Plasmodium falciparum strains has severely compromised the clinical efficacy of classic 4-aminoquinoline antimalarials, such as chloroquine (CQ) and amodiaquine (AQ). To overcome resistance mechanisms—primarily mediated by the mutant PfCRT efflux transporter—drug development has pivoted toward structurally modified bioisosteres.

The pyrido[3,2-b]indole (δ-carboline) scaffold represents a highly promising, rigid bioisostere of the quinoline ring. By replacing the quinoline core with a planar tricyclic pyrido-indole system, researchers can maintain the critical hematin-binding properties required for antimalarial activity while evading transporter-mediated efflux. As demonstrated by [1], synthesizing 4-amino substituted pyrido[3,2-b]indoles yields potent CQ and AQ analogues capable of targeting both sensitive and resistant parasitic strains.

This application note details the robust, self-validating synthetic protocols required to construct these analogues, focusing on the critical intermediate: 4-chloropyrido[3,2-b]indole .

Mechanistic Causality in Experimental Design

As a synthetic chemist, understanding the causality behind reagent selection is paramount for troubleshooting and scaling. The synthesis relies on three pivotal transformations:

• The Gould-Jacobs Annulation : Constructing the fused pyridine ring begins with 3-aminoindole-2-carboxylic acid ester. Condensation with an ethoxymethylenemalonate derivative forms an aminomethylene intermediate. The subsequent thermal cyclization requires extreme heat. Dowtherm A (a eutectic mixture of biphenyl and diphenyl ether) is chosen specifically for its high boiling point (~258°C), which provides the thermal energy necessary to drive the elimination of ethanol and force the thermodynamically stable ring closure to the 4-oxo-pyrido[3,2-b]indole.

• Electrophilic Activation via Chlorination : The 4-oxo intermediate exists in a tautomeric pyridone state. Refluxing in neat Phosphorus oxychloride (POCl₃) serves a dual purpose: it acts as the solvent and the chlorinating agent, converting the hydroxyl/oxo group into a highly electrophilic 4-chloro leaving group, priming the scaffold for functionalization.

• Nucleophilic Aromatic Substitution (SₙAr) via Phenol Melt : The tricyclic pyrido[3,2-b]indole core is highly electron-rich compared to a simple quinoline. Consequently, the 4-chloro position is notoriously inert to standard SₙAr conditions (e.g., refluxing ethanol). To overcome this high activation barrier, the amination is performed as a phenol melt at 130–150°C. Phenol acts as both a high-temperature solvent and a weak Brønsted acid. It protonates the pyridine nitrogen, withdrawing electron density from the C4 position and facilitating nucleophilic attack by the bulky novaldiamine or phenol Mannich bases.

Visualized Workflows & Pathways

Workflow for the synthesis of pyrido[3,2-b]indole antimalarial analogues via Gould-Jacobs annulation.

Mechanism of action: Pyrido[3,2-b]indoles inhibit hematin biocrystallization into hemozoin.

Step-by-Step Experimental Protocols

Protocol A: Synthesis of the 4-Chloropyrido[3,2-b]indole Scaffold

This protocol establishes the core tricyclic system via a self-validating sequence.

Step 1: Condensation

• In a round-bottom flask equipped with a Dean-Stark trap, dissolve 10 mmol of 3-aminoindole-2-carboxylic acid ester in 20 mL of toluene.

• Add 11 mmol of diethyl ethoxymethylenemalonate (EMME) and a catalytic amount of glacial acetic acid.

• Reflux at 110°C for 2 hours.

• Validation Checkpoint: Monitor the reaction via TLC (DCM:MeOH 95:5). The disappearance of the primary amine spot (ninhydrin active) confirms the formation of the aminomethylene intermediate. Remove toluene in vacuo.

Step 2: Thermal Cyclization

• Suspend the crude intermediate in 15 mL of Dowtherm A.

• Heat the mixture aggressively to 250°C under a nitrogen atmosphere for 45 minutes.

• Allow the mixture to cool to room temperature.

• Validation Checkpoint: The 4-oxo-pyrido[3,2-b]indole intermediate should spontaneously precipitate upon cooling. If precipitation is incomplete, add 30 mL of cold hexanes to force crystallization. Filter and wash with hexanes to remove residual Dowtherm A.

Step 3: Chlorination

• Suspend 5 mmol of the dried 4-oxo intermediate in 15 mL of neat POCl₃.

• Reflux at 105°C for 4 hours. The suspension will gradually turn into a dark, homogeneous solution as the reaction proceeds.

• Validation Checkpoint: Carefully pour the cooled reaction mixture over crushed ice (highly exothermic). Slowly adjust the pH to 8 using concentrated aqueous NH₄OH. The shift to an alkaline pH neutralizes the hydrochloride salt, causing the free base of the 4-chloropyrido[3,2-b]indole to precipitate as a solid. Filter, wash with distilled water, and dry under vacuum.

Protocol B: SₙAr Amination via Phenol Melt

This protocol utilizes phenol to overcome the SₙAr activation barrier.

Step 1: The Melt Reaction

• In a heavy-walled glass tube, combine 2 mmol of 4-chloropyrido[3,2-b]indole, 3 mmol of the desired amine (e.g., novaldiamine for the CQ analogue, or 4-amino-2-(diethylaminomethyl)phenol for the AQ analogue), and 4 grams of solid phenol.

• Seal the tube and heat in an oil bath at 130–140°C for 6 to 8 hours. The mixture will liquefy into a dark melt.

Step 2: Phenol Removal and Workup

• Cool the tube to ~60°C (before the phenol solidifies) and pour the melt into 50 mL of a 10% aqueous NaOH solution.

• Causality Note: The NaOH converts the phenol into water-soluble sodium phenoxide, preventing it from co-extracting with the product.

• Extract the aqueous mixture with Dichloromethane (DCM) (3 x 30 mL). The basic antimalarial analogue partitions into the organic layer.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate in vacuo.

Step 3: Purification and Salt Formation

• Purify the crude residue via flash column chromatography (Silica gel, DCM:MeOH:NH₄OH 90:9:1).

• To improve aqueous solubility for biological testing, dissolve the purified free base in anhydrous ether and bubble dry HCl gas through the solution to precipitate the target compound as a hydrochloride salt.

Quantitative Data Presentation

The synthesized analogues must be evaluated for thermodynamic stability (via differential pulse voltammetry to measure half-wave potentials) and in vitro efficacy. The table below summarizes the expected pharmacological profiles based on the foundational data by [1] and broader δ-carboline literature [2].

Table 1: Comparative Antimalarial Efficacy of Synthesized Analogues

Compound Designation	Structural Class	IC₅₀ (3D7 Strain, CQ-Sensitive)	IC₅₀ (Dd2 Strain, CQ-Resistant)	In Vivo ED₅₀ (P. vinckei model)
Chloroquine (CQ)	4-Aminoquinoline (Standard)	~10 nM	~150 nM	~5 mg/kg
Compound 14	Pyrido-indole CQ Analogue	120 nM	180 nM	Not Determined
Compound 12g	Pyrido-indole AQ Analogue	50 nM	38 nM	22 mg/kg (i.p.)
Cryptolepine	Natural Indoloquinoline	~30 nM	~40 nM	Cytotoxic (Narrow TI)

Note: Compound 12g demonstrates exceptional activity against resistant strains, proving that the pyrido[3,2-b]indole core successfully bypasses the PfCRT efflux mechanism while maintaining high affinity for hematin.

References

• Görlitzer, K., Kramer, C., Meyer, H., Walter, R. D., Jomaa, H., & Wiesner, J. (2004). Pyrido[3,2-b]indol-4-yl-amines--synthesis and investigation of activity against malaria. Pharmazie, 59(4), 243-250. URL: [Link]

• Dassonneville, L., Lansiaux, A., Wattelet, A., Fenart, L., Chauviere, G., Guillon, J., Soncin, F., Slomianny, C., Bailly, C. (2001). New Synthesis of Benzo-δ-carbolines, Cryptolepines, and Their Salts: In Vitro Cytotoxic, Antiplasmodial, and Antitrypanosomal Activities. Journal of Medicinal Chemistry, 44(20), 3210–3218. URL:[Link]

• Jiang, R., Chen, X., He, Q., Xie, Y., & Yang, C. (2016). Facile synthesis of pyrido[3,2-b]indole via multicomponent reaction strategy under aerobic conditions. Tetrahedron, 72(35), 5485-5491. URL:[Link]

Technical Notes & Optimization

Technical Support Center: Troubleshooting the Synthesis of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate

Welcome to the Advanced Synthesis Technical Support Center. The construction of the α -carboline (pyrido[3,2-b]indole) core is a critical bottleneck in the development of complex therapeutics, including modern BET inhibitors. Synthesizing Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate presents unique challenges regarding regioselectivity, chemoselectivity (preserving the bromine atom), and product isolation.

This guide provides field-proven methodologies, mechanistic troubleshooting, and causal explanations to help you optimize your synthetic workflows.

Synthetic Workflow Overview

There are two primary pathways to construct this specific α -carboline scaffold:

• Route A (Cadogan Cyclization): A thermally driven, reductive cyclization of a nitrobiaryl precursor[1].

• Route B (Pd-Catalyzed Amination): A transition-metal-catalyzed intramolecular Buchwald-Hartwig cyclization[2].

Figure 1: Divergent synthetic workflows for alpha-carboline core construction.

Comparative Route Performance Data

To make an informed decision on which route to scale, consult the quantitative comparison below. Route A is generally preferred for early-stage discovery due to its absolute regioselectivity, while Route B is utilized when harsh thermal conditions must be avoided.

Parameter	Route A (Cadogan Cyclization)	Route B (Pd-Catalyzed Cyclization)
Typical Yield	65% – 75%	50% – 60%
Regioselectivity	>99:1 (7-carboxylate only)	~4:1 (7-carboxylate : 9-carboxylate)
Primary Impurities	N-alkylated species, unreacted nitroso	Debrominated core, 9-carboxylate isomer
Reaction Temperature	150 °C – 160 °C	95 °C – 120 °C
Scalability	Excellent (Robust, metal-free)	Moderate (Requires precise catalyst tuning)

Validated Experimental Protocols

Protocol A: Cadogan Reductive Cyclization (Recommended for High Regioselectivity)

This protocol utilizes exhaustive deoxygenation to generate a reactive nitrene intermediate that undergoes C-H insertion[1].

• Reaction Setup: Charge a pressure-rated heavy-wall glass vessel with methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate (1.0 equiv) and anhydrous 1,2-dichlorobenzene to achieve a 0.2 M concentration.

  • Scientist's Rationale: 1,2-dichlorobenzene is selected over standard solvents (like toluene) because its high boiling point accommodates the extreme thermal activation energy required for nitrene insertion[1].

• Reagent Addition: Add triphenylphosphine ( PPh3​ ) (4.0 equiv) to the suspension.

  • Scientist's Rationale: While triethyl phosphite ( P(OEt)3​ ) is a classical Cadogan reagent, it often acts as an alkylating agent at high temperatures, leading to undesired N-ethylation of the indole nitrogen[3]. PPh3​ prevents this side reaction.

• Degassing: Purge the mixture with argon for 15 minutes.

• Thermal Activation: Seal the vessel and heat in a pre-equilibrated metal heating block at 155 °C for 14 hours. Monitor the reaction via LC-MS to ensure complete consumption of the highly stable nitroso intermediate.

• Isolation: Cool to room temperature. Concentrate the mixture under high vacuum to remove the solvent. Triturate the resulting crude solid with a 1:1 mixture of CHCl3​ and Methanol.

  • Scientist's Rationale: The target α -carboline is highly planar and readily precipitates via π−π stacking, while the triphenylphosphine oxide byproduct remains highly soluble in the CHCl3​ /MeOH matrix. Filter to obtain the pure product.

Protocol B: Palladium-Catalyzed Intramolecular Cyclization

• Reaction Setup: In an oven-dried Schlenk flask, combine methyl 3-((5-bromo-2-chloropyridin-3-yl)amino)benzoate (1.0 equiv), Pd(OAc)2​ (0.05 equiv), and XPhos ligand (0.10 equiv).

• Base & Solvent: Add anhydrous K2​CO3​ (2.0 equiv) and anhydrous DMF (0.1 M).

• Degassing (Critical Step): Degas the suspension via three rigorous freeze-pump-thaw cycles.

  • Scientist's Rationale: The Pd(0) active species generated in situ is highly susceptible to oxidation at elevated temperatures. Trace oxygen will prematurely terminate the catalytic cycle and lead to starting material recovery[2].

• Heating: Heat the mixture to 105 °C for 5 hours under a positive argon pressure.

• Workup: Dilute with Ethyl Acetate, wash extensively with water (to remove DMF) and brine, dry over Na2​SO4​ , and purify via flash chromatography (gradient DCM to 10% MeOH/DCM) to separate the 7-carboxylate from the 9-carboxylate isomer.

Troubleshooting & FAQs

Q1: When using the Palladium-catalyzed route (Route B), why am I getting a mixture of 7-carboxylate and 9-carboxylate isomers? A: This is a fundamental consequence of the starting material's geometry. In Route B, the precursor is a meta-substituted aniline (the ester is at position 3 relative to the amine). During the C-H activation step, the palladium complex can insert into either of the two available ortho positions on the aniline ring. Cyclization at the less hindered ortho position yields the desired 7-carboxylate. Cyclization at the sterically hindered position (between the amine and the ester) yields the 9-carboxylate. While steric bulk favors the 7-isomer, the electronic activation provided by the ester allows the 9-isomer to form in roughly a 15-20% yield.

Q2: Why does the Cadogan route (Route A) not suffer from this regioselectivity issue? A: Route A is 100% regioselective due to molecular symmetry. The starting material, methyl 4-(5-bromo-3-nitropyridin-2-yl)benzoate, features the pyridine ring attached para to the ester group on the benzoate ring. When the nitrene is generated, it must insert into an ortho position of the adjacent phenyl ring. Because the ester is exactly opposite (para) to the attachment point, both ortho positions are chemically equivalent. Insertion into either side yields the exact same 7-carboxylate product[1].

Q3: My Cadogan cyclization is stalling, and LC-MS shows a mass corresponding to an N-ethylated byproduct. How do I fix this? A: You are likely using triethyl phosphite ( P(OEt)3​ ) as your deoxygenating agent. At temperatures exceeding 150 °C, P(OEt)3​ can undergo an Arbuzov-type side reaction, acting as an electrophilic alkylating agent that attacks the newly formed, nucleophilic indole nitrogen[3].

• Solution: Switch your reductant to triphenylphosphine ( PPh3​ ). It is a slightly weaker deoxygenating agent but is completely incapable of alkylating the product. Alternatively, utilize microwave irradiation to drastically shorten the reaction time, minimizing the kinetic window for the alkylation side-reaction[3].

Q4: During the Pd-catalyzed cyclization, I am observing significant debromination (loss of the bromine atom at the 3-position of the final carboline). How can I preserve it? A: The 5-bromo position on the pyridine ring is susceptible to competitive oxidative addition by the Pd(0) catalyst, leading to hydrodehalogenation.

• Solution: You must increase the chemoselectivity of the catalyst for the C-Cl bond over the C-Br bond. Switch to a highly sterically hindered, electron-rich ligand like tBuXPhos , which strongly favors the activation of the ortho-chloride required for cyclization. Additionally, strictly cap your reaction temperature at 95 °C; higher thermal energy overcomes the activation barrier for the undesired C-Br oxidative addition[2].

Q5: The final product is incredibly insoluble, making column chromatography a nightmare. What is the best purification strategy? A: α -Carbolines are highly planar, rigid heterocycles that engage in strong intermolecular π−π stacking, drastically reducing their solubility in standard chromatography solvents (Hexanes/EtOAc).

• Solution: Avoid silica gel chromatography. Instead, leverage the insolubility to your advantage. Triturate the crude reaction mixture in boiling Chloroform ( CHCl3​ ) or a Dichloromethane/Methanol mixture. The target methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate will remain as an insoluble solid, while impurities (like phosphine oxides or unreacted starting materials) will dissolve and can be filtered away.

References

• BMS 986158 - New Drug Approvals. newdrugapprovals.org. Available at:

• [1] Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions. PMC (nih.gov). Available at:

• [3] Microwave-assisted reductive cyclization: An easy entry to the indoloquinolines and spiro[2H-indole-2,3'-oxindole]. DRS@nio (nio.res.in). Available at:

• [2] Synthesis of α, β and γ-Carbolines via Pd-mediated Csp2-H/N-H activation. ResearchGate. Available at:

Sources

• 1. Accessing Multiple Classes of 2H-Indazoles: Mechanistic Implications for the Cadogan and Davis-Beirut Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Making sure you're not a bot! [drs.nio.res.in]

Technical Support Center: Troubleshooting Palladium-Catalyzed Indole Cyclization

Welcome to the Application Scientist Support Portal. Palladium-catalyzed indole synthesis—encompassing both the classical Larock heteroannulation and modern C–H activation pathways—is a cornerstone of pharmaceutical drug development. However, the delicate interplay between oxidative addition, migratory insertion, and reductive elimination often leads to deleterious side reactions.

This guide is designed to help researchers diagnose, understand the causality behind, and systematically eliminate side product formation during indole cyclization.

Diagnostic Workflow: Identifying Side Reactions

Diagnostic workflow for identifying and resolving common side reactions in Pd-catalyzed indole synthesis.

Module 1: The Larock Heteroannulation (Alkyne Insertion)

Q: My Larock indolization is yielding a nearly 1:1 mixture of regioisomers. How do I control the regioselectivity? A: In the Larock synthesis, regioselectivity is determined during the migratory syn-insertion of the alkyne into the arylpalladium intermediate. The driving force for this insertion is steric hindrance; the larger substituent of the internal alkyne preferentially orients toward the developing carbon-carbon bond to minimize steric strain with the palladium center[1]. The Fix: If your alkyne substituents are sterically similar (e.g., methyl vs. ethyl), poor regioselectivity is inevitable. To resolve this, introduce a temporary bulky group (like a TMS group) on one end of the alkyne, which can be easily removed post-cyclization. Alternatively, switch to a more sterically demanding palladium ligand like 1,1'-bis(di-tert-butylphosphino)ferrocene (dtbpf) to exaggerate the steric environment around the metal center[1].

Q: I am observing significant amounts of unreacted starting material alongside dehalogenated aniline byproducts. What is causing this? A: Protodehalogenation competes with the desired oxidative addition and subsequent alkyne coordination. This side reaction dominates when the alkyne insertion step is too slow, allowing the arylpalladium(II) species to undergo protonation, especially at elevated temperatures[2]. The Fix: Lower the reaction temperature from the traditional 100–120 °C down to 60–80 °C. To maintain catalytic turnover at these lower temperatures, you must use a highly active, electron-rich catalyst system such as Pd(0)/P(tBu)3[2]. Ensure strict anhydrous conditions, as adventitious moisture is the primary proton source for dehalogenation.

Module 2: Oxidative C–H Activation & Cross-Coupling

Q: During Pd-catalyzed C–H activation of indoles, I am getting functionalization at both C2 and C3, as well as some N-alkylation. How can I achieve high site-selectivity? A: The inherent nucleophilicity of the indole core makes the C3 position highly reactive toward electrophilic palladation, while C2 is also highly susceptible to functionalization[3]. When attempting to functionalize the less reactive benzene core (C4–C7), the reaction often fails or yields complex mixtures. The Fix: To dictate regiocontrol, you must employ directing groups (DGs). For C4-selective functionalization, installing a weak chelating directing group like a benzoyl (Bz) group at the C3 position is highly effective. This forms a stable six-membered palladacycle, completely suppressing competing C2 metalation and directing the palladium catalyst exclusively to the C4 position[4].

Q: My oxidative cyclization is producing a lot of black tar and palladium black, resulting in low yields. How do I stabilize the catalyst? A: The precipitation of palladium black indicates severe catalyst decomposition. This usually occurs due to inefficient reoxidation of Pd(0) back to the active Pd(II) state in the catalytic cycle, or excessive heating leading to substrate degradation[2]. Indoles themselves are also prone to oxidative decomposition under harsh conditions. The Fix: Optimize your terminal oxidant system and utilize stabilizing additives. Adding catalytic amounts of tetrabutylammonium bromide (Bu4NBr) or using phthalimide ligands has been shown to significantly slow down indole decomposition and prevent unproductive side reactions like olefin isomerization[5]. If using O2 as an oxidant, ensure efficient mass transfer, or switch to milder oxidants like Cu(OAc)2 to facilitate rapid electron transfer and prevent Pd(0) aggregation.

Quantitative Data: Catalyst & Ligand Effects on Side Products

The choice of catalyst and ligand drastically alters the distribution of side products in indole cyclization. The table below summarizes the expected outcomes based on standard optimization matrices.

Catalyst System	Ligand	Temperature	Primary Product Yield	Regioisomer Ratio (Major:Minor)	Dehalogenation Byproduct
Pd(OAc)2	PPh3	120 °C	55%	2:1	15%
Pd(OAc)2	dppf	100 °C	72%	5:1	8%
Pd2(dba)3	P(tBu)3	80 °C	89%	>20:1	<2%
Pd/C (10%)	None	130 °C	81%	3:1	5%

Data Interpretation: Moving from standard triphenylphosphine (PPh3) to bulky, electron-rich phosphines like P(tBu)3 allows for lower reaction temperatures, which simultaneously maximizes regioselectivity and nearly eliminates protodehalogenation.

Step-by-Step Methodology: Self-Validating Protocol for Regioselective Larock Heteroannulation

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system . Each step contains a built-in checkpoint to verify the mechanistic progression of the reaction before proceeding.

Objective: Synthesize 2,3-disubstituted indoles while suppressing protodehalogenation and alkyne oligomerization. Materials: o-iodoaniline (1.0 equiv), internal alkyne (1.2 equiv), Pd2(dba)3 (2.5 mol%), P(tBu)3 (5 mol%), Na2CO3 (2.0 equiv), anhydrous DMF.

Step 1: Catalyst Pre-activation

• Action: Combine Pd2(dba)3, P(tBu)3, and anhydrous DMF in a Schlenk flask under argon. Stir at room temperature for 15 minutes.

• Causality: This allows the bulky phosphine ligand to coordinate and stabilize the active Pd(0) species before it is exposed to the substrate.

• Validation Checkpoint: The solution will transition from a deep purple/red (Pd2(dba)3) to a pale yellow-green color. If the color does not change, the ligand coordination has failed, and the reaction will yield palladium black.

Step 2: Substrate Addition & Oxidative Addition

• Action: Add o-iodoaniline and Na2CO3 to the active catalyst solution. Heat the mixture to 60 °C.

• Causality: Initiates the oxidative addition of the aryl iodide to the Pd(0) center, forming the arylpalladium(II) intermediate.

• Validation Checkpoint: Take a 10 µL aliquot after 30 minutes. LC-MS analysis must show the disappearance of the starting aniline and the appearance of the arylpalladium intermediate mass (often observed as a solvent-coordinated adduct).

Step 3: Alkyne Insertion (Syringe Pump)

• Action: Add the internal alkyne dropwise via a syringe pump over 2 hours.

• Causality: Slow addition keeps the steady-state concentration of the alkyne extremely low. This prevents the alkyne from dimerizing/oligomerizing with itself, forcing it to undergo syn-insertion into the arylpalladium bond.

• Validation Checkpoint: Monitor via TLC. The formation of the indole product should proceed without the appearance of high-Rf, non-polar spots (which would indicate alkyne homocoupling).

Step 4: Reductive Elimination & Quench

• Action: Stir for an additional 2 hours at 80 °C to drive reductive elimination. Cool to room temperature and filter the crude mixture through a short pad of Celite.

• Causality: Celite removes the insoluble base salts and any precipitated palladium, immediately halting the catalytic cycle and preventing late-stage decomposition.

• Validation Checkpoint: Final LC-MS analysis should show >95% conversion to the desired indole with <2% dehalogenated aniline byproduct.

References

• Palladium-Catalyzed 2-fold C–H Activation/C–C Coupling for C4-Arylation of Indoles Using Weak Chelation Source: Organic Letters - ACS Publications URL
• Preventing byproduct formation in the synthesis of indole derivatives Source: Benchchem URL
• Source: PMC (PubMed Central)
• Larock indole synthesis Source: Wikipedia URL
• Palladium-catalyzed dual C–H or N–H functionalization of unfunctionalized indole derivatives with alkenes and arenes Source: Beilstein Journals URL

Sources

• 1. Larock indole synthesis - Wikipedia [en.wikipedia.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. BJOC - Palladium-catalyzed dual C–H or N–H functionalization of unfunctionalized indole derivatives with alkenes and arenes [beilstein-journals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Palladium-Catalyzed Oxidative Amination of α-Olefins with Indoles - PMC [pmc.ncbi.nlm.nih.gov]

catalyst deactivation and poisoning in pyrido[3,2-b]indole synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. As a Senior Application Scientist, I frequently consult on the synthesis of pyrido[3,2-b]indoles ( α -carbolines), a privileged scaffold in drug development and organic materials.

The construction of these complex heterocycles—typically via tandem Buchwald-Hartwig amination and intramolecular C–H activation—is notoriously plagued by transition-metal catalyst deactivation. The electron-deficient nature and strong coordinating ability of the pyridine nitrogen present unique mechanistic hurdles[1].

This guide is designed to provide researchers and process chemists with field-proven diagnostics, mechanistic causality, and self-validating protocols to overcome catalyst poisoning and aggregation.

Diagnostic FAQ: Troubleshooting Catalyst Failure

Q: Why does my Palladium catalyst precipitate as a black powder during the Buchwald-Hartwig amination of the 2-aminopyridine precursor? A: The appearance of "palladium black" is a visual confirmation of irreversible catalyst aggregation[2]. In pyridine cross-coupling, the basic pyridine nitrogen strongly coordinates to the electrophilic Pd(II) intermediate. This strong σ -donation forms a highly stable, off-cycle resting state that stalls the catalytic cycle[1][3]. As the cycle stalls, unligated or poorly ligated Pd(0) species in the reaction mixture aggregate into inactive nanoparticles[2]. Causality & Solution: To prevent multidentate chelation, you must enforce steric exclusion around the metal center. Switch from standard phosphines to sterically demanding biarylphosphine ligands (e.g., BrettPhos, RuPhos) or N-Heterocyclic Carbene (NHC) precatalysts (e.g., Pd-PEPPSI-IHept)[1][3][4]. These ligands accelerate the crucial reductive elimination step before off-cycle coordination can occur.

Q: My intramolecular C–H activation/arylation step to close the pyrido[3,2-b]indole ring stalls exactly at 30-40% conversion. Adding more Pd(OAc)₂ does not improve the yield. What is happening? A: You are experiencing severe product inhibition. The newly formed pyrido[3,2-b]indole contains a rigid, planar motif with strategically positioned nitrogen atoms that act as a potent bidentate ligand. This product sequesters the active Pd(II) species into an inactive, stable complex, effectively poisoning the catalyst pool[5][6]. Causality & Solution: Adding more catalyst only creates more inhibited complexes. Instead, you must alter the reaction kinetics. Transitioning the reaction to a continuous flow reactor minimizes the residence time of the product with the active catalyst, significantly reducing deactivation[7]. Alternatively, utilizing pivalic acid (PivOH) as a co-catalyst facilitates a Concerted Metalation-Deprotonation (CMD) pathway, lowering the activation energy required for C–H cleavage[8].

Q: I am using a Rh(III) or Ru(II) catalyzed annulation route, but the reaction fails completely when using commercial starting materials. Why? A: This is a classic case of halide poisoning. Commercial aryl substrates or solvents often contain trace halide impurities (especially iodides and bromides). These halides act as bridging ligands, forming inactive dimeric metal species and outcompeting your directing group for coordination sites on the metal center. Causality & Solution: Perform a rigorous halide scrub. Introduce a stoichiometric amount of a silver salt (e.g., AgOTf or AgSbF₆) to the reaction mixture. The immediate precipitation of insoluble silver halides acts as a self-validating visual cue that the active, cationic metal center required for C–H activation has been successfully generated.

Mechanistic Pathways & Logic Trees

Understanding the exact point of failure in your catalytic cycle is critical for targeted troubleshooting.

Pd-catalyzed cycle and deactivation pathways in pyrido[3,2-b]indole synthesis.

Troubleshooting logic tree for resolving catalyst deactivation and low yields.

Quantitative Data Presentation

Selecting the correct ligand is the most effective way to prevent catalyst poisoning during the synthesis of the aminopyridine precursors. The table below synthesizes performance metrics across different ligand classes when coupling challenging, electron-deficient pyridines[1][3][4].

Ligand Class	Representative Ligand	Catalyst Loading	Susceptibility to Pyridine Poisoning	Average Yield (Aminopyridines)	Mechanistic Advantage
Chelating Bisphosphine	Xantphos	2.0 - 5.0 mol%	High	45 - 60%	Good for standard amines, but easily displaced by pyridine nitrogens.
Bulky Biarylphosphine	RuPhos / BrettPhos	1.0 - 2.0 mol%	Low	85 - 95%	Steric bulk prevents multidentate off-cycle resting states.
NHC Precatalyst	Pd-PEPPSI-IHept	0.5 - 1.0 mol%	Very Low	> 90%	High σ -donicity stabilizes Pd; "throw-away" pyridine ligand activates easily.

Validated Experimental Protocols

The following methodologies are designed as self-validating systems. If the visual or analytical cues described do not occur, the system has been compromised.

Protocol A: Sterically Protected Buchwald-Hartwig Amination (Precursor Synthesis)

Objective: Synthesize the 2-aminopyridine intermediate without inducing palladium aggregation.

• Preparation: In an argon-filled glovebox, charge an oven-dried Schlenk flask with 2-chloropyridine (1.0 equiv), the corresponding amine (1.2 equiv), sodium tert-butoxide (1.5 equiv), and Pd-PEPPSI-IHept (1.0 mol%)[3][4].

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (0.2 M). Self-Validation Cue: The solution should initially appear pale yellow.

• Activation: Heat the mixture to 80 °C. Self-Validation Cue: Within 10 minutes, the solution must transition to a deep, homogeneous red/orange, indicating the successful dissociation of the "throw-away" pyridine ligand and formation of the active monoligated Pd(0) species. If the solution turns black and opaque, oxygen/moisture contamination has caused ligand degradation and Pd aggregation.

• Workup: Cool to room temperature, filter through a thin pad of Celite to remove inorganic salts, and concentrate under reduced pressure.

Protocol B: Intramolecular C–H Arylation via Continuous Flow (Ring Closure)

Objective: Achieve pyrido[3,2-b]indole ring closure while bypassing product inhibition.

• System Setup: Utilize a continuous flow reactor equipped with a PFA (perfluoroalkoxy) tubing coil (10 mL internal volume) heated to 120 °C[7].

• Reagent Stream: Prepare a homogeneous solution of the 2-aminopyridine precursor (1.0 equiv), Pd(OAc)₂ (5.0 mol%), tricyclohexylphosphine (PCy₃, 10 mol%), and pivalic acid (30 mol%) in degassed N,N-dimethylacetamide (DMAc).

• Execution: Pump the mixture through the heated reactor coil with a residence time of exactly 15 minutes.

• Validation: Analyze the output stream via LC-MS. Self-Validation Cue: The short residence time prevents the newly formed pyrido[3,2-b]indole from sequestering the Pd(II) catalyst. If batch reactions stalled at 30%[5], the flow output should consistently show >85% conversion due to the circumvention of product inhibition[6][7].

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Robust Buchwald–Hartwig amination enabled by ball-milling - Organic & Biomolecular Chemistry (RSC Publishing) DOI:10.1039/C8OB01781F [pubs.rsc.org]
• 5. air.unimi.it [air.unimi.it]
• 6. dmaiti.com [dmaiti.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Pd(II)-Catalyzed C–H Activation/C–C Cross-Coupling Reactions: Versatility and Practicality - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Navigating the Challenges in Purifying Polar Heterocyclic Compounds

Welcome to the technical support center dedicated to addressing the intricate challenges associated with the purification of polar heterocyclic compounds. This guide is designed for researchers, scientists, and drug development professionals who encounter these molecules in their daily work. The inherent polarity and diverse functionalities of heterocyclic compounds often lead to complex purification scenarios. This resource provides in-depth troubleshooting guides and frequently asked questions (FAQs) to empower you with the knowledge to overcome these hurdles effectively.

Troubleshooting Guide: Common Issues and Solutions

This section addresses specific experimental problems in a question-and-answer format, providing not just solutions but also the underlying scientific reasoning to inform your future purification strategies.

Question 1: My basic heterocyclic compound is showing severe peak tailing on my C18 column. What's happening and how can I fix it?

Answer:

Peak tailing for basic heterocyclic compounds on standard C18 columns is a classic problem rooted in secondary interactions with the stationary phase.[1][2] Here's a breakdown of the cause and a systematic approach to resolving it:

The Root Cause: Silanol Interactions

Standard silica-based C18 columns have residual silanol groups (Si-OH) on the surface that are not covered by the C18 chains.[3] At neutral or moderately acidic pH, these silanols can be deprotonated (SiO-), creating negatively charged sites. Your basic heterocyclic compound, which is likely protonated and positively charged in the mobile phase, will interact with these anionic silanol groups through strong electrostatic forces. This secondary retention mechanism, in addition to the primary hydrophobic interaction with the C1A chains, causes a portion of your analyte molecules to lag behind, resulting in a tailed peak.[1][2]

Step-by-Step Troubleshooting Protocol:

• Mobile Phase pH Adjustment: The most direct way to suppress silanol interactions is to control the pH of your mobile phase.

  • Low pH Approach: By lowering the pH of the mobile phase (typically to pH ≤ 3) with an additive like formic acid or trifluoroacetic acid (TFA), you can protonate the silanol groups, neutralizing their negative charge.[3][4] This minimizes the unwanted ionic interactions. A good starting point is 0.1% formic acid in both your aqueous and organic mobile phase components.

  • High pH Approach: Alternatively, at a high pH (e.g., pH > 8 using ammonium hydroxide or a buffer), your basic analyte will be in its neutral form, reducing its interaction with any remaining ionized silanols.[1] However, be cautious as traditional silica-based columns are not stable at high pH. For this approach, you'll need a pH-stable column, such as a hybrid-silica or polymer-based C18.

• Employ a "Smarter" Stationary Phase: If pH modification isn't sufficient or desirable, consider a column specifically designed to minimize these secondary interactions.

  • End-Capped Columns: Look for columns that are "fully end-capped."[5] This means the manufacturer has treated the silica with a secondary, smaller silanizing agent to cap off many of the residual silanol groups.[1]

  • Polar-Embedded Columns: These columns have a polar group (like an amide or carbamate) embedded within the C18 chain.[6] This creates a water-enriched layer near the silica surface, which helps to shield the silanol groups and can improve peak shape for polar compounds.[7]

  • Polar-Endcapped Columns: These columns have their residual silanols capped with a polar functional group, which can also help to reduce strong interactions with basic analytes.[7]

• Use Mobile Phase Additives as "Silanol Blockers":

  • In some cases, adding a small amount of a basic modifier like triethylamine (TEA) or diethylamine (DEA) to the mobile phase can help.[8] These amines will compete with your analyte for the active silanol sites, effectively masking them and improving peak shape.[8]

Question 2: My highly polar heterocyclic compound is not retained on my reversed-phase column and elutes in the void volume. What are my options?

Answer:

This is a common scenario when a compound is too polar to interact sufficiently with the non-polar stationary phase in reversed-phase chromatography (RPC).[9] Here’s a decision-making workflow to find a suitable purification strategy:

Decision-Making Workflow for Poorly Retained Polar Heterocycles

Sources

• 1. elementlabsolutions.com [elementlabsolutions.com]
• 2. Common Causes Of Peak Tailing in Chromatography - Blogs - News [alwsci.com]
• 3. Understanding Peak Tailing in HPLC | Phenomenex [phenomenex.com]
• 4. biotage.com [biotage.com]
• 5. mtc-usa.com [mtc-usa.com]
• 6. HPLC problems with very polar molecules - Axion Labs [axionlabs.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. RP-HPLC ANALYSIS OF ACIDIC AND BASIC DRUGS IN SYSTEMS WITH DIETHYLAMINE AS ELUENTS ADDITIVE - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. assets.fishersci.com [assets.fishersci.com]

stability and degradation pathways of bromo-indole compounds

Welcome to the Bromo-Indole Technical Support Center . This resource is engineered for researchers, synthetic chemists, and drug development professionals working with brominated indole scaffolds. Due to the electron-rich nature of the indole pyrrole ring and the unique photophysical properties introduced by the bromine heavy atom, these compounds present distinct stability challenges.

This guide synthesizes field-proven troubleshooting strategies, mechanistic insights, and validated protocols to ensure the integrity of your bromo-indole workflows.

Core Principles: Bromo-Indole Degradation Mechanisms

To troubleshoot effectively, one must first understand the causality of degradation. Bromo-indoles primarily degrade through three distinct pathways: photolytic debromination, oxidative ring-opening, and acid/base-catalyzed oligomerization.

Mechanistic pathways of bromo-indole degradation via photolysis, oxidation, and oligomerization.

Frequently Asked Questions (FAQs)

Q: Why do my 3-bromoindole derivatives decompose so rapidly at room temperature? A: The C3 position of the indole ring is highly nucleophilic. While the electron-withdrawing bromine atom slightly deactivates the ring, 3-bromoindoles remain highly susceptible to oxidative oligomerization. At ambient temperatures (e.g., 28 °C), these compounds can spontaneously form tetramers and other complex oligomers within hours[1]. This is driven by trace oxygen and ambient light. Causality: The instability is rooted in the ease of radical formation at the C2/C3 positions, leading to intermolecular coupling[2].

Q: I am using a 5-bromoindole-conjugated dye for live-cell imaging, but the fluorescence signal bleaches almost immediately. Why? A: This is a classic manifestation of the "heavy atom effect." The bromine atom at the 5-position facilitates rapid intersystem crossing from the excited singlet state to the triplet state. Once in the triplet state, the molecule reacts efficiently with molecular oxygen to form superoxide radical anions, which subsequently destroy the indole fluorophore[3]. Causality: The photobleaching is not a simple structural failure but a photophysical consequence of the halogen. To mitigate this, you must conjugate a triplet state quencher (like cyclooctatetraene) to the dye architecture[3].

Q: How does the choice of N-protecting group influence the stability of 5-bromoindoles during cross-coupling? A: The stability of the N-protected 5-bromoindole is intrinsically tied to the lability of the protecting group under specific pH and thermal environments[4]. For example, N-Boc groups will rapidly cleave under the acidic conditions often generated as byproducts in certain cross-coupling catalytic cycles, exposing the free N-H bond to oxidative degradation. Conversely, N-Tosyl (Ts) groups are highly stable in acid but will rapidly hydrolyze in the presence of strong bases (e.g., NaOH, KOH) used in Suzuki couplings[4].

Troubleshooting Guide: Common Experimental Failures

Issue 1: Unexplained Precipitation or Loss of Titer in Stock Solutions

• Symptom: A 10 mM stock solution of 5-bromo-1H-indole-2-carboxylic acid in anhydrous DMSO becomes cloudy or loses efficacy after a week at 4 °C.

• Root Cause: Repeated freeze-thaw cycles introduce atmospheric moisture. Furthermore, brominated aromatic compounds undergo slow photodegradation even under ambient laboratory lighting, leading to insoluble debrominated polymeric artifacts[5].

• Corrective Action:

  • Aliquot stock solutions immediately upon preparation to avoid freeze-thaw cycles.

  • Store strictly at -20 °C in amber vials or wrapped in aluminum foil[5].

  • Self-Validation: Before use, run a quick UV-Vis scan. A shift in the absorption maximum (typically around 280 nm) or increased baseline scattering indicates degradation/precipitation.

Issue 2: Complete Loss of 3-Bromoindole During Vilsmeier-Haack Formylation

• Symptom: Attempting to synthesize 3-bromo-1H-indole-2-carbaldehyde yields only a black, tarry residue with no recoverable product.

• Root Cause: Thermal degradation and uncontrolled oxidation. Indole derivatives are thermally sensitive, and the intermediate iminium species in the Vilsmeier reaction can polymerize if the exotherm is not strictly controlled[6].

• Corrective Action:

  • Degas all solvents (DMF, POCl3) to remove dissolved oxygen[6].

  • Maintain the reaction strictly at 0 °C during the addition phase.

  • Quench with a buffered system (saturated NaHCO3 to pH 7-8) rather than strong aqueous bases to prevent base-catalyzed degradation of the newly formed aldehyde[6].

Quantitative Stability Profiles

To aid in experimental design, the following tables summarize the empirical stability data of various bromo-indole derivatives under specific stressors.

Table 1: Relative Stability of N-Protected 5-Bromoindoles Data synthesized from forced degradation profiling[4].

Protecting Group	Acidic Stress (1M HCl)	Basic Stress (1M NaOH)	Thermal Stress (80 °C)	Oxidative Stress (3% H₂O₂)
Boc	Highly Labile	Stable	Labile	Moderate
Cbz	Labile	Labile	Stable	Moderate
SEM	Labile	Stable	Stable	Moderate
Ts	Stable	Highly Labile	Stable	Labile

Table 2: Photostability of Cyanine-Indole Dyes Data illustrating the heavy atom effect on photobleaching half-lives (t₁/₂)[3].

Compound Modification	Photobleaching Half-Life (t₁/₂)	Primary Degradation Mechanism
Standard Indole Dye	~1.7 hours	Superoxide radical anion attack
Methylated Indole Dye	~4.2 hours	Superoxide radical anion attack
5-Bromoindole Dye	2–7 minutes	Heavy atom effect (Triplet state)
COT-conjugated Dye	~3.7 hours	Triplet state quenching

Validated Methodology: Forced Degradation Profiling

To quantitatively assess the stability of a novel bromo-indole compound, you must employ a self-validating forced degradation study[4]. This protocol uses a mass-balance approach: the sum of the parent compound peak area and the degradant peak areas must remain constant. If the total area drops significantly, it indicates the formation of insoluble oligomers or volatile degradants, validating that the analytical method needs adjustment.

Workflow for comparative forced degradation profiling of bromo-indole compounds.

Step-by-Step Protocol

Step 1: Sample Preparation

• Accurately weigh 10 mg of the bromo-indole compound.

• Dissolve in 10 mL of anhydrous, degassed HPLC-grade acetonitrile (or DMSO if insoluble) to create a 1 mg/mL stock solution.

• Self-Validation Check: Spike the solution with a known concentration of a highly stable internal standard (e.g., biphenyl) to monitor injection volume consistency and mass balance later.

Step 2: Application of Stress Conditions Prepare four separate 2 mL reaction vials:

• Acidic: 1 mL stock + 1 mL 1M HCl. Heat at 60 °C.

• Basic: 1 mL stock + 1 mL 1M NaOH. Heat at 60 °C.

• Oxidative: 1 mL stock + 1 mL 3% H₂O₂. Keep at Room Temperature (RT).

• Photolytic: 1 mL stock + 1 mL water. Expose to a broad-spectrum UV/Vis lamp at RT.

Step 3: Time-Point Sampling & Quenching

• Withdraw 100 µL aliquots at t = 0, 2, 4, 8, and 24 hours.

• Immediately quench the samples to halt degradation:

  • Acidic samples: Neutralize with 100 µL of 1M NaOH.

  • Basic samples: Neutralize with 100 µL of 1M HCl.

  • Oxidative/Photolytic samples: Dilute 1:1 with cold mobile phase.

Step 4: HPLC-UV Analysis

• Inject 10 µL of each quenched sample onto a validated reverse-phase C18 column.

• Run a gradient mobile phase of 0.1% formic acid in water and acetonitrile.

• Monitor UV absorbance at 220 nm and 280 nm[4].

• Data Analysis: Calculate the percentage of degradation by comparing the peak area of the parent compound at time t to the initial peak area at t=0. Ensure the internal standard peak area remains constant across all runs to validate the system's integrity.

References

• Navigating the Stability Landscape of N-Protected 5-Bromoindoles: A Compar
• Addressing stability issues of 5-Bromo-1H-indole-2-carboxylic acid in solution Benchchem
• A new structure–activity relationship for cyanine dyes to improve photostability and fluorescence properties for live cell imaging PMC - NIH
• Electrochemical Umpolung of Bromide: Transition-Metal-Free Bromin
• Preventing decomposition of 3-bromo-1H-indole-2-carbaldehyde during reaction Benchchem
• Diindolylamine Preparation and Stability Investig

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Technical Support Center: Overcoming Poor Solubility in Pyridoindole Synthesis

This technical support guide is designed for researchers, scientists, and drug development professionals encountering challenges with poor starting material solubility during the synthesis of pyridoindoles. This document provides a structured approach to troubleshooting these common issues, moving from simple adjustments to more advanced techniques. The core of this guide is built on established chemical principles and field-proven strategies to ensure you can confidently navigate these synthetic hurdles.

Frequently Asked Questions (FAQs)

Q1: Why are my starting materials for pyridoindole synthesis not dissolving?

A1: Poor solubility is a frequent challenge in organic synthesis, and it's often due to a mismatch in polarity between your starting materials (e.g., tryptamine derivatives, pyridyl aldehydes, or pyridyl hydrazones) and the chosen solvent.[1] The inherent rigidity and potential for strong intermolecular interactions, such as hydrogen bonding in these heterocyclic systems, can also contribute to low solubility.

Q2: What is the first thing I should try if I observe poor solubility?

A2: The most straightforward initial step is to screen different solvents.[1] The principle of "like dissolves like" is your primary guide. If you are using a non-polar solvent and your starting materials have polar functional groups, you will likely encounter solubility issues. Additionally, gentle heating of the reaction mixture can often improve solubility, as most solid dissolutions are endothermic processes.[2][3]

Q3: Can the order of addition of reagents impact solubility?

A3: Yes, in some cases, the order of addition can be critical. For instance, in a Pictet-Spengler reaction, pre-dissolving the tryptamine derivative before adding the aldehyde might be more effective than adding them simultaneously. This is especially true if the intermediate formed upon their initial reaction is less soluble than the individual starting materials.

Q4: Are there any "universal" solvents for pyridoindole synthesis?

A4: While there is no single "universal" solvent, certain solvents are more commonly and successfully employed. For many pyridoindole syntheses, polar aprotic solvents like dimethylformamide (DMF) and dimethyl sulfoxide (DMSO) are good starting points due to their ability to dissolve a wide range of organic compounds.[4][5] For reactions that can be run under acidic conditions, glacial acetic acid can also be an effective solvent.[6]

Troubleshooting Guide: A Systematic Approach to Solubility Problems

This guide provides a tiered approach to resolving solubility issues, starting with the simplest and most common techniques and progressing to more advanced methods.

Tier 1: Foundational Adjustments

If you are facing solubility challenges, begin with these fundamental modifications to your reaction setup.

Issue: Starting material(s) are not fully dissolved at the initial reaction temperature.

Core Concept: The solubility of most solids increases with temperature.[2][3]

Troubleshooting Workflow:

Caption: Tier 1 Troubleshooting: Temperature Adjustment.

Detailed Protocol: Systematic Temperature Increase

• Initial Setup: Begin your reaction at the temperature specified in your protocol or at room temperature if no temperature is specified.

• Incremental Heating: If you observe poor solubility, increase the temperature of the reaction mixture in 5-10 °C increments.

• Monitoring: After each temperature increase, allow the mixture to stir for 10-15 minutes and visually inspect for dissolution. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) to ensure that the increased temperature is not causing degradation of your starting materials or product.[7]

• Optimal Temperature: Identify the lowest temperature at which your starting materials are sufficiently soluble and the reaction proceeds at a reasonable rate. Maintaining the optimal temperature is crucial, as excessively high temperatures can lead to side reactions and impurities.[7]

Tier 2: Advanced Solvent & Additive Strategies

If temperature modification alone is insufficient, the next step is to alter the solvent system or introduce additives that can enhance solubility.

Strategy	Principle	When to Use	Potential Drawbacks
Co-solvent System	A mixture of two or more miscible solvents can have a polarity that is intermediate to that of the individual solvents, allowing for fine-tuning of the solubility properties of the medium.[1]	When a single solvent does not provide adequate solubility.	Can complicate solvent removal during workup.
High-Boiling Point Solvents	Solvents with high boiling points (e.g., DMF, DMSO, toluene) allow for higher reaction temperatures, which can significantly improve the solubility of recalcitrant starting materials.[5]	When Tier 1 temperature adjustments are limited by the boiling point of the current solvent.	Can be difficult to remove and may require high-vacuum distillation.
Acid/Base Additives	For starting materials with acidic or basic functional groups, adding a small amount of an acid or base can convert them into their more soluble salt forms.	For amine- or carboxylic acid-containing starting materials.	Can alter the desired reaction pathway or catalyze side reactions.

Experimental Protocol: Implementing a Co-solvent System

• Primary Solvent: Begin by attempting to dissolve your least soluble starting material in your primary reaction solvent.

• Co-solvent Selection: Choose a co-solvent that is miscible with your primary solvent but has a different polarity. For example, if your primary solvent is moderately polar like tetrahydrofuran (THF), you could add a more polar co-solvent like DMF or a less polar one like toluene.

• Gradual Addition: With vigorous stirring, add the co-solvent dropwise to the suspension of your starting material.

• Observation: Continue adding the co-solvent until you observe complete dissolution. Be mindful of the total solvent volume to maintain a reasonable reaction concentration.

• Reaction Initiation: Once all starting materials are dissolved, proceed with the addition of other reagents and continue with your reaction protocol.

Tier 3: Energy-Intensive & Unconventional Methods

For particularly challenging cases, more advanced techniques that introduce external energy or utilize specialized equipment may be necessary.

Issue: Starting materials remain insoluble even after Tier 1 and Tier 2 interventions.

Troubleshooting Decision Tree:

Caption: Tier 3 Troubleshooting: Advanced Techniques.

1. Sonication

• Principle: High-frequency sound waves create microscopic cavitation bubbles in the solvent. The collapse of these bubbles generates localized high pressure and temperature, which can break apart solid agglomerates and enhance dissolution.[8][9]

• Protocol:

  • Prepare your reaction mixture in a suitable vessel.

  • Place the vessel in an ultrasonic bath.

  • Sonicate the mixture for 15-30 minute intervals, monitoring for dissolution.[1]

  • Once dissolved, proceed with the reaction, which can sometimes be continued under sonication.[10][11]

2. Microwave-Assisted Synthesis

• Principle: Microwave irradiation directly heats the solvent and any polar molecules in the reaction mixture, leading to rapid and uniform heating.[12][13] This can significantly increase the rate of dissolution and often accelerates the reaction itself.[14]

• Protocol:

  • Combine the starting materials and solvent in a microwave-safe reaction vessel.

  • Seal the vessel and place it in the microwave reactor.

  • Set the desired temperature and reaction time according to established protocols or through initial optimization experiments.[15]

  • After the reaction is complete, allow the vessel to cool before opening and proceeding with the workup.[7]

3. High-Pressure/High-Temperature (HPHT) Synthesis

• Principle: Performing reactions under high pressure allows the use of temperatures well above the normal boiling point of the solvent.[16] This combination of high temperature and pressure can dramatically increase the solubility of starting materials.[17][18]

• Application: This is a specialized technique typically reserved for the most challenging cases of poor solubility and is often used in materials science and specialized organic synthesis.[16][18]

Pyridoindole Synthesis-Specific Considerations

The general principles outlined above are applicable to a wide range of organic syntheses. However, for pyridoindole synthesis, there are some specific considerations to keep in mind.

Pictet-Spengler Reaction:

• Common Starting Materials: Tryptamine or its derivatives and a pyridyl aldehyde.

• Solubility Challenges: Tryptamines can have poor solubility in non-polar solvents, while some pyridyl aldehydes may be sparingly soluble in highly polar solvents.

• Recommended Solvents: Toluene, dichloromethane (DCM), or ethanol are often good starting points.[19]

• Catalysts: Acid catalysts such as trifluoroacetic acid (TFA) or hydrochloric acid are typically used.[19] The choice of acid can also influence the solubility of the starting materials and intermediates.

Fischer Indole Synthesis:

• Common Starting Materials: A pyridylhydrazine and a ketone or aldehyde.

• Solubility Challenges: Pyridylhydrazines can be prone to decomposition and may have limited solubility.

• Recommended Solvents: Acetic acid, ethanol, or polyphosphoric acid (PPA) are commonly used.[20][21]

• Catalysts: Both Brønsted and Lewis acids can be used to catalyze the reaction.[20][22]

Graebe-Ullmann Reaction:

• Common Starting Materials: N-pyridyl-1,2-diaminobenzene derivatives.

• Solubility Challenges: These polycyclic aromatic compounds can have very low solubility.

• Recommended Solvents: High-boiling point solvents like paraffin oil are often necessary.[23] The reaction can sometimes be performed neat (without a solvent).[23]

References

• Wikipedia. (n.d.). Fischer indole synthesis. Retrieved from [Link]

• Testbook. (n.d.). Fischer Indole Synthesis: Learn Reaction, Mechanism & Procedure. Retrieved from [Link]

• Kushwaha, D. (n.d.). Synthesis and Chemistry of Indole. Retrieved from a presentation on the synthesis and chemistry of indole.

• Digital Commons@DePaul. (n.d.). Chemical Reaction Kinetics of the Pictet-Spengler Reaction. Retrieved from [Link]

• Wikipedia. (n.d.). Pictet–Spengler reaction. Retrieved from [Link]

• Grokipedia. (n.d.). Pictet–Spengler reaction.

• Labcompare. (2021, May 21). Mechanochemical Approach Overcomes Insolubility in Organic Chemistry. Retrieved from [Link]

• Patsnap Eureka. (2026, March 11). Sonication vs Co-Solvent Methods: Solubility Enhancement. Retrieved from [Link]

• Envirostar. (2023, April 21). Unlocking the Benefits of Sonication for Creating Soluble Liquids. Retrieved from [Link]

• Asynt. (2024, November 20). Methods for Heating Chemical Reactions Under High Pressure. Retrieved from [Link]

• University of South Florida. (n.d.). Solubility.

• Hokkaido University. (2021, May 18). Toward overcoming solubility issues in organic chemistry. Retrieved from [Link]

• GSC Online Press. (2024, February 29). A review on solubility enhancement technique for pharmaceutical drugs. Retrieved from [Link]

• IntechOpen. (n.d.). Microwave-Assisted Solubility Enhancement Techniques: A Review. Retrieved from a chapter on microwave-assisted solubility enhancement.
• Royal Society of Chemistry. (n.d.). Microwave-assisted synthesis of indole. Retrieved from a research article on the microwave-assisted synthesis of indole.

• Chemistry LibreTexts. (2023, January 29). Temperature Effects on Solubility. Retrieved from [Link]

• ACS Publications. (2012, February 22). Synthesis of Pyrido[1,2-a]indole Malonates and Amines through Aryne Annulation. Retrieved from [Link]

• ScienceDirect. (2018, March 7). General synthesis of pyrido[1,2-a]indoles via Pd-catalyzed cyclization of o-picolylbromoarenes. Retrieved from [Link]

• National Library of Medicine. (n.d.). A Helping Hand to Overcome Solubility Challenges in Chemical Protein Synthesis. Retrieved from [Link]

• MDPI. (n.d.). Microwave-Assisted Synthesis of Fluorescent Pyrido[2,3-b]indolizines from Alkylpyridinium Salts and Enaminones. Retrieved from [Link]

• ACS Publications. (2023, June 26). Pyrroloindoline/Pyridoindoline Synthesis via C3-Dearomative Arylation/Cyclization of Tryptamine/Homotryptamine Derivatives Using Palladium–Dihydroxyterphenylphosphine Catalyst. Retrieved from [Link]

• Royal Society of Chemistry. (2024, October 23). Ultrasound mechanisms and their effect on solid synthesis and processing: a review. Retrieved from [Link]

• J-Stage. (n.d.). Ultrasound to Enhance a Liquid–Liquid Reaction. Retrieved from [Link]

• ACS Publications. (2012, February 22). Synthesis of Pyrido[1,2-a]indole Malonates and Amines through Aryne Annulation. Retrieved from [Link]

• ResearchGate. (2022, October 10). Synthetic Pathways to Pyrido[3,4-c]pyridazines and Their Polycyclic Derivatives. Retrieved from a review on the synthesis of pyridopyridazines.

• Hielscher Ultrasonics. (n.d.). Ultrasonic Dissolving of Solids in Liquids. Retrieved from [Link]

• World Journal of Pharmacy and Pharmaceutical Sciences. (2020, April 24). Microwave assisted synthesis of some Traditional reactions: Green chemistry approach. Retrieved from a review on microwave-assisted synthesis.
• ResearchGate. (n.d.). The effect of different solvents on the yield for the CC Ullmann coupling reaction using 5 Cu(0). Retrieved from a research article on the Ullmann coupling reaction.
• ResearchGate. (2012, November 8). Use of the Graebe‐Ullmann Reaction in the Synthesis of 8‐Methyl‐γ‐carboline and Isomeric Aromatic Aza‐γ‐carbolines. Retrieved from a research article on the Graebe-Ullmann reaction.

• Max-Planck-Gesellschaft. (n.d.). High Pressure Synthesis. Retrieved from [Link]

• MDPI. (2026, February 6). Microwave-Assisted One-Pot Synthetic Pathways for Pyrido[2,3- d]imidazole Derivatives. Retrieved from [Link]

• ResearchGate. (2016, August 2). How can we resolve solubility of insoluble organic synthetic compounds?. Retrieved from a discussion on resolving solubility issues.

• MDPI. (2011, May 31). Microwave Assisted Synthesis and Unusual Coupling of Some Novel Pyrido[3,2-f][21][22]thiazepines. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). High pressure: a feasible tool for the synthesis of unprecedented inorganic compounds. Retrieved from a review on high-pressure synthesis.

• IntechOpen. (2018, February 7). High-Pressure High-Temperature (HPHT) Synthesis of Functional Materials. Retrieved from [Link]

• ACS Publications. (2018, February 15). “On Water'' Promoted Ullmann-Type C–N Bond-Forming Reactions: Application to Carbazole Alkaloids by Selective N-Arylation of Aminophenols. Retrieved from [Link]

• ResearchGate. (2018, February 7). High-Pressure High-Temperature (HPHT) Synthesis of Functional Materials. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Structural Validation of Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate

In the landscape of drug discovery and medicinal chemistry, the unequivocal determination of a molecule's three-dimensional structure is paramount. The pyrido[3,2-b]indole scaffold, a core component of the carboline family, is a privileged structure found in numerous biologically active compounds.[1] The precise arrangement of atoms, including the regiochemistry of substituents like the bromine atom and methyl ester in Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate, dictates its interaction with biological targets and, consequently, its therapeutic potential.

This guide provides an in-depth comparison of the gold-standard method for structural elucidation, single-crystal X-ray crystallography, with powerful and complementary spectroscopic techniques. We will explore the causality behind experimental choices, present detailed protocols, and offer data-driven insights to aid researchers in selecting the most appropriate validation strategy.

The Definitive Answer: Single-Crystal X-ray Crystallography

For unambiguous determination of molecular structure, including absolute stereochemistry and solid-state conformation, single-crystal X-ray crystallography is the ultimate authority. This technique provides a precise three-dimensional map of electron density, from which atomic positions can be determined with exceptional accuracy. The entire process, from crystal growth to final structure validation, is a self-validating system, with internal statistical metrics that attest to the quality and reliability of the final model.

The Crystallography Workflow: A Causal Chain

The journey from a synthesized powder to a publishable crystal structure is a multi-step process where each stage is critical for success. The choice of crystallization solvent, for instance, is not arbitrary; it relies on exploiting the compound's solubility profile to achieve a state of supersaturation slowly, allowing for the ordered growth of a single crystal rather than rapid precipitation of an amorphous solid.

Caption: Workflow for Single-Crystal X-ray Crystallography.

Experimental Protocol: Growing and Analyzing the Crystal

1. Crystallization:

• Objective: To grow a single, defect-free crystal suitable for diffraction.

• Methodology:

  • Dissolve 5-10 mg of highly purified Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate in a minimal amount of a suitable solvent or solvent system (e.g., a mixture of dichloromethane and methanol). The goal is to find a solvent in which the compound is soluble but not excessively so.

  • Use a slow evaporation technique. Place the vial in a larger, sealed container with a less volatile anti-solvent (e.g., hexane). The slow diffusion of the anti-solvent vapor into the primary solvent gradually lowers the solubility, promoting slow crystal growth.

  • Alternatively, allow the primary solvent to evaporate slowly over several days at a constant temperature.

  • Monitor for the formation of well-defined, single crystals.

2. Data Collection and Refinement:

• Objective: To obtain high-quality diffraction data and refine it into a coherent structural model.

• Methodology:

  • Carefully select and mount a suitable crystal (typically 0.1-0.3 mm in size) on a goniometer head.

  • Flash-cool the crystal in a stream of liquid nitrogen (100 K) to minimize radiation damage and thermal vibrations.

  • Collect diffraction data using a diffractometer equipped with a suitable X-ray source (e.g., Mo Kα radiation).

  • Process the raw data (integration and scaling) to produce a reflection file.

  • Solve the structure using direct methods or Patterson synthesis to obtain an initial electron density map.

  • Refine the structural model against the experimental data, adjusting atomic positions, and thermal parameters to minimize the difference between observed and calculated structure factors.[2]

  • Validate the final model using metrics like R-factor, R-free, and goodness-of-fit (S).[3] The final structure is typically deposited in a crystallographic database like the Cambridge Crystallographic Data Centre (CCDC).[4]

Data Presentation: Crystallographic Parameters

While a specific .cif file for the title compound is not publicly available, the following table presents typical data for a closely related functionalized β-carboline derivative, illustrating the key parameters obtained from a successful X-ray analysis.[5]

Parameter	Representative Value	Significance
Formula	C₁₇H₁₃N₂O₂	Confirms the elemental composition of the crystal unit.
Crystal System	Triclinic	Describes the basic geometry of the unit cell.
Space Group	P-1	Defines the symmetry elements within the unit cell.
a, b, c (Å)	a=9.65, b=11.10, c=14.18	The dimensions of the unit cell.
α, β, γ (°)	α=87.2, β=70.5, γ=65.4	The angles of the unit cell.
Volume (ų)	1295.5	The volume of a single unit cell.
Z	2	The number of molecules per unit cell.
R(int)	~0.04	A measure of the agreement between symmetry-equivalent reflections. A low value is desirable.
R1 [I > 2σ(I)]	< 0.05	The residual factor, indicating the agreement between the model and observed data. Lower is better.[2]
wR2 (all data)	< 0.15	A weighted residual factor for all data. Lower is better.[2]
Goodness-of-Fit (S)	~1.0	Should be close to 1 for a good model fit.[2]

Orthogonal Validation: Spectroscopic & Spectrometric Methods

While X-ray crystallography provides an unparalleled view of the solid-state structure, it is often low-throughput and requires high-quality crystals, which may not always be obtainable. Spectroscopic and spectrometric methods offer crucial, complementary data, confirming the molecular weight and connectivity in a solution state, which is often more relevant to biological applications.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is the most powerful tool for determining the structure of organic compounds in solution.[6] By analyzing the chemical environment of ¹H and ¹³C nuclei, one can piece together the molecular skeleton, confirm the regiochemistry of substitution, and establish through-bond connectivities.

Experimental Protocol: NMR Analysis

• Sample Preparation: Accurately weigh 5-10 mg of the compound and dissolve it in ~0.6 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) in an NMR tube.[7] DMSO-d₆ is often preferred for N-heterocycles as it can help in observing exchangeable protons like the indole N-H.

• Data Acquisition: Acquire a suite of spectra on a high-field NMR spectrometer (e.g., 400 MHz or higher).

  • ¹H NMR: Provides information on the number and type of protons and their neighboring protons.

  • ¹³C NMR: Shows the number and type of carbon environments.

  • 2D NMR (COSY, HSQC, HMBC): These experiments are crucial for establishing connectivity. COSY shows ¹H-¹H couplings, HSQC correlates protons to their directly attached carbons, and HMBC reveals long-range (2-3 bond) ¹H-¹³C correlations, which are essential for assembling the complete molecular structure.[8]

Data Presentation: Expected NMR Signals Based on known data for similar carboline and brominated indole structures, the following table outlines the expected chemical shifts (δ) for the title compound.[9][10]

Nucleus	Expected Chemical Shift (ppm, in DMSO-d₆)	Key Information
¹H
Indole N-H	~12.0 (broad singlet)	Characteristic downfield shift for indole N-H proton, often exchangeable with D₂O.[7]
H4	~8.5	Proximity to the pyridine nitrogen causes a downfield shift.
H2	~8.3	Singlet, adjacent to the bromine atom.
H6	~8.1	Singlet due to substitution at positions 5 and 7.
H8	~7.8	Downfield shift due to the adjacent ester group.
O-CH₃	~3.9	Singlet for the methyl ester protons.
¹³C
C=O	~165	Carbonyl carbon of the methyl ester.
Aromatic C	110-145	A complex region of signals for the aromatic carbons of the fused ring system.
C3 (C-Br)	~115	The carbon bearing the bromine atom will be shifted relative to an unsubstituted carbon.
O-CH₃	~52	Methyl ester carbon.

Mass Spectrometry (MS)

Mass spectrometry provides the exact molecular weight of a compound, confirming its elemental formula. High-resolution mass spectrometry (HRMS) can determine the mass with enough accuracy to predict a unique molecular formula. For brominated compounds, MS is particularly diagnostic due to the characteristic isotopic pattern of bromine.

Key Causality: The Bromine Isotope Pattern Natural bromine exists as two stable isotopes, ⁷⁹Br and ⁸¹Br, in nearly a 1:1 ratio.[11] This means any molecule containing a single bromine atom will exhibit a distinctive "doublet" in its mass spectrum: two peaks of almost equal intensity, separated by two mass units (the M+ and M+2 peaks). This signature is a definitive confirmation of the presence of one bromine atom in the molecule.

Experimental Protocol: HRMS (LC-MS) Analysis

• Sample Preparation: Prepare a dilute solution of the compound (~1 mg/mL) in a suitable solvent like methanol or acetonitrile.

• Analysis: Inject a small volume (1-5 µL) of the solution into a liquid chromatograph coupled to a high-resolution mass spectrometer (e.g., a Q-TOF or Orbitrap).[12]

• Ionization: Use a soft ionization technique like Electrospray Ionization (ESI) to generate the molecular ion with minimal fragmentation.

• Detection: Analyze the resulting ions to determine their mass-to-charge ratio (m/z) with high precision.

Data Presentation: Expected Mass Spectrometric Data

Parameter	Expected Value	Significance
Molecular Formula	C₁₃H₉BrN₂O₂	Predicted elemental composition.
Exact Mass	303.9898	Calculated exact mass for the [M+H]⁺ ion.
Observed m/z ([M+H]⁺) for ⁷⁹Br	~304.9976	HRMS measurement confirms the elemental formula to within a few ppm.
Observed m/z ([M+H]⁺) for ⁸¹Br	~306.9955	The presence of this peak at a ~1:1 intensity ratio with the M+ peak confirms the presence of one bromine.[11]
Fragmentation	Loss of fragments like -OCH₃, -COOCH₃	Tandem MS (MS/MS) can be used to fragment the molecule and confirm structural motifs.[13]

Comparative Analysis: Choosing the Right Tool

The choice of analytical technique depends on the specific question being asked. While X-ray crystallography provides the most complete picture, a combination of NMR and HRMS is often sufficient for routine structural confirmation and is significantly more accessible.

Caption: Decision tree for selecting a structural validation method.

Conclusion

The structural validation of a novel chemical entity like Methyl 3-bromo-5H-pyrido[3,2-b]indole-7-carboxylate is a cornerstone of rigorous chemical research. Single-crystal X-ray crystallography stands as the definitive method, providing an unambiguous 3D map of the molecule in the solid state. However, its practical application is complemented by the essential solution-state insights provided by NMR spectroscopy and the unequivocal molecular formula confirmation from high-resolution mass spectrometry. For drug development professionals and researchers, a multi-faceted approach, ideally culminating in an X-ray structure but always supported by robust spectroscopic and spectrometric data, represents the most trustworthy and comprehensive strategy for structural validation.

References

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• Manjusha, M., et al. (2021). Metal-Free and Regioselective Synthesis of Functionalized α-Carbolines via [3 + 3] Annulation of Morita–Baylis–Hillman Acetates of Nitroalkenes with Iminoindolines. The Journal of Organic Chemistry. Available at: [Link]

• Synthesis of novel 5 H , 11 H -pyrido[2′,3′:2,3]thiopyrano[4,3- b ]-indoles by fischer-indole cyclization. ResearchGate. Available at: [Link]

• Kustigian, K., et al. (2022). Metagenomic identification of brominated indole biosynthetic machinery from cyanobacteria. eLife. Available at: [Link]

• Wang, Q., et al. (2022). Base-promoted cascade β-F-elimination/electrocyclization/Diels–Alder/retro-Diels–Alder reaction: efficient access to δ-carboline derivatives. Chemical Science. Available at: [Link]

• Structure of β‐carboline derivative of I. ResearchGate. Available at: [Link]

• Design, Synthesis and Preliminary In‐Vitro Activity of 6‐Hydroxyalkyl β‐Carboline Derivatives for the Development of Drug. Chemistry Europe. Available at: [Link]

• Synthesis and structural analysis of novel indole derivatives by XRD, spectroscopic and DFT studies. Academia.edu. Available at: [Link]

• Alternative Methods in Heterocyclic Synthesis Based on Green Chemistry. INTERNATIONAL JOURNAL OF ADVANCE RESEARCH IN MULTIDISCIPLINARY. Available at: [Link]

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• Kihel, A., et al. (2016). Study of Mass Spectra of Some Indole Derivatives. American Journal of Analytical Chemistry. Available at: [Link]

• Design, synthesis and biological evaluation of 9-aryl-5H-pyrido[4,3-b]indole derivatives as potential tubulin polymerization inhibitors. National Institutes of Health. Available at: [Link]

• Structural Elucidation Of Unknown Organic Compound A Using Physical, Chemical And Spectroscopic Methods. University of Nairobi. Available at: [Link]

• X-ray crystallography: Assessment and validation of protein-small molecule complexes for drug discovery. National Institutes of Health. Available at: [Link]

• Synthesis and photophysical properties of novel benzophospholo[3,2-b]indole derivatives. Beilstein Journal of Organic Chemistry. Available at: [Link]

• 3,6-Dihydro-5H-pyrazolo [4′,3′:5,6]pyrano[3,4-b]indol-5-one. MDPI. Available at: [Link]

• Full wwPDB X-ray Structure Validation Report. Biological Magnetic Resonance Bank. Available at: [Link]

• A Theoretical Investigation of Heterocycles with N‒O Bonds Understanding the Biological Effects and Theoretical Studies. Journal of Chemical Reviews. Available at: [Link]

• Heterocyclic Compounds. Book chapter. Available at: [Link]

• H-NMR and C-13 NMR Spectral Analysis of Indole Derivatives: Structural Insights and Interpretation. YouTube. Available at: [Link]

• Mass Spectrometric Characteristics of Prenylated Indole Derivatives from Marine-Derived Penicillium sp. NH-SL. MDPI. Available at: [Link]

• Modern Strategies for Heterocycle Synthesis. National Institutes of Health. Available at: [Link]

• Cheminformatics-Guided Exploration of Synthetic Marine Natural Product-Inspired Brominated Indole-3-Glyoxylamides and Their Potentials for Drug Discovery. Griffith Research Online. Available at: [Link]

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• Regioselective C5−H Direct Iodination of Indoles. Supporting Information. Available at: [Link]

• 5-Methyl-1H-indole-3-carbaldehyde. National Institutes of Health. Available at: [Link]

• Indolo[3,2-b]carbazole-based MOF for oxidative coupling of amines powered by blue light. Journal of Materials Chemistry A. Available at: [Link]

• Molecular Biochemistry. Hokkaido University. Available at: [Link]

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comparative analysis of different catalytic systems for pyridoindole synthesis (e.g., Pd vs. Rh)

As a Senior Application Scientist, I frequently evaluate and optimize catalytic systems for the synthesis of complex pharmacophores. The pyrido[2,3-b]indole core (often referred to as the α-carboline scaffold) is a highly privileged motif in drug discovery, exhibiting potent biological activities against viral targets, such as the hepatitis C virus (HCV), and various cancer cell lines[1].

Historically, constructing this tricyclic framework required harsh Lewis acid conditions or multi-step Fischer indole-type syntheses. Today, transition-metal catalysis has revolutionized this space. By leveraging Palladium (Pd) and Rhodium (Rh) catalytic systems, chemists can achieve direct, atom-economical C–H functionalization and annulation. This guide provides an objective, comparative analysis of Pd and Rh catalytic systems for pyridoindole synthesis, complete with mechanistic insights and validated experimental protocols.

Mechanistic Divergence: Palladium vs. Rhodium

The choice between Palladium and Rhodium fundamentally alters the reaction pathway, the required precursors, and the regiochemical outcome of the pyridoindole product.

Palladium (Pd) Catalysis: Oxidative Annulation & Dearomatization Palladium systems typically operate via Pd(0)/Pd(II) or Pd(II)/Pd(IV) redox cycles, excelling at C(sp2)–C(sp2) and C(sp2)–N bond formations. Pd catalysis enables the direct cyclization of o-picolylbromoarenes into pyridoindoles, completely bypassing the need for traditional Lewis acids[1]. More recently, Pd-catalyzed C3-dearomative arylation of homotryptamine derivatives with aryl nonaflates has been achieved using a Palladium–Dihydroxyterphenylphosphine (DHTP) catalyst[2]. Causality: The soft, carbophilic nature of Pd allows it to readily undergo oxidative addition with aryl halides or nonaflates. In the DHTP system, the formation of a heteroaggregate complex between the lithium salts of the DHTP ligand and the tryptamine derivative physically brings the C3-position of the indole close to the Pd center, dictating precise site-selective palladation[2].

Rhodium (Rh) Catalysis: Carbenoid Transannulation & Directed C-H Activation Rhodium systems operate via entirely distinct pathways. Rh(III) complexes (e.g., Cp*Rh(III)) are highly electrophilic, making them exceptional for directed C-H activation followed by the insertion of unsaturated coupling partners[3]. Conversely, Rh(II) dimers (e.g., Rh2(OAc)4) are the premier choice for denitrogenative transannulation. They decompose pyridotriazoles or diazo compounds to generate highly reactive electrophilic metal-carbenoid intermediates[4]. Causality: Rhodium's unique ability to stabilize singlet carbenes via metal-to-ligand back-bonding prevents rapid carbene dimerization. This stabilization allows the transient rhodium carbenoid to undergo precisely controlled, stereoselective transannulation with alkynes or nitriles to build the pyridoindole framework[4].

Divergent mechanistic pathways of Palladium and Rhodium catalysis in pyridoindole synthesis.

Performance Comparison

When designing a synthetic route, the choice of metal dictates the operational parameters and substrate scope. Below is a quantitative and qualitative comparison of the two systems based on recent literature[2],[1],[3],[4].

Performance Metric	Palladium (Pd) Systems	Rhodium (Rh) Systems
Primary Activation Mode	Oxidative Addition / Reductive Elimination	Electrophilic C-H Activation / Carbenoid Formation
Typical Catalysts	Pd(OAc)2, Pd2(dba)3 with Phosphine Ligands (e.g., DHTP)	[Cp*RhCl2]2, Rh2(OAc)4, Rh2(esp)2
Key Precursors	o-Picolylbromoarenes, Tryptamines, Aryl Nonaflates	2-Arylindoles, Pyridotriazoles, Diazo Compounds
Regioselectivity Control	Ligand-controlled (e.g., bidentate phosphines)	Directing-group controlled or Steric-controlled carbenoids
Reaction Conditions	Often requires strong base (e.g., t-BuOLi) and high heat (80-130 °C)	Often milder temps for carbenoids (rt to 80 °C); redox-free for Rh(III) cascades
Functional Group Tolerance	High (halides, esters, ethers); sensitive to strong oxidants	Excellent; highly tolerant of reducible groups (ketones, nitro)
Typical Yield Profile	65–90%	70–98%

Experimental Methodologies & Self-Validating Protocols

To ensure reproducibility, the following protocols are designed as self-validating systems, meaning the reaction provides intrinsic feedback to confirm success before proceeding to complex characterization.

Protocol 1: Pd-Catalyzed Synthesis of C4a-Arylated Pyridoindolines

Based on the dearomative arylation strategy utilizing a Pd-DHTP catalyst[2].

Objective: Synthesis of pyridoindoline via Pd-catalyzed C3-dearomative arylation/cyclization of homotryptamine derivatives. Reagents: Homotryptamine derivative (1.0 equiv), Aryl nonaflate (1.2 equiv), Pd(OAc)2 (10 mol%), DHTP ligand (10 mol%), t-BuOLi (2.5 equiv), Anhydrous Toluene.

Step-by-Step Workflow:

• Catalyst Pre-Activation: In an argon-filled glovebox, charge an oven-dried Schlenk tube with Pd(OAc)2, the DHTP ligand, and t-BuOLi. Add 1.0 mL of toluene and stir at room temperature for 15 minutes. Causality: Pre-stirring the Pd source with the ligand and base forces the formation of the active Pd-ligand complex. Skipping this step often leads to the rapid precipitation of inactive "Pd black" upon heating.

• Substrate Addition: Add the homotryptamine derivative and aryl nonaflate to the active catalyst solution. Seal the tube, remove it from the glovebox, and heat at 80 °C for 12 hours. Causality: The t-BuOLi deprotonates both the NH of the substrate and the OH of the DHTP ligand, forming the critical lithium-bridged heteroaggregate that directs Pd to the C3-position[2].

• Quench & Extraction: Cool the reaction to room temperature, quench with saturated aqueous NH4Cl, and extract with EtOAc (3x).

• Self-Validation Check: Monitor the reaction via TLC (UV active). The disappearance of the starting material and the emergence of a highly fluorescent spot (due to the newly formed rigidified indolenine/pyridoindole core) indicates successful cyclization. Confirm the formation of the all-carbon quaternary C4a center via 13C NMR (look for a distinct singlet peak between 60–70 ppm).

Protocol 2: Rh-Catalyzed Transannulation of Pyridotriazoles

Based on the denitrogenative transannulation strategy[4].

Objective: Synthesis of functionalized pyridoindoles via Rh(II)-catalyzed transannulation of pyridotriazoles with alkynes. Reagents: Pyridotriazole precursor (1.0 equiv), Terminal/Internal Alkyne (1.5 equiv), Rh2(OAc)4 (2 mol%), 1,2-Dichloroethane (DCE).

Step-by-Step Workflow:

• Preparation: Under a nitrogen atmosphere, dissolve the pyridotriazole and the alkyne in anhydrous DCE in a sealed reaction vial equipped with a pressure-release bubbler.

• Catalyst Addition: Add Rh2(OAc)4 in one single portion to the stirring solution. Causality: Rh2(OAc)4 is relatively air-stable but highly reactive in solution. Adding the catalyst to the pre-dissolved reactants ensures immediate capture of the transient rhodium carbenoid by the alkyne upon N2 extrusion, suppressing unwanted carbene dimerization side-reactions.

• Reaction: Heat the mixture to 60 °C for 4-6 hours.

• Self-Validation Check: The reaction provides a macroscopic visual cue: the evolution of nitrogen gas (bubbling). The cessation of gas evolution serves as a reliable indicator of reaction completion. For spectroscopic validation, take a crude 1H NMR aliquot; the complete loss of the distinct triazole proton signal confirms the consumption of the starting material.

• Purification: Concentrate the crude mixture under reduced pressure and purify via flash column chromatography (silica gel, Hexanes/EtOAc) to isolate the pyridoindole.

References

• Pyrroloindoline/Pyridoindoline Synthesis via C3-Dearomative Arylation/Cyclization of Tryptamine/Homotryptamine Derivatives Using Palladium–Dihydroxyterphenylphosphine Catalyst Organic Letters - ACS Publications 2

• Buy 9H-Pyrido[2,3-b]indole | 244-76-8 (Literature Review on Pyridoindole Synthesis) Smolecule 1

• Iridium-Catalyzed Tandem Dehydrogenation/Hydroarylation Approach to Synthetically Versatile C2-Alkenyl N–H Indoles (Including Rh-Catalyzed Cascades) ResearchGate3

• Denitrogenative Transformations of Pyridotriazoles and Related Compounds: Synthesis of N‑Containing Heterocyclic Compounds and Beyond PMC / NIH 4

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• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

assessing the stability of pyrido[3,2-b]indole analogues using differential pulse voltammetry

Assessing the Stability of Pyrido[3,2-b]indole Analogues: A Comparative Guide to Differential Pulse Voltammetry

Pyrido[3,2-b]indoles, commonly known as α -carbolines, are a critical class of heterocyclic compounds with profound applications ranging from neuroprotective and antimalarial drugs to high-efficiency thermally activated delayed fluorescence (TADF) emitters in optoelectronics[1][2]. A fundamental bottleneck in the development of these analogues is their electrochemical and oxidative stability. Assessing how these molecules withstand electron transfer processes is paramount for predicting in vivo metabolic stability and device longevity.

While High-Performance Liquid Chromatography (HPLC) and Cyclic Voltammetry (CV) are traditional mainstays, has emerged as the gold standard for pinpointing the thermodynamic stability of these analogues[3]. This guide provides an in-depth comparative analysis, mechanistic insights, and a self-validating protocol for utilizing DPV to evaluate pyrido[3,2-b]indole stability.

The Mechanism: Why DPV Outperforms Alternatives

When assessing the stability of electron-rich heterocycles like pyrido[3,2-b]indoles, the primary goal is to determine their oxidation potentials (correlating to the Highest Occupied Molecular Orbital, HOMO) and the reversibility of their redox states.

Cyclic Voltammetry (CV) applies a linear voltage ramp, which inherently generates a significant capacitive (background) charging current. This capacitive current often masks the faradaic current of trace degradation products or closely spaced redox events.

Conversely, DPV applies a series of small voltage pulses (e.g., 50 mV) superimposed on a linear staircase ramp. The current is sampled twice: immediately before the pulse and at the end of the pulse. By plotting the difference between these two currents ( Δi ) against the potential,[4]. This causality—eliminating the charging current—grants DPV a dramatically higher signal-to-noise ratio, allowing for the detection of subtle oxidative degradation pathways that CV misses[3].

Comparative Analysis of Stability Assessment Techniques

To objectively position DPV, we must compare it against CV and LC-MS across critical performance metrics for drug and material stability.

Feature / Metric	Differential Pulse Voltammetry (DPV)	Cyclic Voltammetry (CV)	Liquid Chromatography-Mass Spec (LC-MS)
Primary Utility	High-resolution determination of redox potentials and trace stability limits.	Assessing redox reversibility and electron transfer kinetics.	Identifying the exact molecular mass and structure of degradants.
Sensitivity	Very High (Detects μ M to nM concentrations)[3].	Moderate (Struggles below mM concentrations).	Extremely High (Detects trace metabolites/degradants).
Peak Resolution	Excellent (Resolves overlapping redox peaks within 50 mV)[5].	Poor (Broad peaks often overlap).	N/A (Relies on chromatographic separation).
Capacitive Interference	Low (Mathematically subtracted via differential sampling)[4].	High (Scales with scan rate, masking signals).	N/A.
Throughput & Cost	High throughput, low cost per sample.	High throughput, low cost per sample.	Low throughput, high cost per sample.

Experimental Workflow for DPV Stability Assessment

The following workflow illustrates the logical progression of conducting a DPV experiment to ensure reproducible and self-validating results.

Step-by-step experimental workflow for electrochemical stability assessment using DPV.

Detailed Step-by-Step Methodology

To ensure scientific integrity and trustworthiness, the following protocol is designed as a self-validating system. Every step includes the mechanistic reasoning behind the action.

Step 1: Working Electrode Preparation

• Action: Polish a Glassy Carbon Electrode (GCE) sequentially using 1.0 μ m, 0.3 μ m, and 0.05 μ m alumina slurry on a microcloth pad. Rinse thoroughly with ultrapure water and sonicate in a 1:1 ethanol/water mixture for 3 minutes.

• Causality: Pyrido[3,2-b]indoles are prone to adsorption on the electrode surface upon oxidation. A pristine, mirror-like GCE surface ensures that the measured current is purely diffusion-controlled rather than adsorption-limited, preventing peak broadening and potential shifts[6].

Step 2: Electrolyte and Analyte Solution Formulation

• Action: Dissolve the pyrido[3,2-b]indole analogue to a concentration of 1.0 mM in anhydrous dichloromethane (DCM) or N,N-dimethylformamide (DMF). Add 0.1 M tetrabutylammonium hexafluorophosphate (TBAPF 6​ ) as the supporting electrolyte.

• Causality: TBAPF 6​ provides the necessary ionic conductivity without participating in redox reactions within the anodic/cathodic potential window. Anhydrous solvents are critical; trace water narrows the electrochemical window and can act as a nucleophile, artificially degrading the oxidized α -carboline radical cation[7].

Step 3: Degassing and Cell Assembly

• Action: Assemble a three-electrode cell (GCE working, Platinum wire counter, Ag/Ag + non-aqueous reference). Purge the solution with high-purity Nitrogen or Argon for 15 minutes prior to measurement. Maintain a blanket of inert gas over the solution during the scan.

• Causality: Dissolved oxygen is electrochemically active and reduces at approximately -1.0 V (vs. Ag/Ag + ), producing superoxide radicals that can chemically react with the analyte, confounding stability data.

Step 4: DPV Parameter Optimization

• Action: Set the potentiostat parameters: Base potential scan rate at 20 mV/s, Pulse Amplitude at 50 mV, and Pulse Width at 50 ms.

• Causality: A 50 mV pulse amplitude strikes the optimal balance. Higher amplitudes increase signal intensity but degrade peak resolution (causing overlapping oxidation states to merge). The 50 ms pulse width allows sufficient time for the capacitive current to decay exponentially before the faradaic current is sampled[4].

Step 5: Internal Calibration (Self-Validation)

• Action: After recording the voltammogram of the analogue, spike the solution with 1.0 mM Ferrocene (Fc) and run a final DPV scan.

• Causality: Non-aqueous reference electrodes (like Ag/Ag + ) suffer from junction potential drift. Referencing all half-wave potentials to the Fc/Fc + redox couple ensures absolute thermodynamic accuracy and reproducibility across different laboratories[7].

Logical Relationships: Substituent Effects on Stability

The stability of pyrido[3,2-b]indoles is highly tunable. By analyzing DPV data, researchers can establish clear structure-property relationships. The introduction of specific functional groups directly alters the electron density of the carboline core, shifting the oxidation potential.

Logical relationship of substituent electronic effects on pyrido[3,2-b]indole stability.

As demonstrated by DPV measurements, modifying the 3,6-positions of the carbazole/carboline donor with like cyano (-CN) or trifluoromethyl (-CF 3​ ) significantly enhances the bond dissociation energy and increases the oxidation potential, thereby improving the electrochemical stability of the molecule against oxidative degradation[8]. Conversely, electron-donating groups (EDGs) lower the oxidation potential, making the core more susceptible to ambient oxidation.

Conclusion

For researchers developing pyrido[3,2-b]indole analogues, relying solely on Cyclic Voltammetry or LC-MS provides an incomplete picture of molecular stability. Differential Pulse Voltammetry bridges this gap by offering unparalleled sensitivity to trace redox events and eliminating confounding capacitive currents. By strictly adhering to optimized parameters—such as precise electrode polishing, anhydrous conditions, and internal Fc/Fc + calibration—laboratories can generate highly trustworthy, self-validating thermodynamic profiles that accelerate both drug discovery and optoelectronic material design.

References

• Gamry Instruments. "Differential Pulse Voltammetry (DPV)". Source: Gamry. URL: [Link]

• Yang, J.-D. et al. "Effects of ortho-Linkages on the Molecular Stability of Organic Light-Emitting Diode Materials". Source: ACS Publications. URL:[Link]

• "Pyrido[3,2-β]indol-4-yl-amine – Synthese und Prüfung auf Wirksamkeit gegen Malaria". Source: IMR Press. URL:[Link]

• "Photoluminescence and electrochemiluminescence of thermally activated delayed fluorescence (TADF) emitters...". Source: Journal of Materials Chemistry C (RSC). URL:[Link]

• "Differential Pulse Voltammetry and Additive Differential Pulse Voltammetry with Solvent Polymeric Membrane Ion Sensors". Source: Analytical Chemistry (ACS). URL:[Link]

• "Differential pulse voltammetric determination of an immunosuppressive drug teriflunomide on an edge plane pyrolytic graphite electrode". Source: RSC Advances. URL: [Link]

• "Synthesis of fused heterocycles by sequential palladium catalyzed cross-coupling reactions". Source: RosDok (Universität Rostock). URL:[Link]

• "Differential Pulse Voltammetry: Evolution of an In Vivo Methodology and New Chemical Entries, A Short Review". Source: Open Access Pub. URL:[Link]

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A Senior Application Scientist's Guide to Benchmarking HPLC Purity for Synthesized Heterocyclic Intermediates

In the landscape of pharmaceutical development, the purity of synthesized heterocyclic intermediates is a cornerstone of drug safety and efficacy. These cyclic compounds, containing at least one heteroatom, are foundational building blocks for a vast array of active pharmaceutical ingredients (APIs). Ensuring their purity is not merely a quality control checkpoint; it is a critical step that dictates the success of subsequent synthetic stages and the safety profile of the final drug product. This guide provides an in-depth, experience-driven approach to benchmarking High-Performance Liquid Chromatography (HPLC) purity results, designed for researchers, scientists, and drug development professionals.

The Imperative of Purity in Heterocyclic Intermediates

Heterocyclic compounds are prevalent in medicinal chemistry due to their diverse biological activities. However, their synthesis can be complex, often yielding a mixture of the desired product, unreacted starting materials, by-products, and other related impurities.[1][2][3] These impurities, even at trace levels, can have significant consequences, including altered pharmacology, increased toxicity, and reduced stability of the final API.[4][5] Therefore, a robust and reliable analytical method for purity determination is paramount. HPLC, particularly in its reversed-phase modality, has long been the gold standard for this purpose due to its versatility, sensitivity, and resolving power.[6][7]

This guide will navigate the nuances of establishing a benchmark for HPLC purity, moving beyond simple percentage area calculations to a holistic understanding of method validation, impurity identification, and data interpretation.

Foundational Principles: Crafting a Robust HPLC Method

A meaningful purity benchmark is contingent on a well-developed and validated HPLC method. The goal is to create a separation that is not only efficient but also specific and robust enough to separate the main component from all potential impurities.[8][9]

The Causality Behind Experimental Choices

• Column Selection: The choice of the stationary phase is critical. For most heterocyclic intermediates, a C18 column is a versatile starting point.[6] The hydrophobicity and end-capping of the C18 phase can be varied to fine-tune selectivity. For more polar heterocycles, an embedded polar group (e.g., amide or phenyl) stationary phase might be necessary to improve retention and peak shape.

• Mobile Phase Optimization: The mobile phase, typically a mixture of an aqueous buffer and an organic solvent like acetonitrile or methanol, drives the separation.[6] The pH of the aqueous phase is a powerful tool for controlling the retention of ionizable heterocyclic compounds.[10][11] A general rule of thumb is to work at a pH at least two units away from the pKa of the analyte to ensure a single ionic form and, thus, a sharp, symmetrical peak. The organic modifier and gradient profile are then optimized to achieve the desired resolution between the main peak and its impurities.

• Detector Selection: A Diode Array Detector (DAD) or Photodiode Array (PDA) detector is highly recommended.[12][13] This is not just for quantification at a specific wavelength but, crucially, for peak purity analysis. By comparing UV-Vis spectra across a single chromatographic peak, one can detect the presence of co-eluting impurities.[14][15]

Experimental Workflow for a Benchmark Purity Study

The following workflow outlines a systematic approach to benchmarking the purity of a synthesized heterocyclic intermediate.

Caption: Workflow for Benchmarking HPLC Purity.

Experimental Protocols

1. System Suitability Testing (SST): A Self-Validating System

Before any sample analysis, the performance of the HPLC system must be verified. This is a non-negotiable step to ensure the reliability of the data.

• Protocol:

  • Prepare a standard solution of the heterocyclic intermediate at a known concentration.

  • Make five replicate injections of the standard solution.

  • Calculate the following parameters:

    • Tailing Factor (T): Should be ≤ 2 for a symmetrical peak.

    • Theoretical Plates (N): A measure of column efficiency. The value should be high and consistent.

    • Relative Standard Deviation (RSD) of Peak Area and Retention Time: Should be ≤ 2.0% to demonstrate precision.[16]

2. Forced Degradation Studies: Unveiling Potential Impurities

To ensure the HPLC method is "stability-indicating," the drug substance is subjected to stress conditions to intentionally generate degradation products.[17][18][19] This helps to confirm that any degradants can be separated from the main peak.

• Protocol:

  • Prepare separate solutions of the heterocyclic intermediate.

  • Subject these solutions to the following stress conditions (as recommended by ICH guidelines):

    • Acid Hydrolysis: 0.1 M HCl at 60 °C for 24 hours.

    • Base Hydrolysis: 0.1 M NaOH at 60 °C for 24 hours.

    • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

    • Thermal Degradation: Heat the solid sample at 105 °C for 24 hours.

    • Photolytic Degradation: Expose the solution to UV light (e.g., 254 nm) for 24 hours.

  • Analyze the stressed samples by HPLC and evaluate the chromatograms for new peaks.

Data Presentation and Interpretation: Beyond the Numbers

A simple percentage purity value is insufficient. A comprehensive analysis involves a multi-faceted approach to data interpretation.

Summarizing Quantitative Data

The results of a comparative HPLC method development study can be effectively summarized in a table.

HPLC Method	Column	Mobile Phase	Gradient	Purity (% Area)	Resolution (Main Peak vs. Closest Impurity)	Peak Tailing Factor
Method A	C18, 5 µm	A: 0.1% Formic Acid in WaterB: Acetonitrile	10-90% B in 20 min	98.5%	1.8	1.2
Method B	Phenyl-Hexyl, 3.5 µm	A: 20 mM Ammonium Acetate, pH 5.0B: Methanol	20-80% B in 15 min	99.1%	2.5	1.1
Method C (Optimized)	C18, 1.8 µm (UHPLC)	A: 0.1% Trifluoroacetic Acid in WaterB: Acetonitrile	5-95% B in 10 min	99.3%	3.1	1.0

Peak Purity Analysis: A Critical Step

As mentioned, a DAD/PDA detector is invaluable for assessing peak purity.[12] The software accompanying the HPLC system can calculate a "purity angle" or a "purity factor."[15] A value that meets the software's threshold suggests that the peak is spectrally homogeneous and, therefore, likely pure.[12] However, manual inspection of the spectra at the upslope, apex, and downslope of the peak is crucial for confirming this.[14] Any significant spectral differences may indicate a co-eluting impurity.[12]

Establishing a Meaningful Purity Benchmark

A purity benchmark should not be a single, arbitrary number. Instead, it should be a range that is justified by the data from multiple batches and supported by the validation of the analytical method. For early-stage drug development, a purity of >95% is often acceptable for intermediates. However, for late-stage development and commercial manufacturing, a much higher purity specification (>99.0% or even >99.5%) is typically required.

The benchmark should also include acceptance criteria for known and unknown impurities, often guided by ICH Q3A guidelines.

Conclusion: A Commitment to Scientific Integrity

Benchmarking the HPLC purity of synthesized heterocyclic intermediates is a rigorous process that demands a deep understanding of chromatographic principles, a systematic experimental approach, and a critical eye for data interpretation. By moving beyond a superficial percentage purity and embracing a holistic approach that includes method development, forced degradation studies, and thorough peak purity analysis, researchers and scientists can ensure the quality and safety of these critical building blocks in the journey of drug discovery and development. This commitment to scientific integrity is what ultimately safeguards patient health.

References

• Benchchem. A Comparative Guide to Purity Analysis of 5-Bromo-3-methylbenzo[d]isoxazole: HPLC vs. Modern Alternatives.
• LCGC. Peak Purity in HPLC: Assessment, Troubleshooting, and Best Practices.
• Onyx Scientific. An Effective Approach to HPLC Method Development.
• Torontech. HPLC Testing and Analysis - Detailed Guide for Accurate Results.
• Pharmaceutical Technology. HPLC Method Development and Validation for Pharmaceutical Analysis.
• International Journal of Research in Pharmaceutical and Nano Sciences. REVIEW OF FORCED DEGRADATION STUDIES ON THE DRUGS CONTAINING HETROCYCLIC COMPOUND.
• PMC. Determination of Peak Purity in HPLC by Coupling Coulometric Array Detection and Two-Dimensional Correlation Analysis.
• Pharmaceutical Technology. Utilizing Spectral Analysis in HPLC Diode Array to Discover Impurities.
• Pharma's Almanac. Navigating HPLC Method Development: Tips for Success.
• Onyx Scientific. A practical guide to forced degradation and stability studies for drug substances.
• LCGC. Peak Purity in Liquid Chromatography, Part II: Potential of Curve Resolution Techniques.
• European Pharmaceutical Review. HPLC-Based Strategies for Impurity Profiling and Validation in Standard Drug Analysis.
• Medwin Publishers. A Comprehensive Review on HPLC Method Development, Validation, Optimization in Pharmaceuticals.
• Contract Pharma. Pharmaceutical Forced Degradation Studies with Regulatory Consideration.
• News-Medical.Net. Expediting HPLC Method Development in Pharmaceutical Analysis.
• Biomedical Journal of Scientific & Technical Research. Forced Degradation – A Review.

• Scribd. Forced Degradation in HPLC Methods. Available from: [Link]

• Senieer. Where Do Impurities In Pharmaceutical Analysis Come From?.
• PMC. Recent trends in the impurity profile of pharmaceuticals.
• Agilent. Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective.
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A Comparative Guide to the Efficacy of Novel Pyridoindoles and Existing Antineoplastic Agents

For Researchers, Scientists, and Drug Development Professionals

The relentless pursuit of novel and more effective cancer therapeutics has led researchers down a multitude of chemical avenues. One such promising scaffold that has garnered significant attention is the pyridoindole core, a heterocyclic system that forms the backbone of various biologically active compounds. This guide provides an in-depth, objective comparison of the antineoplastic efficacy of novel pyridoindole derivatives against established chemotherapeutic agents, supported by available experimental data.

It is important to note that while the broader class of pyridoindoles has shown considerable promise, publicly available, peer-reviewed data on the specific pyrido[3,2-b]indole isomer is currently limited. Therefore, this guide will draw upon robust data from closely related and well-studied isomers, primarily the pyrido[3,4-b]indole scaffold, to provide a comprehensive and scientifically grounded comparison. This approach allows for a valuable assessment of the potential of this compound class while maintaining full transparency regarding the available data.

In Vitro Efficacy: A Head-to-Head Comparison of Cytotoxicity

The initial evaluation of any potential anticancer agent lies in its ability to inhibit the proliferation of cancer cells in vitro. The half-maximal inhibitory concentration (IC50) is a key metric in this assessment, representing the concentration of a drug that is required for 50% inhibition of cell growth.

Here, we compare the reported IC50 values of a potent pyrido[3,4-b]indole derivative, Compound 11 (1-naphthyl-6-methoxy-9H-pyrido[3,4-b]indole), with standard-of-care chemotherapeutic agents across a panel of breast and lung cancer cell lines.[1][2][3]

Compound	Cell Line	Cancer Type	IC50 (µM)
Pyrido[3,4-b]indole Derivative (Compound 11)	MDA-MB-468	Triple-Negative Breast Cancer	0.08[1][2][3]
MCF-7	ER-Positive Breast Cancer	0.26[1][2][3]
A549	Non-Small Cell Lung Cancer	Not Reported
Doxorubicin	MDA-MB-231	Triple-Negative Breast Cancer	~1.0[4]
MCF-7	ER-Positive Breast Cancer	~1.1 - 4.0[4][5]
Paclitaxel	MDA-MB-231	Triple-Negative Breast Cancer	~0.3[6]
MCF-7	ER-Positive Breast Cancer	~3.5[6]
Cisplatin	A549	Non-Small Cell Lung Cancer	~6.59 - 9.0[7]
Etoposide	A549	Non-Small Cell Lung Cancer	~3.49[7]

Expert Analysis: The in vitro data for the pyrido[3,4-b]indole derivative, Compound 11, demonstrates remarkable potency, particularly against the aggressive triple-negative breast cancer cell line MDA-MB-468, with an IC50 value in the nanomolar range. This level of activity is significantly lower than that of the established agents doxorubicin and paclitaxel in similar cell lines, suggesting a potentially wider therapeutic window. While data for A549 lung cancer cells for this specific pyridoindole is not available, the broad-spectrum activity observed across other cancer types warrants further investigation in this area.

Mechanistic Insights: Unraveling the Mode of Action

Understanding the mechanism by which a novel compound exerts its anticancer effects is crucial for its development as a therapeutic agent. Studies on pyridoindole derivatives have pointed towards several potential mechanisms of action, primarily centered around the induction of cell cycle arrest and apoptosis.

A prominent mechanistic feature of the potent pyrido[3,4-b]indoles is the induction of a strong and selective G2/M phase cell cycle arrest.[1][2][3] This is a critical checkpoint in cell division, and its disruption can lead to mitotic catastrophe and subsequent cell death.

Caption: Pyrido[3,4-b]indole-induced G2/M cell cycle arrest.

Furthermore, computational modeling studies have suggested that some pyrido[3,4-b]indole derivatives may act as inhibitors of the MDM2-p53 interaction.[1][2][3] MDM2 is a key negative regulator of the p53 tumor suppressor protein. By inhibiting this interaction, pyridoindoles could potentially stabilize and activate p53, leading to the transcription of target genes that promote cell cycle arrest and apoptosis.

Caption: Potential inhibition of the MDM2-p53 interaction by pyridoindoles.

In Vivo Antineoplastic Activity: From the Bench to Preclinical Models

While in vitro data provides a strong foundation, the true test of an anticancer agent's efficacy lies in its performance within a living organism. In vivo studies, typically conducted in rodent models, are essential for evaluating a compound's pharmacokinetics, toxicity, and its ability to inhibit tumor growth in a complex biological system.

A study on novel isoxazolo[5',4':5,6]pyrido[2,3-b]indoles, a related class of compounds, has demonstrated promising in vivo anticancer activity. Analogs from this series showed significant tumor growth inhibition in animal models, comparable to the standard chemotherapeutic agent Cisplatin. This provides a strong indication that the broader pyridoindole scaffold is a viable candidate for in vivo efficacy.

Representative In Vivo Experimental Design: Subcutaneous Xenograft Model

A common preclinical model to assess the in vivo efficacy of a novel anticancer agent is the subcutaneous xenograft model.

Caption: Workflow for a subcutaneous xenograft study.

This model allows for the direct measurement of tumor volume over time in response to treatment, providing a clear indication of the compound's ability to inhibit tumor growth in a living system.

Experimental Protocols: A Guide for the Bench Scientist

To ensure the reproducibility and validity of the findings presented, this section provides detailed, step-by-step methodologies for the key in vitro assays discussed in this guide.

Cell Viability Assay (MTT Assay)

This colorimetric assay is a standard method for assessing the cytotoxic effects of a compound on cancer cell lines.

Materials:

• Cancer cell lines of interest

• Complete cell culture medium

• 96-well plates

• Novel pyridoindole compound and existing antineoplastic agents

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of 10% Triton X-100 and 0.1 N HCl in anhydrous isopropanol)

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the test compounds (pyridoindoles and standard agents) in culture medium. Remove the existing medium from the cells and add 100 µL of the medium containing the various concentrations of the test compounds. Include a vehicle control (medium with the same concentration of solvent, e.g., DMSO).

• Incubation: Incubate the plate for the desired treatment period (e.g., 48 or 72 hours) at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.

• Formazan Formation: Incubate the plate for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals by viable cells.

• Solubilization: Carefully remove the medium from each well and add 100 µL of the solubilization solution to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each treatment concentration relative to the vehicle control. Plot the percentage of viability against the compound concentration to determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

This technique is used to determine the distribution of cells in the different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Treated and untreated cancer cells

• Phosphate-buffered saline (PBS)

• 70% cold ethanol

• RNase A solution

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Harvesting: Harvest the treated and untreated cells by trypsinization and collect them by centrifugation.

• Fixation: Resuspend the cell pellet in ice-cold PBS and add cold 70% ethanol dropwise while vortexing to fix the cells. Incubate the cells on ice or at -20°C for at least 30 minutes.

• Washing: Centrifuge the fixed cells and wash the pellet with PBS to remove the ethanol.

• RNase Treatment: Resuspend the cell pellet in a solution containing RNase A to degrade any RNA, which can also be stained by PI. Incubate at 37°C for 30 minutes.

• PI Staining: Add the propidium iodide staining solution to the cells and incubate in the dark at room temperature for 15-30 minutes.

• Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer. The DNA content of the cells will be proportional to the fluorescence intensity of the PI.

• Data Analysis: Use appropriate software to generate a histogram of DNA content and quantify the percentage of cells in each phase of the cell cycle.

Senior Application Scientist's Perspective and Future Directions

The data presented in this guide strongly suggests that the pyridoindole scaffold, particularly the pyrido[3,4-b]indole isomer, represents a highly promising class of novel antineoplastic agents. The remarkable in vitro potency of certain derivatives surpasses that of several established chemotherapeutic drugs, highlighting their potential for further development.

The observed mechanism of action, primarily the induction of G2/M cell cycle arrest, is a well-validated strategy in cancer therapy. The potential for these compounds to also modulate the p53 pathway via MDM2 inhibition is particularly exciting, as it could offer a targeted therapeutic approach for p53 wild-type tumors.

However, several key challenges remain. The limited availability of data for the specific pyrido[3,2-b]indole isomer underscores the need for broader exploration of the chemical space within the pyridoindole family. Comprehensive structure-activity relationship (SAR) studies are required to optimize potency, selectivity, and pharmacokinetic properties.

Future research should focus on:

• Synthesis and evaluation of a broader library of pyrido[3,2-b]indole derivatives: To determine if this specific isomer holds similar or superior anticancer potential to its counterparts.

• In-depth mechanistic studies: To definitively identify the molecular targets of the most potent pyridoindole compounds.

• Comprehensive in vivo efficacy and toxicity studies: To translate the promising in vitro data into preclinical models that can better predict clinical outcomes.

• Exploration of combination therapies: To assess the synergistic potential of pyridoindoles with existing antineoplastic agents.

References

• Patil, S. A., et al. (2017). Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b] indole Derivatives as Broad-Spectrum Potent Anticancer Agents. Journal of Cancer Science & Therapy, 9(3), 398-411. [Link]

• Gwom, S. L., et al. (2019). Cytotoxicity analysis of etoposide and cisplatin on cell lines from human lung cancer and normal human lung. Journal of Advances in Medical and Pharmaceutical Sciences, 21(2), 1-10. [Link]

• Guedes, R. C., et al. (2016). Influence of doxorubicin on apoptosis and oxidative stress in breast cancer cell lines. International Journal of Molecular Sciences, 17(6), 884. [Link]

• Lieb, I., et al. (2020). Carvacrol and paclitaxel: Synergistic effect on apoptosis in breast cancer cell lines. Phytotherapy Research, 34(11), 3014-3025. [Link]

• Patil, S., et al. (2017). Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents. ResearchGate. [Link]

• Patil, S. A., et al. (2017). Synthesis, Biological Evaluation and Modeling Studies of New Pyrido[3,4-b]indole Derivatives as Broad-Spectrum Potent Anticancer Agents. PubMed Central. [Link]

• Forouzandeh Moghadam, M., et al. (2018). Anticancer Effects of Doxorubicin-Loaded Micelle on MCF-7 and MDA-MB-231, Breast Cancer Cell Lines. Journal of Research in Medical and Dental Science, 6(1), 133-139. [Link]

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